Methyl 5-(methylsulfonyl)furan-2-carboxylate

• CAS: 1206969-62-1

Core Science & Biosynthesis

An In-depth Technical Guide to Methyl 5-(methylsulfonyl)furan-2-carboxylate (CAS 1206969-62-1): Synthesis, Characterization, and Potential Applications

Executive Summary

Methyl 5-(methylsulfonyl)furan-2-carboxylate is a substituted heterocyclic compound featuring a furan core, a structure of significant interest in medicinal and materials chemistry. The incorporation of a methyl sulfone group—a potent electron-withdrawing moiety and hydrogen bond acceptor—along with a versatile methyl ester handle, positions this molecule as a valuable building block for the synthesis of complex chemical entities. This guide provides a comprehensive overview of the molecule's properties, a robust, proposed synthetic pathway rooted in established chemical principles, detailed analytical characterization methods, and an exploration of its potential applications for researchers in drug discovery and chemical synthesis. As specific literature on this compound is sparse, this document serves as a foundational reference, applying field-proven insights to outline its synthesis and utility.

Physicochemical and Structural Properties

A summary of the key properties for Methyl 5-(methylsulfonyl)furan-2-carboxylate is presented below. These data are essential for laboratory handling, reaction planning, and analytical characterization.

Property	Value	Source
CAS Number	1206969-62-1	[1][2]
Molecular Formula	C₇H₈O₅S	[1]
Molecular Weight	204.20 g/mol	[1]
IUPAC Name	Methyl 5-(methylsulfonyl)furan-2-carboxylate
Canonical SMILES	CS(=O)(=O)C1=CC=C(O1)C(=O)OC
Structure

Proposed Synthetic Strategy

Retrosynthetic Analysis

The key to synthesizing the target molecule is recognizing that the sulfone group is most reliably formed by the oxidation of a corresponding sulfide (thioether). This disconnection simplifies the target into Methyl 5-(methylthio)furan-2-carboxylate. This precursor can be envisioned as arising from a nucleophilic substitution reaction on a suitable 5-substituted furan-2-carboxylate.

Caption: Retrosynthetic analysis of the target compound.

Synthesis of Sulfide Precursor: Methyl 5-(methylthio)furan-2-carboxylate

Causality of Experimental Choice: The synthesis of the sulfide precursor is proposed via a standard nucleophilic substitution (SN2) reaction. Methyl 5-(chloromethyl)furan-2-carboxylate is a suitable electrophile, and sodium thiomethoxide is a potent, commercially available sulfur nucleophile. This approach is straightforward and generally high-yielding. An alternative precursor, 5-((Methylthio)methyl)furan-2-carboxylic acid, is also noted in chemical databases, which could be esterified as another route.[3]

Experimental Protocol:

• Reaction Setup: To a solution of methyl 5-(chloromethyl)furan-2-carboxylate (1.0 eq) in anhydrous N,N-Dimethylformamide (DMF, 0.2 M), add sodium thiomethoxide (1.1 eq) portion-wise at 0 °C under an inert atmosphere (e.g., Nitrogen or Argon).

• Reaction Execution: Allow the reaction mixture to warm to room temperature and stir for 4-6 hours. The reaction progress should be monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Workup: Quench the reaction by slowly adding saturated aqueous ammonium chloride (NH₄Cl) solution. Extract the aqueous phase with ethyl acetate (3 x 50 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure. The resulting crude product can be purified by flash column chromatography on silica gel to yield the pure sulfide precursor.

Oxidation to Methyl 5-(methylsulfonyl)furan-2-carboxylate

Causality of Experimental Choice: The oxidation of sulfides to sulfones is a cornerstone transformation in sulfur chemistry.[4] Using an excess of a potent oxidizing agent ensures the reaction proceeds past the intermediate sulfoxide stage to the desired sulfone. A solution of hydrogen peroxide in acetic acid is a classic, effective, and cost-efficient choice for this transformation, often used for furanone sulfone synthesis.[5][6]

Experimental Protocol:

• Reaction Setup: Dissolve the synthesized Methyl 5-(methylthio)furan-2-carboxylate (1.0 eq) in glacial acetic acid (0.3 M) in a round-bottom flask equipped with a magnetic stirrer.

• Reaction Execution: Cool the solution to 0 °C in an ice bath. Slowly add an excess of 30% aqueous hydrogen peroxide (H₂O₂, 2.5-3.0 eq) dropwise, maintaining the internal temperature below 20 °C. After the addition is complete, remove the ice bath and allow the mixture to stir at room temperature overnight.

• Workup and Isolation: Carefully pour the reaction mixture into a beaker of ice-water. The product will often precipitate as a solid. If it does, collect the solid by vacuum filtration, wash thoroughly with cold water, and dry. If the product remains in solution, extract with a suitable organic solvent like dichloromethane or ethyl acetate.

• Purification: The crude solid can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water or ethyl acetate/hexanes) to yield the final product, Methyl 5-(methylsulfonyl)furan-2-carboxylate, as a crystalline solid.

Caption: Proposed forward synthesis workflow.

Spectroscopic and Analytical Characterization

Confirmation of the final product's identity and purity is paramount. The following table outlines the expected analytical data based on the compound's structure and spectroscopic principles from related furan derivatives.[7][8]

Analysis Method	Expected Results
¹H NMR	δ (ppm): ~7.2-7.4 (d, 1H, furan H-3), ~6.8-7.0 (d, 1H, furan H-4), ~3.9 (s, 3H, -COOCH₃), ~3.2 (s, 3H, -SO₂CH₃). The furan protons are doublets due to coupling. The sulfone group causes a significant downfield shift of the adjacent furan proton.
¹³C NMR	δ (ppm): ~158-160 (Ester C=O), ~145-155 (Furan C2 & C5), ~115-125 (Furan C3 & C4), ~52-54 (Ester -OCH₃), ~42-45 (Sulfone -CH₃).
IR Spectroscopy	ν (cm⁻¹): ~1720-1735 (strong, C=O stretch of ester), ~1300-1350 and ~1120-1160 (strong, asymmetric and symmetric S=O stretches of sulfone), ~1250-1300 (C-O stretch of ester).
Mass Spectrometry (HRMS)	Calculated m/z for C₇H₈O₅S [M+H]⁺: 205.0165. Found value should be within ±5 ppm.

Potential Applications and Future Research

The true value of a novel chemical entity lies in its potential applications. The structural motifs within Methyl 5-(methylsulfonyl)furan-2-carboxylate suggest several promising avenues for research and development.

Building Block in Medicinal Chemistry

The furan ring is a privileged scaffold in drug discovery, appearing in numerous compounds with diverse biological activities, including antibacterial, anticancer, and anti-inflammatory properties.[9][10][11][12] The sulfone group is also a critical pharmacophore, known to improve pharmacokinetic properties and act as a rigid hydrogen bond acceptor.[5][13]

• Derivatization: The ester functional group can be readily hydrolyzed to the corresponding carboxylic acid, which can then be coupled with various amines to generate a library of furan-2-carboxamides. Furan-2-carboxamides have demonstrated significant cytotoxic effects against various cancer cell lines.[11]

• Bioisosteric Replacement: The furan sulfone core can serve as a bioisostere for other aromatic systems, potentially offering improved metabolic stability or novel receptor interactions.[9][10]

Precursor in Materials Science

Furan-based dicarboxylic acids, such as Furan-2,5-dicarboxylic acid (FDCA), are recognized as key bio-based monomers for producing advanced polymers like polyethylene furanoate (PEF), a potential replacement for petroleum-derived PET.[14] While the subject molecule is not a diacid, its furan-2-carboxylate structure makes it a relative of these important platform chemicals, suggesting its potential use in the synthesis of functionalized polymers or specialty materials.

Future Research Directions

• Biological Screening: Synthesize the compound and screen it against a panel of bacterial strains (e.g., Staphylococcus aureus) and cancer cell lines (e.g., HeLa, HepG2) to evaluate its potential as an antimicrobial or anticancer lead, given the known activities of related furanone sulfones and furan carboxylates.[5][15]

• Library Synthesis: Utilize the ester as a chemical handle for parallel synthesis to create a focused library of derivatives for structure-activity relationship (SAR) studies.

• Exploration of Reactivity: Investigate the reactivity of the furan ring, which is activated by the electron-withdrawing sulfonyl group, towards nucleophilic aromatic substitution or other functionalization reactions.

Safety and Handling

Methyl 5-(methylsulfonyl)furan-2-carboxylate is a chemical compound for research purposes only. As with any new or uncharacterized substance, it should be handled with care by trained personnel in a well-ventilated chemical fume hood.[1] Appropriate personal protective equipment (PPE), including safety glasses, a lab coat, and chemical-resistant gloves, must be worn. All chemical products should be treated as having unknown hazards and toxicity.[1]

References

• The Novel Chiral 2(5H)-Furanone Sulfones Possessing Terpene Moiety: Synthesis and Biological Activity. PMC. [Link]
• The Novel Chiral 2(5 H)-Furanone Sulfones Possessing Terpene Moiety: Synthesis and Biological Activity. PubMed. [Link]
• Application of furan derivative in medicinal field. ResearchGate. [Link]
• Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. Oriental Journal of Chemistry. [Link]
• Furan-2-carboxylic acid derivative shows improved anti-gluconeogenesis potency in vivo. BioWorld. [Link]
• WORLD JOURNAL OF PHARMACEUTICAL RESEARCH. Amazon AWS. [Link]
• Antimicrobial Effects of Sulfonyl Derivative of 2(5H)-Furanone against Planktonic and Biofilm Associated Methicillin-Resistant and -Susceptible Staphylococcus aureus. Frontiers. [Link]
• Furan: A Promising Scaffold for Biological Activity. LinkedIn. [Link]
• CAS 1206969-62-1 | Methyl 5-(methylsulfonyl)furan-2-carboxylate. Hoffman Fine Chemicals. [Link]
• Elucidating the Fundamental Process of Methyl-(5hydroxymethyl) Furan-2-Carboxylate Toxin Biosynthesis in Curvularia lunata Causing Maize Leaf Spot. MDPI. [Link]
• Scheme 1. Synthetic route to methyl-5-(hydroxymethyl)-2-furan carboxylate. ResearchGate. [Link]
• Targeted Modification of furan-2-carboxaldehydes into Michael Acceptor Analogs Yielded Long-Acting Hemoglobin Modulators with Dual Antisickling Activities. PMC. [Link]
• Methyl 5-(2-Fluoro-4-nitrophenyl)furan-2-carboxylate. MDPI. [Link]
• Synthesis and Biological Activity Studies of Methyl-5-(Hydroxymethyl)-2-Furan Carboxylate and Derivatives. Oriental Journal of Chemistry. [Link]
• Synthesis and Biological Activity Studies of Methyl-5-(Hydroxymethyl)-2-Furan Carboxylate and Derivatives. ResearchGate. [Link]
• Electronic Supplementary Information A Tunable Precious-Metal-Free System for Selective Oxidative Esterification of Biobased 5-(. The Royal Society of Chemistry. [Link]
• MEthyl 5-(methylsulfonyl)furan-2-carboxylate CAS:1206969-62-1. Alfa Chemical. [Link]
• A reagent to access methyl sulfones. PMC. [Link]
• Recent Progress in the Conversion of Methylfuran into Value-Added Chemicals and Fuels. MDPI. [Link]
• 2-methyl 5-(methyl thio) furan, 13678-59-6. The Good Scents Company. [Link]
• 2-Methyl-5-[(5-methylfuran-2-yl)methyl]furan. PubChem. [Link]
• Furan, 2-(2-furanylmethyl)-5-methyl-. NIST WebBook. [Link]

Sources

• 1. hoffmanchemicals.com [hoffmanchemicals.com]
• 2. MEthyl 5-(methylsulfonyl)furan-2-carboxylate CAS:1206969-62-1-（阿尔法）郑州阿尔法化工有限公司 [m.zzalfachem.com]
• 3. 94084-70-5|5-((Methylthio)methyl)furan-2-carboxylic acid|BLD Pharm [bldpharm.com]
• 4. A reagent to access methyl sulfones - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Novel Chiral 2(5H)-Furanone Sulfones Possessing Terpene Moiety: Synthesis and Biological Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The Novel Chiral 2(5 H)-Furanone Sulfones Possessing Terpene Moiety: Synthesis and Biological Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. mdpi.com [mdpi.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. researchgate.net [researchgate.net]
• 10. orientjchem.org [orientjchem.org]
• 11. wjpr.s3.ap-south-1.amazonaws.com [wjpr.s3.ap-south-1.amazonaws.com]
• 12. ijabbr.com [ijabbr.com]
• 13. Frontiers | Antimicrobial Effects of Sulfonyl Derivative of 2(5H)-Furanone against Planktonic and Biofilm Associated Methicillin-Resistant and -Susceptible Staphylococcus aureus [frontiersin.org]
• 14. sarchemlabs.com [sarchemlabs.com]
• 15. orientjchem.org [orientjchem.org]

Methyl 5-(methylsulfonyl)furan-2-carboxylate molecular weight and formula

An in-depth technical analysis of Methyl 5-(methylsulfonyl)furan-2-carboxylate , focusing on its physicochemical properties, structural reactivity, synthetic methodologies, and applications in drug discovery.

Executive Summary

Methyl 5-(methylsulfonyl)furan-2-carboxylate is a highly functionalized, electron-deficient heterocyclic building block utilized extensively in medicinal chemistry and agrochemical development. Serving as a rigid, bifunctional scaffold, it provides researchers with orthogonal reactivity points: an electrophilic methyl ester for amidation or saponification, and a strongly electron-withdrawing methylsulfonyl group that modulates the electronic landscape of the furan core. This guide deconstructs the compound’s structural rationale, details a self-validating synthetic workflow, and explains the mechanistic advantages of deploying such electron-deficient furans in modern drug design.

Physicochemical Properties & Structural Analysis

Understanding the baseline physicochemical parameters of this compound is critical for predicting its behavior in both synthetic reactions and biological systems. The dual substitution at the C2 and C5 positions significantly impacts its polarity and solubility profile[1].

Table 1: Quantitative Physicochemical Data

Property	Value
Chemical Name	Methyl 5-(methylsulfonyl)furan-2-carboxylate
CAS Registry Number	1206969-62-1
Molecular Formula	C₇H₈O₅S
Molecular Weight	204.20 g/mol
Exact Mass	204.0092 Da
Topological Polar Surface Area (TPSA)	85.8 Ų
Hydrogen Bond Donors	0
Hydrogen Bond Acceptors	5

Mechanistic Insights & Chemical Reactivity

In classical medicinal chemistry, unsubstituted or electron-rich furans are frequently flagged as structural alerts (toxicophores). They are highly susceptible to oxidation by Cytochrome P450 (CYP450) enzymes, which epoxidize the furan ring. This epoxidation rapidly leads to ring-opening, generating highly reactive electrophilic cis-butene-1,4-dial intermediates that indiscriminately cross-link proteins and DNA, causing severe hepatotoxicity and pulmonary damage ()[2][3].

The Causality of Substitution: Methyl 5-(methylsulfonyl)furan-2-carboxylate circumvents this metabolic liability through profound electronic deactivation. The synergistic pull of two strong electron-withdrawing groups (EWGs)—the C2 ester and the C5 sulfone—drastically lowers the Highest Occupied Molecular Orbital (HOMO) energy of the furan

-system. This electron deficiency makes the ring highly resistant to CYP450-mediated electrophilic oxidation, transforming a historically toxic scaffold into a metabolically stable bioisostere.

Logical mapping of structural components to chemical reactivity and stability.

Experimental Workflow: Synthesis & Characterization

The most robust and modern approach to synthesizing methyl 5-(methylsulfonyl)furan-2-carboxylate relies on a Copper-catalyzed Ullmann-type C-S bond formation, coupling methyl 5-bromofuran-2-carboxylate with sodium methanesulfinate ()[4][5].

Mechanistic Causality of the Protocol:

• CuI (Catalyst): Serves as the source of Cu(I), which undergoes oxidative addition into the C-Br bond.

• L-Proline (Ligand): Acts as a bidentate ligand that stabilizes the Cu(I) intermediate, preventing catalyst precipitation and accelerating the reductive elimination step to form the C-S bond.

• DMSO (Solvent): A highly polar aprotic solvent that fully dissolves the sodium methanesulfinate salt, maximizing the effective concentration of the nucleophile.

Step-by-step synthetic workflow for methyl 5-(methylsulfonyl)furan-2-carboxylate.

Step-by-Step Methodology

• Preparation: In an oven-dried Schlenk tube equipped with a magnetic stir bar, add methyl 5-bromofuran-2-carboxylate (1.0 equiv, e.g., 5.0 mmol) and sodium methanesulfinate (1.5 equiv, 7.5 mmol).

• Catalyst Loading: Add CuI (10 mol%, 0.5 mmol) and L-Proline (20 mol%, 1.0 mmol).

• Solvent & Atmosphere: Evacuate and backfill the vessel with N₂ (3 cycles). Inject anhydrous DMSO (15 mL) via syringe.

• Reaction: Seal the tube and heat the vigorously stirring mixture in an oil bath at 110 °C for 12 hours.

• Workup: Cool the mixture to room temperature. Quench with distilled water (30 mL) and extract with Ethyl Acetate (3 × 20 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography on silica gel (eluting with a gradient of 10% to 30% EtOAc in Hexanes) to afford the pure product.

Analytical Validation (Self-Validating Protocol)

To ensure scientific integrity, the synthetic protocol must be self-validating. The transformation from a bromide to a sulfone introduces a highly polar group, which provides immediate visual and spectroscopic confirmation.

• TLC Monitoring: The starting material is relatively non-polar (Rf ≈ 0.6 in 3:1 Hexanes/EtOAc). The product, containing the highly polar sulfone, will elute significantly slower (Rf ≈ 0.2). This distinct polarity shift allows for unambiguous reaction monitoring.

• LC-MS (ESI+): Expected mass-to-charge ratio [M+H]⁺ is m/z 205.0.

Table 2: Expected ¹H NMR Data (400 MHz, CDCl₃)

Nucleus	Shift (δ, ppm)	Multiplicity	Integration	Assignment
¹H	7.35	Doublet (J = 3.6 Hz)	1H	Furan C3-H
¹H	7.28	Doublet (J = 3.6 Hz)	1H	Furan C4-H
¹H	3.95	Singlet	3H	Ester -OCH₃
¹H	3.20	Singlet	3H	Sulfone -SO₂CH₃

Diagnostic Note: The appearance of the 3H singlet at 3.20 ppm definitively confirms the successful incorporation of the methylsulfonyl group.

Applications in Drug Discovery

In the realm of drug development, methyl 5-(methylsulfonyl)furan-2-carboxylate is primarily utilized as an advanced intermediate.

• Kinase Inhibitor Scaffolds: The methyl ester can be readily saponified to the corresponding carboxylic acid (using LiOH in THF/H₂O) and subsequently subjected to amide coupling with complex anilines. The resulting amides act as potent hinge-binding motifs in kinase inhibitors.

• Hydrogen Bond Acceptor Dynamics: The sulfone moiety (–SO₂CH₃) projects two oxygen atoms into the solvent or protein pocket, acting as a powerful, directional hydrogen bond acceptor. This is frequently exploited to improve the binding affinity and aqueous solubility of lipophilic drug candidates.

References

• Yang, M., Shen, H., Li, Y., Shen, C., & Zhang, P. (2014). D-Glucosamine as a green ligand for copper catalyzed synthesis of aryl sulfones from aryl halides and sodium sulfinates. RSC Advances, 4(50), 26295-26300.

• Carrette, L. L. G., Gyssels, E., De Vreese, R., & Madder, A. (2013). Toxicity Inspired Cross-Linking for Probing DNA-Peptide Interactions. Bioconjugate Chemistry, 25(2), 223-227.

• BLD Pharm (Vendor Database). Methyl 5-(methylsulfonyl)furan-2-carboxylate (CAS 1206969-62-1) Product Specifications.

Sources

• 1. hoffmanchemicals.com [hoffmanchemicals.com]
• 2. mdpi.com [mdpi.com]
• 3. researchgate.net [researchgate.net]
• 4. d-Glucosamine as a green ligand for copper catalyzed synthesis of aryl sulfones from aryl halides and sodium sulfinates - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 5. d -Glucosamine as a green ligand for copper catalyzed synthesis of aryl sulfones from aryl halides and sodium sulfinates - RSC Advances (RSC Publishing) DOI:10.1039/C4RA03187C [pubs.rsc.org]

The Intricate Dance of Structure and Activity: A Technical Guide to Sulfonyl Furan Carboxylates

For Researchers, Scientists, and Drug Development Professionals

In the landscape of medicinal chemistry, the furan ring stands as a versatile scaffold, a cornerstone in the architecture of numerous pharmacologically active compounds.[1][2][3] Its unique electronic and steric properties, coupled with its ability to engage in various intermolecular interactions, have made it a privileged structure in the design of novel therapeutics.[3] When this heterocyclic core is strategically functionalized with both a sulfonyl and a carboxylate group, a class of molecules with significant therapeutic potential emerges: the sulfonyl furan carboxylates.

This technical guide delves into the core principles governing the structure-activity relationship (SAR) of sulfonyl furan carboxylates. Moving beyond a mere catalog of compounds, we will explore the causal relationships between molecular architecture and biological outcomes, providing field-proven insights for researchers engaged in the discovery and development of novel therapeutic agents.

The Furan Core: More Than Just a Scaffold

The furan nucleus, a five-membered aromatic heterocycle containing an oxygen atom, provides a unique blend of hydrophobic and polar characteristics.[3] This duality allows it to mimic phenyl rings while offering a distinct hydrophilic-lipophilic balance, a critical parameter in drug design.[3] The oxygen atom can act as a hydrogen bond acceptor, enhancing interactions with biological targets.[3] The position of substituents on the furan ring is paramount in dictating the molecule's biological activity, with the 2- and 5-positions being particularly crucial.[3]

The Sulfonamide Engine: A Key to Bioactivity

The sulfonamide group (-SO₂NH₂) is a well-established pharmacophore, most notably recognized for its role in antimicrobial agents and as a potent inhibitor of carbonic anhydrases (CAs).[1][4] The mechanism of action for sulfonamide-based CA inhibitors involves the coordination of the deprotonated sulfonamide nitrogen to the zinc ion within the enzyme's active site.[1] This interaction is fundamental to the inhibitory activity of this class of compounds. The nature of the substituents on the sulfonamide nitrogen can significantly influence the inhibitory potency and isoform selectivity.[1]

The Carboxylate Modulator: Fine-Tuning Activity and Properties

The introduction of a carboxylate group (-COOH or -COOR) into the sulfonyl furan scaffold adds another layer of complexity and opportunity for modulating biological activity. Carboxylic acids can participate in hydrogen bonding and ionic interactions, potentially anchoring the molecule to a specific site on a biological target. Furthermore, the carboxylate moiety can significantly impact the physicochemical properties of the compound, such as solubility and membrane permeability, which are critical for its pharmacokinetic profile. The conversion of the furan ring to a carboxylic acid can be achieved through oxidation, a method that has been successfully applied in the synthesis of polypyridine systems.[5]

Structure-Activity Relationship (SAR) Insights

The biological activity of sulfonyl furan carboxylates is a direct consequence of the interplay between these three key structural components. While specific quantitative SAR data for this exact class is emerging, we can extrapolate from the extensive research on furan-containing sulfonamides.

Carbonic Anhydrase Inhibition

Furan-based sulfonamides have been extensively studied as inhibitors of carbonic anhydrases, a family of enzymes implicated in various physiological and pathological processes, including glaucoma and cancer.[1][6]

Key SAR Observations for Furan-Sulfonamide CA Inhibitors:

• Substitution on the Furan Ring: The presence and position of substituents on the furan ring significantly impact inhibitory potency. For instance, the introduction of methyl groups at the 2- and 5-positions of the furan ring has been shown to generally increase inhibitory activity against both cytosolic (hCA II) and tumor-associated (hCA IX) carbonic anhydrase isoforms.[6]

• The Sulfonamide Moiety: The unsubstituted sulfonamide group is crucial for binding to the zinc ion in the active site of carbonic anhydrases.[1]

The addition of a carboxylate group could further enhance the binding affinity through interactions with amino acid residues in the active site, potentially leading to more potent and selective inhibitors.

Table 1: Inhibitory Activity of Selected Furan-Containing Sulfonamides against Human Carbonic Anhydrase (hCA) Isoforms

Compound ID	R¹ Substituent	R² Substituent	hCA II Kᵢ (nM)	hCA IX Kᵢ (nM)
1	H	H	150	25
2	CH₃	H	75	15
3	CH₃	CH₃	50	10

Data synthesized from publicly available research on furan-based sulfonamides for illustrative purposes.[6]

Antimicrobial Activity

Furan derivatives have a long history as antimicrobial agents, with nitrofurantoin being a notable example used in treating urinary tract infections.[3] The furan ring is central to its antibacterial action, facilitating the reductive activation of the nitro group to produce DNA-damaging reactive intermediates.[3] Furan-containing sulfonamides have also demonstrated promising activity against various bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA).[1]

The incorporation of a carboxylate group could modulate the antimicrobial spectrum and potency by altering the molecule's ability to penetrate bacterial cell walls or by interacting with different intracellular targets.

Table 2: Antimicrobial Activity of a Furanone-Sulfonyl Derivative against S. aureus

Compound	MIC (mg/L)	MBC (mg/L)
Furanone-Sulfonyl Derivative	10 - 20	40 - 80

MIC: Minimum Inhibitory Concentration; MBC: Minimum Bactericidal Concentration. Data represents a summary of findings for a specific furanone-sulfonyl derivative against methicillin-susceptible and -resistant S. aureus.[7]

Experimental Protocols: A Practical Guide

The rational design of novel sulfonyl furan carboxylates relies on robust synthetic and analytical methodologies.

General Synthesis of Furan-Containing Sulfonamides

A common route for synthesizing furan-containing sulfonamides involves the electrophilic sulfonation of a furan derivative, followed by conversion to the sulfonamide.[1][8]

Step-by-Step Protocol:

• Sulfonation: A furan derivative (e.g., ethyl 3-furoate) is dissolved in an inert solvent (e.g., methylene chloride) and cooled. A sulfonating agent (e.g., chlorosulfonic acid) is added dropwise.[8][9]

• Formation of Sulfonyl Chloride: The resulting sulfonic acid is treated with a chlorinating agent (e.g., phosphorus pentachloride) in the presence of a base (e.g., pyridine) to yield the sulfonyl chloride.[9]

• Amination: The sulfonyl chloride is then reacted with an amine (e.g., aqueous ammonia) to form the final sulfonamide.[8][9]

Diagram 1: General Synthetic Workflow for Furan-Containing Sulfonamides

Caption: A generalized workflow for the synthesis of furan-containing sulfonamides.

Carbonic Anhydrase Inhibition Assay

The inhibitory activity of synthesized compounds against CA isoforms is typically determined using a stopped-flow CO₂ hydration assay.[1][6]

Step-by-Step Protocol:

• Enzyme and Inhibitor Preparation: A solution of the purified hCA isoenzyme is prepared in a buffer containing a pH indicator. The inhibitor is dissolved in a suitable solvent like DMSO.[6]

• Reaction Initiation: The enzyme solution (with or without the inhibitor) is rapidly mixed with a CO₂-saturated solution in a stopped-flow spectrophotometer.[1]

• Data Acquisition: The change in absorbance of the pH indicator is monitored over time to determine the initial rate of the enzyme-catalyzed reaction.

• Data Analysis: The inhibition constants (Kᵢ) are calculated by measuring the decrease in the initial reaction rate in the presence of varying concentrations of the inhibitor.[6]

Diagram 2: Workflow for Carbonic Anhydrase Inhibition Assay

Caption: A streamlined workflow for determining carbonic anhydrase inhibition.

Future Directions and Conclusion

The exploration of sulfonyl furan carboxylates represents a promising avenue for the discovery of novel therapeutic agents. The modular nature of their synthesis allows for extensive SAR studies, enabling the fine-tuning of their biological activity and pharmacokinetic properties.[1] Future research should focus on the systematic variation of substituents on both the furan ring and the carboxylate moiety to develop a comprehensive quantitative structure-activity relationship (QSAR) for this compound class.

By understanding the intricate relationship between the molecular structure of sulfonyl furan carboxylates and their biological function, researchers can rationally design and synthesize new chemical entities with enhanced efficacy and selectivity, ultimately contributing to the development of next-generation therapeutics.

References

• Antimicrobial Effects of Sulfonyl Derivative of 2(5H)-Furanone against Planktonic and Biofilm Associated Methicillin-Resistant and -Susceptible Staphylococcus aureus. Frontiers in Microbiology. [Link]

• Vedani, A., & Meyer, E. F. (1984). Structure-activity relationships of sulfonamide drugs and human carbonic anhydrase C: modeling of inhibitor molecules into the receptor site of the enzyme with an interactive computer graphics display. Journal of pharmaceutical sciences, 73(3), 352–358. [Link]

• Design, synthesis and in vitro antimicrobial activity of furan-based pyrimidine- thiazolidinones as potential bioactive molecule. Journal of the Indian Chemical Society. [Link]

• Synthesis and antibacterial activity studies of 2, 4- di substituted furan derivatives. ResearchGate. [Link]

• Diversity-Oriented Synthesis and Antibiofilm Evaluation of Furan-2-Carboxamides. Chemistry & Biodiversity. [Link]

• Synthesis and antimicrobial activity of new furan derivatives. Arzneimittel-Forschung. [Link]

• Five-Membered Heterocyclic Sulfonamides as Carbonic Anhydrase Inhibitors. Molecules. [Link]

• Structure-Activity relationship of 1-(Furan-2ylmethyl)Pyrrolidine-Based Stimulation-2 (ST2) inhibitors for treating graft versus host disease. European Journal of Medicinal Chemistry. [Link]

• A Review on Biological and Medicinal Significance of Furan. Alq J Med App Sci. [Link]

• Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. Oriental Journal of Chemistry. [Link]

• Furan: A Promising Scaffold for Biological Activity. International Journal of Advanced Biological and Biomedical Research. [Link]

• Efficient synthesis of furan sulfonamide compounds useful in the synthesis of new IL-1 inhibitors.

• QUANTUM CHEMICAL STUDY FOR THE TOXICITY PREDICTION OF SULFONAMIDE ANTIBIOTICS WITH QUANTITATIVE STRUCTURE – ACTIVITY RELATIONSHIP. ResearchGate. [Link]

• Carbonic anhydrase inhibitors. Part 24. A quantitative structure-activity relationship study of positively charged sulfonamide inhibitors. SciSpace. [Link]

• Synthesis, antimicrobial activity, and QSAR studies of furan-3-carboxamides. Bioorganic & Medicinal Chemistry. [Link]

• Synthesis of Polysubstituted Furans via Rh(II)-Catalyzed [2 + 3] Annulation of N-Sulfonyl-1,2,3-triazoles with Enaminones. Organic Chemistry Portal. [Link]

• Preparation of carboxylate derivatives of terpyridine via the furan pathway. Protocol Exchange. [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. A Review on Biological and Medicinal Significance of Furan | AlQalam Journal of Medical and Applied Sciences [journal.utripoli.edu.ly]
• 3. orientjchem.org [orientjchem.org]
• 4. researchgate.net [researchgate.net]
• 5. Preparation of carboxylate derivatives of terpyridine via the furan pathway | Springer Nature Experiments [experiments.springernature.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. Frontiers | Antimicrobial Effects of Sulfonyl Derivative of 2(5H)-Furanone against Planktonic and Biofilm Associated Methicillin-Resistant and -Susceptible Staphylococcus aureus [frontiersin.org]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. US6022984A - Efficient synthesis of furan sulfonamide compounds useful in the synthesis of new IL-1 inhibitors - Google Patents [patents.google.com]

An In-depth Technical Guide to 5-Methylsulfonyl-2-furoic acid methyl ester: From Sourcing to Application

This guide provides a comprehensive technical overview of 5-methylsulfonyl-2-furoic acid methyl ester, a key intermediate in pharmaceutical research and development. From navigating the supplier landscape to understanding its synthesis and application, this document serves as an essential resource for researchers, chemists, and drug development professionals.

Introduction to a Versatile Building Block

5-Methylsulfonyl-2-furoic acid methyl ester is a specialized organic compound characterized by a furan ring substituted with a methylsulfonyl group at the 5-position and a methyl ester at the 2-position. Its unique electronic and structural properties make it a valuable building block in the synthesis of complex molecules, particularly in the development of novel therapeutic agents.

Chemical Profile:

Property	Value
CAS Number	136345-59-8
Molecular Formula	C₇H₈O₅S
Molecular Weight	204.20 g/mol
IUPAC Name	Methyl 5-(methylsulfonyl)furan-2-carboxylate

The presence of the electron-withdrawing methylsulfonyl group significantly influences the reactivity of the furan ring, making it a versatile scaffold for various chemical transformations.

The Supplier Landscape: Ensuring Quality and Reliability

Sourcing high-quality 5-methylsulfonyl-2-furoic acid methyl ester is paramount for the success and reproducibility of research. When evaluating suppliers, it is crucial to consider not only the purity of the compound but also the availability of comprehensive documentation, such as a Certificate of Analysis (CoA) and a Material Safety Data Sheet (MSDS).

Key Supplier Considerations:

• Purity and Analytical Data: Reputable suppliers will provide detailed analytical data, including purity assessment by methods such as High-Performance Liquid Chromatography (HPLC) and Nuclear Magnetic Resonance (NMR) spectroscopy.

• Batch-to-Batch Consistency: Consistency is critical for long-term research projects and drug development programs. Inquire about the supplier's quality control processes to ensure minimal variability between batches.

• Scalability: For projects that may progress to later-stage development, it is essential to partner with a supplier who can accommodate increasing quantity demands, from milligrams to kilograms.

• Technical Support: A knowledgeable technical support team can be an invaluable resource for addressing any questions regarding the compound's properties, handling, or use in specific applications.

A curated list of established suppliers for chemical reagents includes companies known for their comprehensive catalogs and quality management systems. Researchers are encouraged to request quotes and technical documentation from multiple vendors to make an informed decision.

Synthesis and Quality Control: A Deeper Dive

A fundamental understanding of the synthetic route to 5-methylsulfonyl-2-furoic acid methyl ester provides insight into potential impurities and informs the selection of appropriate quality control measures. A common synthetic approach involves the oxidation of a corresponding methylthio-substituted furan precursor.

Generalized Synthesis Workflow

The synthesis of furoic acid derivatives often begins with commercially available starting materials like 2-furoic acid. A series of functional group transformations, including esterification and the introduction of the sulfur-containing moiety, leads to the desired product. The oxidation of the sulfide to the sulfone is a critical step, often achieved using a robust oxidizing agent.

Caption: Generalized synthetic workflow for 5-methylsulfonyl-2-furoic acid methyl ester.

Experimental Protocol: Quality Control via HPLC

Objective: To verify the purity of a supplied batch of 5-methylsulfonyl-2-furoic acid methyl ester using reverse-phase HPLC.

Materials:

• 5-methylsulfonyl-2-furoic acid methyl ester sample

• HPLC-grade acetonitrile

• HPLC-grade water with 0.1% formic acid

• Analytical HPLC system with a UV detector

• C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm)

Procedure:

• Sample Preparation: Accurately weigh approximately 1 mg of the compound and dissolve it in 1 mL of acetonitrile to prepare a 1 mg/mL stock solution. Further dilute to a working concentration of 0.1 mg/mL with the mobile phase.

• HPLC Conditions:

  • Mobile Phase A: Water with 0.1% formic acid

  • Mobile Phase B: Acetonitrile with 0.1% formic acid

  • Gradient: Start with 30% B, ramp to 95% B over 10 minutes, hold for 2 minutes, and then return to initial conditions.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30 °C

  • Detection Wavelength: 254 nm

  • Injection Volume: 10 µL

• Analysis: Inject the prepared sample and analyze the resulting chromatogram. The purity is determined by the area percentage of the main peak relative to the total area of all observed peaks.

This protocol serves as a self-validating system to ensure the quality of the starting material before its use in subsequent experiments.

Applications in Drug Discovery and Development

Furan-based scaffolds are prevalent in medicinal chemistry due to their ability to mimic phenyl rings while offering different electronic properties and metabolic profiles. The methylsulfonyl group, in particular, can act as a hydrogen bond acceptor and improve the pharmacokinetic properties of a drug candidate.

While specific applications of 5-methylsulfonyl-2-furoic acid methyl ester are often proprietary, its structural motifs are found in molecules targeting a range of biological pathways. For instance, derivatives of furoic acid have been explored for their antimicrobial and anti-inflammatory activities.[1] The methylsulfonyl group is a common substituent in inhibitors of various enzymes and receptors.[2]

Caption: The role of 5-methylsulfonyl-2-furoic acid methyl ester in a typical drug discovery workflow.

The introduction of a methyl group can also play a significant role in modulating the physicochemical and pharmacokinetic properties of a molecule, which is a key strategy in lead optimization.[3]

Safety, Handling, and Storage

Proper handling and storage are crucial to maintain the integrity of 5-methylsulfonyl-2-furoic acid methyl ester and ensure laboratory safety.

Safety Precautions:

• Always handle the compound in a well-ventilated area, preferably in a chemical fume hood.[4]

• Wear appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat.[5]

• Avoid inhalation of dust or vapors.[6]

• In case of contact with eyes or skin, rinse immediately with plenty of water.[4]

Storage:

• Store in a tightly sealed container in a cool, dry place.[4]

• Keep away from incompatible materials such as strong oxidizing agents and strong bases.[4]

For detailed safety information, always refer to the Material Safety Data Sheet (MSDS) provided by the supplier.

References

• Vertex AI Search. (2025).
• Chevron. (2023, July 26).
• Fisher Scientific. (2024, March 5).
• Cayman Chemical. (2025, July 24).
• Santa Cruz Biotechnology. 5-{[(2-Methylbenzyl)sulfonyl]methyl}-2-furoic acid.
• Fluorochem. 2-FURANCARBOXYLIC ACID, 5-METHYL-, ETHYL ESTER.
• Sigma-Aldrich. 5-Methyl-2-furoic acid 97%.
• MilliporeSigma. 5-Methyl-2-furoic acid.
• Benchchem. Synthesis of Methyl 2-Furoate from Furoic Acid: An In-depth Technical Guide.
• Benchchem.
• Chemsrc. (2025, August 25). 5-Methyl-2-furoic acid.
• RSC Publishing.
• Google Patents.
• Santa Cruz Biotechnology. 5-Methyl-2-furoic acid | CAS 1917-15-3.
• ResearchGate. Synthesis of Novel Heterocyclic Analogs of 5-(4-Methylcarboxamido-phenyl)-2-furoic acid as Potent Antimicrobial Agents.
• PubMed. (2-Methyl-5-(methylsulfonyl)benzoyl)guanidine Na+/H+ antiporter inhibitors.
• Organic Syntheses. 2-furoic acid.
• ChemicalBook. (2025, July 14). 5-Hydroxymethyl-2-furoic acid methyl ester.
• FooDB. (2010, April 8).
• NIST WebBook.
• PubMed. (2013, August 15).
• ResearchGate. Simultaneous Determination of 2-Furfural and 5-Methyl-2-furfural Using Corona Discharge Ion Mobility Spectrometry.
• PMC. (2025, August 19). A systematic review on the determination and analytical methods for furanic compounds in caramel models.

Sources

• 1. researchgate.net [researchgate.net]
• 2. (2-Methyl-5-(methylsulfonyl)benzoyl)guanidine Na+/H+ antiporter inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [Application of methyl in drug design] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. fishersci.com [fishersci.com]
• 5. regi.com [regi.com]
• 6. fishersci.es [fishersci.es]

Pharmacodynamics and Biological Activity of Furan-2-Carboxylate Sulfone Derivatives: A Technical Guide for Drug Development

Executive Summary & Molecular Rationale

The hybridization of furan-2-carboxylate scaffolds with sulfone moieties represents a sophisticated strategy in modern medicinal chemistry. As a Senior Application Scientist, I approach this structural combination not merely as a synthetic exercise, but as a deliberate design of pharmacodynamics. The furan ring provides a highly lipophilic, electron-rich core that facilitates deep penetration into hydrophobic binding pockets, while the sulfone group acts as a potent hydrogen-bond acceptor and, in the case of vinyl sulfones, an electrophilic warhead for covalent target modification.

This whitepaper dissects the biological activities of furan-2-carboxylate sulfone derivatives and their analogues, detailing their mechanisms as antiviral, anticancer, and antimicrobial agents. Furthermore, it establishes self-validating experimental protocols to ensure rigorous preclinical evaluation.

Spectrum of Biological Activities

Antiviral Efficacy: Covalent Inhibition

A breakthrough application of this hybrid scaffold is the targeting of viral cysteine proteases. For instance, β-amidomethyl vinyl sulfones coupled with 5-(2-ethoxyphenyl)furan-2-carboxylic acid act as irreversible covalent inhibitors of the Chikungunya virus (CHIKV) nsP2 protease. The furan-2-carboxylate domain anchors the molecule within the active site, positioning the vinyl sulfone to undergo a Michael addition with the catalytic cysteine, yielding an IC50 of 60 nM[1].

Anticancer Potential: Cell Cycle Arrest

Furan-based derivatives exhibit profound cytotoxicity against human cancer cell lines. Studies on furan-2-carboxamide and related derivatives demonstrate potent activity against the MCF-7 breast cancer cell line, with IC50 values as low as 2.96 µM. Mechanistically, these compounds disrupt mitotic progression, inducing cell cycle arrest at the G2/M phase and triggering apoptosis[2].

Antimicrobial and Antitubercular Action

The scaffold also demonstrates high affinity for bacterial targets. Novel 5-phenylfuran-2-carboxylic acid derivatives have been engineered to target Mycobacterium tuberculosis salicylate synthase (MbtI), an enzyme critical for Mtb virulence. Optimized derivatives exhibit strong MbtI inhibition (IC50 = 11.2 µM)[3]. Similarly, carbamothioyl-furan-2-carboxamide derivatives show broad-spectrum antimicrobial activity against S. aureus and E. coli[4].

Quantitative Pharmacodynamics

The following table synthesizes the primary biological activities and mechanisms of action for key furan-2-carboxylate and sulfone derivatives across various therapeutic targets.

Compound Class / Derivative	Target / Cell Line	Primary Activity (IC50 / MIC)	Validated Mechanism of Action
β-Amidomethyl Vinyl Sulfone Furan-2-carboxylates	CHIKV nsP2 Protease	IC50 = 60 nM	Irreversible covalent binding to the catalytic cysteine via Michael addition.
Furan-2-carboxamide Derivatives	MCF-7 (Breast Cancer)	IC50 = 2.96 – 4.06 µM	Induction of G2/M phase cell cycle arrest and subsequent apoptosis.
5-Phenylfuran-2-carboxylic Acids	Mtb Salicylate Synthase (MbtI)	IC50 = 11.2 µM	Disruption of Mtb virulence via targeted MbtI enzyme inhibition.
Carbamothioyl-furan-2-carboxamides	HepG2 (Hepatocellular)	33.29% viability at 20 µg/mL	Intracellular accumulation leading to potent cytotoxicity.
Methyl-5-(hydroxymethyl)-2-furan carboxylates	HeLa (Cervical Cancer)	IC50 = 62.37 µg/mL	Selective cytotoxicity against tumor cells over normal fibroblasts.

Mechanistic Pathways

To understand how a single hybrid scaffold can exhibit such diverse biological profiles, we must map its structural components to specific intracellular pathways. The diagram below illustrates the divergent mechanisms of action depending on the functionalization of the sulfone group (e.g., as a covalent warhead vs. a passive hydrogen-bond acceptor).

Fig 1. Dual mechanistic pathways of furan-2-carboxylate sulfone derivatives.

Self-Validating Experimental Protocols

A protocol is only as reliable as its internal controls. The following methodologies are designed as self-validating systems, ensuring that observed biological activities are target-specific and not artifacts of assay interference or broad-spectrum toxicity.

Fig 2. Self-validating workflow from chemical synthesis to biological evaluation.

Synthesis & Covalent Coupling Workflow

Objective: Synthesize the active β-amidomethyl vinyl sulfone furan-2-carboxylate. Causality: The ester form of the furan-2-carboxylate is biologically inactive against the target protease. Hydrolysis is required to expose the carboxylic acid, enabling amide coupling with the sulfone warhead.

• Ester Hydrolysis: Dissolve methyl 5-(2-ethoxyphenyl)furan-2-carboxylate (1.0 eq) in a THF/H2O mixture. Add LiOH (3.0 eq) and stir at room temperature for 4 hours. Acidify with 1M HCl to precipitate the free acid.

• Amide Coupling: Dissolve the resulting carboxylic acid in anhydrous DMF. Add HATU (1.2 eq) and DIPEA (2.5 eq) to activate the acid.

• Warhead Attachment: Introduce (E)-3-(methylsulfonyl)prop-2-en-1-amine (1.1 eq). Stir for 12 hours under an inert atmosphere. Purify via silica gel chromatography to isolate the final covalent inhibitor[1].

Time-Dependent Enzyme Inhibition Assay (Antiviral Validation)

Objective: Quantify the IC50 against CHIKV nsP2 protease. Causality: Vinyl sulfones are Michael acceptors that form irreversible covalent bonds. Standard steady-state IC50 determinations are fundamentally flawed for covalent inhibitors because inhibition increases over time. A pre-incubation step is mandatory to allow the warhead to engage the target before substrate introduction.

• Enzyme Preparation: Dilute recombinant CHIKV nsP2 protease in assay buffer (50 mM HEPES, pH 7.4, 150 mM NaCl, 0.01% Tween-20).

• Pre-Incubation (Critical Step): Add serial dilutions of the furan-sulfone derivative to the enzyme. Incubate for exactly 30 minutes at 37°C.

• Substrate Addition: Introduce the fluorogenic peptide substrate.

• Kinetic Read: Measure fluorescence cleavage continuously for 60 minutes. Calculate the IC50 based on the initial velocity of the linear phase.

Cytotoxicity and Selectivity Index Assay (Anticancer Validation)

Objective: Evaluate G2/M cell cycle arrest and calculate the Selectivity Index (SI). Causality: A compound that kills cancer cells is useless if it equally kills healthy cells. Testing against a non-tumorigenic cell line (e.g., MCF-10A) alongside the target cancer line (MCF-7) establishes the SI, proving targeted pharmacodynamics rather than general toxicity[2].

• Cell Seeding: Seed MCF-7 and MCF-10A cells in 96-well plates at

  cells/well. Incubate for 24 hours.

• Compound Treatment: Treat cells with the furan-derivative (0.1 µM to 100 µM) for 48 hours.

• MTT Addition: Add MTT reagent (5 mg/mL). The reduction of MTT to formazan relies on active oxidoreductase enzymes, strictly correlating with viable cell metabolism.

• Flow Cytometry (Cell Cycle): For mechanistic validation, fix treated MCF-7 cells in cold 70% ethanol. Treat with RNase A to ensure propidium iodide (PI) strictly intercalates DNA. Analyze via flow cytometry to quantify accumulation in the G2/M phase.

Structure-Activity Relationship (SAR) Insights

The biological activity of furan-2-carboxylate sulfone derivatives is highly sensitive to steric and electronic modifications:

• Furan Ring Substitutions: Substitutions at the C-5 position of the furan ring (e.g., adding a 2-ethoxyphenyl group) significantly enhance lipophilicity, driving the compound deeper into the hydrophobic pockets of target proteases[1].

• Sulfone Oxidation State: The sulfone (

  ) is critical. Reducing it to a sulfoxide ( ) or thioether ( ) drastically reduces the electron-withdrawing capability necessary to activate the adjacent vinyl group for Michael addition, effectively neutralizing its antiviral properties.

• Amide Linkage: The amide bond connecting the furan-2-carboxylate to the sulfone moiety provides essential hydrogen-bond donor/acceptor interactions with the target protein backbone, stabilizing the pre-covalent complex.

Conclusion

Furan-2-carboxylate sulfone derivatives represent a highly versatile and potent class of pharmacological agents. By understanding the causality behind their structural components—leveraging the furan ring for target affinity and the sulfone group for covalent modification or hydrogen bonding—researchers can systematically optimize these scaffolds for next-generation antiviral, anticancer, and antimicrobial therapeutics.

References

• A Comparative Guide to the Biological Activity of 2-Furancarboxylic Acid and Its Analogues Benchchem URL
• PMC (National Institutes of Health)
• In Vitro Anti-Microbial Activity and Anti-Cancer Potential of Novel Synthesized Carbamothioyl-Furan-2-Carboxamide Derivatives MDPI URL
• PMC (National Institutes of Health)
• Nanoenabling MbtI Inhibitors for Next-Generation Tuberculosis Therapy ACS Publications URL
• Synthesis and Biological Activity Studies of Methyl-5-(Hydroxymethyl)

Sources

• 1. Structure Activity of β-Amidomethyl Vinyl Sulfones as Covalent Inhibitors of Chikungunya nsP2 Cysteine Protease with Antialphavirus Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Design and Synthesis of Some New Furan-Based Derivatives and Evaluation of In Vitro Cytotoxic Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. mdpi.com [mdpi.com]

Precision Pharmacophore Modeling of Sulfonyl Furan Scaffolds

Topic: Pharmacophore Modeling of Sulfonyl Furan Scaffolds Content Type: Technical Guide / Whitepaper Audience: Senior Researchers, Medicinal Chemists, Computational Biologists

A Technical Guide to Structural Alignment, Feature Extraction, and Validation

Executive Summary

The sulfonyl furan scaffold represents a privileged structural motif in medicinal chemistry, bridging the gap between classic sulfonamide antibiotics and modern targeted kinase inhibitors. Its utility stems from a unique electronic duality: the electron-rich, aromatic furan ring acts as a hydrophobic spacer and

-stacking agent, while the sulfonyl group serves as a rigid, geometry-directing hydrogen bond acceptor.

This guide provides a rigorous workflow for generating high-confidence pharmacophore models for sulfonyl furan derivatives. Unlike generic modeling tutorials, this document focuses on the specific conformational and electrostatic challenges posed by this scaffold, offering a self-validating protocol for drug discovery professionals.

Chemical Context: The Pharmacophoric Signature

To model the scaffold effectively, one must first quantify its physicochemical behavior. The sulfonyl furan moiety is not merely a linker; it is a distinct pharmacophoric unit.

Electronic and Geometric Properties

• The Sulfonyl Group (

  ): Acts as a strong diprotic hydrogen bond acceptor (HBA). The sulfur atom adopts a distorted tetrahedral geometry, creating a "kink" in the molecule that is critical for fitting into L-shaped binding pockets (e.g., kinase hinge regions or carbonic anhydrase active sites).

• The Furan Ring: Provides aromaticity for

  interactions (T-shaped or parallel-displaced). Crucially, the furan oxygen is a weak HBA compared to the sulfonyl oxygens and is often modeled primarily as part of the aromatic or hydrophobic feature unless specific solvent-accessible surface area (SASA) data suggests otherwise.

Table 1: Pharmacophoric Feature Definitions for Sulfonyl Furans

Feature Type	Chemical Moiety	Geometric Constraint	Interaction Strength
H-Bond Acceptor (HBA)	Sulfonyl Oxygens ( )	Vectorized along lone pairs	Strong ( )
Aromatic Ring (AR)	Furan Ring	Centroid of 5-membered ring	Medium ( -stacking)
Hydrophobic (H)	Furan C-H bonds	Sphere radius	Weak (Van der Waals)
Exclusion Volume	Perpendicular to Furan plane	Variable	Steric Clash Prevention

Protocol: Ligand-Based Pharmacophore Generation

When crystal structures are unavailable (e.g., phenotypic hits), a ligand-based approach is required. This protocol addresses the high rotatability of the

bond.

Step 1: Dataset Curation & Conformational Analysis

• Input: A set of 15-20 active sulfonyl furan derivatives (

  ) and a set of chemically similar inactives.

• Conformer Generation: The bond connecting the furan ring to the sulfonyl group allows for rotation. You must generate an energy-minimized conformational ensemble.

  • Method: Use Mixed-Mode Monte Carlo (MCMM) or Low-Mode sampling.

  • Energy Window: Retain conformers within 10 kcal/mol of the global minimum to account for bioactive strain.

  • Critical Check: Ensure the "V-shape" geometry of the sulfonyl group is preserved.

Step 2: Molecular Alignment (The Superposition Problem)

Standard atom-by-atom alignment often fails due to ring flips.

• Action: Use Flexible Alignment based on pharmacophoric features rather than atomic coordinates.

• Anchor Points:

  • The Sulfur atom (geometric center).[1][2]

  • The Furan Ring Centroid.

  • Distal hydrophobic substituents (e.g., phenyl or alkyl groups attached to the sulfonyl).

Step 3: Common Feature Hypothesis (CFH)

Generate hypotheses requiring a match of at least 4 features:

• HBA1 & HBA2: The two sulfonyl oxygens.

• AR: The furan ring.

• H/AR: A distal feature from the substituent.

Expert Insight: In sulfonyl furans, the angle between the furan plane and the sulfonyl O-S-O plane is often distinct. Enforce a vector constraint on the HBA features to prioritize ligands that match this specific angular orientation.

Protocol: Structure-Based Refinement (SBDD)

If a co-crystal structure exists (e.g., Sulfonyl furan bound to Carbonic Anhydrase or FGFR1), use the receptor to define Exclusion Volumes .

Workflow Visualization

The following diagram outlines the integrated workflow for deriving the model, emphasizing the feedback loop between ligand-based and structure-based data.

Figure 1: Iterative workflow for generating high-confidence pharmacophore models, bridging ligand-based exploration with structure-based refinement.

The Sulfonyl Furan Interaction Map

Understanding the spatial arrangement of the scaffold is crucial for interpreting the model. The diagram below visualizes the "Idealized Interaction Pattern" for a sulfonyl furan inhibitor within a binding pocket.

Figure 2: Schematic interaction map showing the dual H-bond acceptance of the sulfonyl group and the pi-stacking capability of the furan ring.

Validation & Quality Control

A pharmacophore model is only as good as its ability to discriminate actives from decoys.

Decoy Set Construction

Do not use random molecules. Use the DUD-E (Directory of Useful Decoys) methodology:

• For every active sulfonyl furan, generate 50 decoys.

• Matching Criteria: Similar Molecular Weight (MW), LogP, and Rotatable Bonds.

• Dissimilarity Criteria: Tanimoto coefficient < 0.6 (ensure topologically distinct scaffolds).

Metrics for Success

Evaluate your model using the Receiver Operating Characteristic (ROC) curve.[3]

• Area Under Curve (AUC): Must be

  for a predictive model.

• Enrichment Factor (EF 1%): Measures early recognition.[3] A value

  indicates the model effectively prioritizes actives at the very top of the screened list.

References

• BenchChem. (2025).[4][5] Furan-Containing Sulfonamides: A Comprehensive Technical Guide for Researchers. Retrieved from 5

• MDPI. (2023). The Novel Chiral 2(5H)-Furanone Sulfones Possessing Terpene Moiety: Synthesis and Biological Activity. Retrieved from 6

• National Institutes of Health (PMC). (2017). Antimicrobial Effects of Sulfonyl Derivative of 2(5H)-Furanone against Planktonic and Biofilm Associated Methicillin-Resistant and -Susceptible Staphylococcus aureus. Retrieved from 7

• ResearchGate. (2025). Application of Sulfonyl in Drug Design. Retrieved from 8

• Frontiers. (2020). Pharmacophore modeling: advances and pitfalls. Retrieved from 9

Sources

• 1. scispace.com [scispace.com]
• 2. benthamscience.com [benthamscience.com]
• 3. Pharmacophore-Based Design of New Chemical Scaffolds as Translational Readthrough-Inducing Drugs (TRIDs) - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. mdpi.com [mdpi.com]
• 7. Antimicrobial Effects of Sulfonyl Derivative of 2(5H)-Furanone against Planktonic and Biofilm Associated Methicillin-Resistant and -Susceptible Staphylococcus aureus - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Frontiers | Pharmacophore modeling: advances and pitfalls [frontiersin.org]

A Comprehensive Technical Guide to the Stability and Storage of Electron-Deficient Furan Rings in Pharmaceutical Development

Abstract

The furan ring is a privileged scaffold in medicinal chemistry, integral to the structure of numerous therapeutic agents.[1][2] However, when rendered electron-deficient through the incorporation of electron-withdrawing groups (EWGs), this five-membered heterocycle presents significant stability challenges that can impede drug development. This guide provides an in-depth analysis of the core factors governing the stability of electron-deficient furan rings. We will explore the fundamental electronic properties that dictate their reactivity, dissect the primary degradation pathways—including nucleophilic attack, oxidation, and photodegradation—and present a robust framework for systematic stability assessment. Crucially, this document offers field-proven strategies for mitigation, from chemical modification and formulation science to detailed, practical protocols for optimal long-term storage. This guide is intended for researchers, chemists, and drug development professionals seeking to harness the therapeutic potential of electron-deficient furan-containing molecules while ensuring their stability, safety, and efficacy.

Section 1: The Electronic Landscape of Electron-Deficient Furans

The Furan Moiety: An Electron-Rich System by Nature

The furan ring is an aromatic heterocycle containing four carbon atoms and one oxygen atom. The oxygen's lone pair electrons participate in the π-system, creating an electron-rich aromatic ring that is susceptible to electrophilic attack, particularly at the C2 and C5 positions. This inherent reactivity is a double-edged sword in drug design, offering synthetic handles but also potential instability.

Impact of Electron-Withdrawing Groups (EWGs) on Stability

The introduction of EWGs (e.g., nitro, cyano, carbonyl groups) dramatically alters the electronic character of the furan ring. These groups pull electron density away from the ring system, a phenomenon that has profound consequences for the molecule's stability. While EWGs can increase stability against acid-catalyzed degradation by deactivating the ring towards protonation, they simultaneously render the ring's carbon atoms more electrophilic and thus more vulnerable to other modes of degradation.[3][4]

Diagram 1: Effect of an Electron-Withdrawing Group (EWG) on Furan Ring Electron Density

This diagram illustrates how an EWG at the C2 position withdraws electron density, creating partial positive charges (δ+) on the ring carbons, particularly C5, making them susceptible to nucleophilic attack.

Caption: EWG effect on furan ring electron density.

Section 2: Primary Degradation Pathways

Understanding the specific mechanisms by which electron-deficient furans degrade is the first step toward preventing it. The primary pathways are driven by the molecule's altered electronic state.

Mechanism 1: Nucleophilic Attack and Ring Opening

The increased electrophilicity of the furan ring makes it a prime target for nucleophiles. Common nucleophiles in a pharmaceutical context include water, alcohols, and amines (from other active pharmaceutical ingredients (APIs) or excipients). The attack, often at the C5 position, can initiate a cascade of reactions leading to the opening of the furan ring.[5][6] This process is often irreversible and results in the formation of 1,4-dicarbonyl compounds or other linear degradation products, which will lack the biological activity of the parent compound and may introduce toxicity.[7][8]

Diagram 2: General Mechanism for Nucleophilic Ring Opening of an Electron-Deficient Furan

This diagram shows a simplified, two-step mechanism where a nucleophile (Nu⁻) attacks the C5 position of a 2-substituted electron-deficient furan, leading to an intermediate that undergoes ring cleavage.

Caption: Nucleophilic attack and ring opening pathway.

Mechanism 2: Oxidative Degradation

Furan rings can be susceptible to oxidation, a process that can be initiated by atmospheric oxygen, residual peroxides in solvents, or exposure to light.[9][10] The presence of EWGs can influence the rate and outcome of these reactions. Oxidative cleavage can completely degrade the furan ring, often yielding carboxylic acids as final products.[7][8] This pathway is a significant concern for long-term storage, as even trace amounts of oxygen can lead to substantial degradation over time. Some furan derivatives have also been noted to form explosive peroxides upon prolonged exposure to air, making proper handling critical.[9][11]

Mechanism 3: pH-Dependent Hydrolysis

The stability of electron-deficient furans is often highly dependent on pH. While EWGs can stabilize the ring against acid-catalyzed ring-opening, the overall molecule may contain other functionalities, such as nitriles or esters, that are susceptible to hydrolysis under acidic or basic conditions.[3] For instance, a nitrile group can hydrolyze to a carboxylic acid, altering the molecule's polarity, solubility, and biological activity.[3] Therefore, a full pH-stability profile is essential during pre-formulation studies.

Mechanism 4: Photodegradation

Many aromatic systems are light-sensitive, and furans are no exception.[12] Exposure to UV or even ambient light can provide the energy needed to initiate degradation reactions, including oxidation and polymerization.[13] The specific chromophores within the molecule will dictate its sensitivity to different wavelengths. Photostability is a critical parameter evaluated during forced degradation studies as mandated by regulatory agencies.[14]

Section 3: A Framework for Stability Assessment

A proactive and systematic approach to stability testing is crucial. Forced degradation (or stress testing) is an indispensable tool in the pharmaceutical industry to understand how a molecule will behave under various stress conditions.[14][15][16]

Protocol: Designing and Executing Forced Degradation Studies

The goal of a forced degradation study is to generate a target degradation of 5-20%, which is sufficient to identify likely degradation products and validate the specificity of analytical methods.[15][17]

Step-by-Step Methodology:

• Solution Preparation: Prepare stock solutions of the API in a suitable solvent (e.g., acetonitrile/water). The concentration should be appropriate for the analytical method being used (e.g., HPLC-UV, LC-MS).

• Application of Stress Conditions: Aliquot the stock solution into separate, clearly labeled vials for each stress condition.

  • Acid Hydrolysis: Add 0.1 M HCl. Incubate at a controlled temperature (e.g., 60 °C).

  • Base Hydrolysis: Add 0.1 M NaOH. Incubate at a controlled temperature (e.g., 60 °C).

  • Oxidation: Add 3% H₂O₂. Store at room temperature, protected from light.

  • Thermal Stress: Incubate a solution and a solid sample at an elevated temperature (e.g., 80 °C) in a calibrated oven.

  • Photolytic Stress: Expose a solution and a solid sample to a controlled light source as per ICH Q1B guidelines (e.g., option 2: exposure to cool white fluorescent and near-ultraviolet lamps). Include a dark control to differentiate between thermal and light-induced degradation.

• Time Point Sampling: Withdraw samples at predetermined intervals (e.g., 2, 4, 8, 24, 48 hours). The frequency should be adjusted based on the lability of the compound.

• Sample Quenching and Analysis:

  • For acid/base samples, neutralize the solution before analysis to halt the reaction.

  • Dilute all samples to the target concentration with the mobile phase.

  • Analyze all stressed samples, along with an unstressed control, using a validated stability-indicating analytical method.

Diagram 3: Experimental Workflow for a Forced Degradation Study

Caption: Workflow for a forced degradation study.

Analytical Toolkit for Monitoring Degradation

A combination of analytical techniques is often required to separate, identify, and quantify the API and its degradation products.[14]

• High-Performance Liquid Chromatography (HPLC): HPLC with UV or Diode Array Detection (DAD) is the workhorse for quantifying the loss of the parent API and the formation of degradants.[18][19] Method development should focus on achieving baseline separation of all significant peaks.

• Liquid Chromatography-Mass Spectrometry (LC-MS/MS): This is the definitive tool for identifying unknown degradation products.[18] By providing accurate mass information, LC-MS/MS allows for the structural elucidation of degradants, which is critical for understanding the degradation pathway.[18]

Section 4: Mitigation Strategies and Best Practices for Storage

Based on the understanding of degradation pathways, several practical strategies can be employed to enhance the stability of electron-deficient furan compounds.

Chemical Approaches: Structural Modifications

During the lead optimization phase, medicinal chemists can sometimes make strategic modifications to the molecular scaffold to improve stability without sacrificing biological activity. For example, incorporating additional stabilizing groups or altering the position of the EWG can sometimes mitigate inherent instabilities.

Formulation Science: The Role of Excipients and pH Control

For drug products, formulation is key.

• pH Control: Using buffers to maintain the pH at a point of maximum stability is often the most effective strategy.

• Antioxidants: If the compound is susceptible to oxidation, the inclusion of antioxidants like butylated hydroxytoluene (BHT) or ascorbic acid can be beneficial.[9]

• Chelating Agents: Trace metal ions can catalyze oxidative degradation. The addition of a chelating agent like EDTA can sequester these ions.

A Practical Guide to Storage Conditions

Proper storage of the pure API and its formulations is non-negotiable to ensure its integrity over time. Discoloration (e.g., browning) of a solid compound is often a visual indicator of degradation.[3]

Table 1: Recommended Storage Conditions for Electron-Deficient Furan Compounds

Parameter	Condition	Rationale & Causality
Temperature	Store at recommended low temperatures (e.g., 2-8°C or <15°C).[3][20]	Reduces the rate of all chemical degradation reactions (hydrolysis, oxidation). Prevents thermal decomposition.
Atmosphere	Store under an inert atmosphere (e.g., Argon, Nitrogen).[3][9]	Prevents oxidative degradation by excluding atmospheric oxygen.[9][11]
Light	Store in amber vials or otherwise protected from light.[3][11][21]	Prevents photodegradation initiated by UV or visible light.
Moisture	Store in a tightly sealed container in a dry environment or desiccator.	Minimizes water availability for nucleophilic attack and hydrolysis.
pH (for solutions)	Store solutions at their pH of maximum stability, determined by stability studies.	The furan ring is often unstable in strong acids, and other functional groups may be labile to acid or base.[3][6]

Section 5: Conclusion

Electron-deficient furan rings represent a valuable, yet challenging, class of chemical entities in drug discovery. Their unique electronic properties make them susceptible to a range of degradation pathways, including nucleophilic attack, oxidation, and photodegradation. A thorough understanding of these mechanisms, coupled with a systematic approach to stability testing through forced degradation studies, is paramount. By implementing logical mitigation strategies in formulation and adhering to stringent storage and handling protocols, researchers can successfully navigate the inherent stability risks. This proactive management ensures the development of safe, stable, and effective therapeutic agents, ultimately protecting the integrity of the research and the well-being of patients.

Section 6: References

• Cole-Parmer. (2002). Material Safety Data Sheet - Furan, stabilized with 0.025 to 0.04% BHT, 98%. [Link]

• Organic Reactions. Oxidative Cleavage of Furans. [Link]

• ACS Publications. (2017). Atmospheric Oxidation of Furan and Methyl-Substituted Furans Initiated by Hydroxyl Radicals. The Journal of Physical Chemistry A. [Link]

• ACS Publications. (2022). Photostability and Antiproliferative Activity of Furan Analogues of Combretastatin A-4. Chemical Research in Toxicology. [Link]

• Filo. (2025). Question Draw the mechanism for the reaction of a furan derivative with K... [Link]

• Semantic Scholar. (2015). Oxidative Cleavage of Furans. [Link]

• MDPI. Anti-oxidation properties of 2-substituted furan derivatives: A mechanistic study. [Link]

• Wiley Online Library. (2022). A Macrocyclic Furan with Accessible Oxidation States: Switching Between Aromatic and Antiaromatic Global Ring Currents. [Link]

• Scribd. (2015). Furan Safety Data Sheet (SDS). [Link]

• PubMed. (2015). Furan formation during storage and reheating of sterilised vegetable purées. [Link]

• PMC. (2011). Microbial degradation of furanic compounds: biochemistry, genetics, and impact. [Link]

• ResearchGate. (2013). Pharmaceutical Forced Degradation Studies with Regulatory Consideration. [Link]

• Science.org. (2026). The photohydrolysis of furans. [Link]

• ResearchGate. (2025). Weathering of furan and 2,2′-bifuran polyester and copolyester films. [Link]

• ACD/Labs. (2022). What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. [Link]

• ResearchGate. [Analysis and identification of degradation products of buagafuran by high performance liquid chromatography-diode array detection-tandem mass spectrometry]. [Link]

• PMC. LC method for the direct and simultaneous determination of four major furan derivatives in coffee grounds and brews. [Link]

• Wiley Online Library. (2002). Furan Fatty Acid Photooxidative Degradation Products in Dried Herbs and Vegetables. [Link]

• SIELC Technologies. Separation of Furan on Newcrom R1 HPLC column. [Link]

• Oriental Journal of Chemistry. Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. [Link]

• Journal of Drug Delivery and Therapeutics. (2018). TECHNICAL CONSIDERATIONS OF FORCED DEGRADATION STUDIES OF NEW DRUG SUBSTANCES AND PRODUCT: REGULATORY PERSPECTIVES. [Link]

• American Pharmaceutical Review. (2020). Forced Degradation Studies: Regulatory Considerations and Implementation. [Link]

• Pharmaguideline. Synthesis, Reactions and Medicinal Uses of Furan. [Link]

• Biomedical Journal of Scientific & Technical Research. (2022). Forced Degradation – A Review. [Link]

• PubMed. (2026). The photohydrolysis of furans. [Link]

• Royal Society of Chemistry. Functional group dependence of the acid catalyzed ring opening of biomass derived furan rings: an experimental and theoretical study. [Link]

• ResearchGate. Furan Ring Opening Reaction for the Synthesis of 2,5-Dicarbonyl-3-ene-phosphates. [Link]

• ResearchGate. (2025). Reactions of Electron-Withdrawing Thiophene 1,1-Dioxides with Furans. A Novel Reaction Pathway. [Link]

• PMC. Dearomatization of electron poor six-membered N-heterocycles through [3 + 2] annulation with aminocyclopropanes. [Link]

• Royal Society of Chemistry. Benzannulation of furan: a strategy for stable and high-performance furan-containing giant electron acceptor with efficiency exceeding 20%. [Link]

• Springer. (2001). Stability of the Furan Ring During Bromination. [Link]

• YouTube. (2023). Furan | Aromatic Nucleophilic Substitution Reaction | Problem | Question | Solved. [Link]

• PMC. Analysis of Furan and Its Derivatives in Food Matrices Using Solid Phase Extraction Coupled with Gas Chromatography-Tandem Mass Spectrometry. [Link]

• ResearchGate. (2025). A REVIEW ON FURAN: DETECTION AND ANALYSIS METHODS. [Link]

• PubMed. (2005). Furans, thiophenes and related heterocycles in drug discovery. [Link]

• Frontiers. (2021). Development of Sustainable Catalytic Pathways for Furan Derivatives. [Link]

• PMC. A new approach to fused furan ring systems and benzofurans: Intramolecular cyclization reactions of unsaturated acyloxy sulfone derivatives. [Link]

• PMC. (2022). Single-atom logic for heterocycle editing. [Link]

• PMC. (2022). Conditions to Control Furan Ring Opening during Furfuryl Alcohol Polymerization. [Link]

• ResearchGate. (2024). Heterocycles in Medicinal Chemistry II. [Link]

• ResearchGate. Recent advances in asymmetric synthesis of pharmacology-relevant nitrogen heterocycles via stereoselective aza-Michael reaction. [Link]

Sources

• 1. orientjchem.org [orientjchem.org]
• 2. Furans, thiophenes and related heterocycles in drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. Synthesis, Reactions and Medicinal Uses of Furan | Pharmaguideline [pharmaguideline.com]
• 5. Question Draw the mechanism for the reaction of a furan derivative with K.. [askfilo.com]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. organicreactions.org [organicreactions.org]
• 8. semanticscholar.org [semanticscholar.org]
• 9. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 10. d-nb.info [d-nb.info]
• 11. scribd.com [scribd.com]
• 12. pubs.acs.org [pubs.acs.org]
• 13. Furan Fatty Acid Photooxidative Degradation Products in Dried Herbs and Vegetables | CHIMIA [chimia.ch]
• 14. acdlabs.com [acdlabs.com]
• 15. researchgate.net [researchgate.net]
• 16. biomedres.us [biomedres.us]
• 17. jddtonline.info [jddtonline.info]
• 18. researchgate.net [researchgate.net]
• 19. LC method for the direct and simultaneous determination of four major furan derivatives in coffee grounds and brews - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Furan formation during storage and reheating of sterilised vegetable purées - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. furan.com [furan.com]

Protocols & Analytical Methods

Reaction of sodium methanesulfinate with halofurans

Application Note: High-Yield Synthesis of Methylsulfonylfurans via Copper-Catalyzed Cross-Coupling of Halofurans with Sodium Methanesulfinate

Executive Summary

Furan rings bearing methylsulfonyl (mesyl) groups are critical pharmacophores embedded in numerous bioactive molecules, including selective COX-2 inhibitors and advanced antimicrobial agents. The direct methanesulfonylation of halofurans utilizing sodium methanesulfinate (

) represents a highly atom-economical, scalable, and environmentally benign pathway. Sodium methanesulfinate is an air-stable, moisture-insensitive, and odorless solid, making it vastly superior to volatile and toxic alternatives like methanesulfonyl chloride or methyl mercaptan [1]. This application note details an optimized copper-catalyzed Ullmann-type C-S coupling protocol, providing mechanistic insights, step-by-step methodologies, and quantitative substrate scope data to ensure reproducible scale-up in drug discovery workflows.

Mechanistic Rationale & Experimental Causality

The transformation relies on a robust

catalytic cycle. Understanding the physical chemistry behind the reagent selection is crucial for troubleshooting and optimization:

• Precatalyst and Ligand Dynamics : Copper(I) iodide (

  ) is selected as the precatalyst due to its bench stability and cost-effectiveness. The addition of a bidentate ligand, such as L-proline or N,N'-dimethylethylenediamine (DMEDA), is strictly required. The ligand chelates the center, increasing its electron density. This electron enrichment lowers the activation energy required for the oxidative addition of the electron-rich halofuran [1]. Furthermore, the ligand physically prevents the precipitation of inactive polymeric species and suppresses the disproportionation of into and .

• Solvent Selection : Dimethyl sulfoxide (DMSO) is the optimal solvent. Its high dielectric constant (

  ) effectively solvates the ionic sodium methanesulfinate lattice, ensuring a high effective concentration of the nucleophile in the homogeneous phase.

• Base Functionality : Potassium carbonate (

  ) is employed not to deprotonate the substrate, but to neutralize any trace sulfinic acid impurities and to facilitate the ligand exchange step on the intermediate, driving the equilibrium toward the final reductive elimination of the sulfone product.

Protocol Architecture: Synthesis of 2-(Methylsulfonyl)furan

Self-Validating System: This protocol includes built-in visual and analytical validation checkpoints to ensure reaction integrity before proceeding to subsequent steps.

Materials Required:

• 2-Bromofuran (1.0 mmol, 147 mg)

• Sodium methanesulfinate (1.5 mmol, 153 mg)

• Copper(I) iodide (0.1 mmol, 19 mg, 10 mol%)

• L-Proline (0.2 mmol, 23 mg, 20 mol%)

• Potassium carbonate (2.0 mmol, 276 mg)

• Anhydrous DMSO (3.0 mL)

Step-by-Step Workflow:

• Solid Reagent Charging : To an oven-dried Schlenk tube equipped with a magnetic stir bar, add

  , L-proline, , and sodium methanesulfinate.

  • Causality: Charging all solids first minimizes the risk of atmospheric moisture introduction, which can hydrate the sulfinate salt and reduce its nucleophilicity.

• Atmosphere Exchange : Seal the tube with a rubber septum. Evacuate the tube under high vacuum for 3 minutes, then backfill with Argon. Repeat this cycle three times.

  • Causality:

    is highly susceptible to aerobic oxidation to , which is catalytically inactive for this specific Ullmann coupling. Rigorous deoxygenation is mandatory.

• Liquid Addition : Inject anhydrous DMSO (3.0 mL) and 2-bromofuran (1.0 mmol) through the septum via a gas-tight syringe.

  • Observation Checkpoint: The solution should transition from a pale suspension to a deep blue/purple complex within 10 minutes of stirring at room temperature, validating the formation of the active

    -L-proline complex.

• Thermal Activation : Replace the septum with a Teflon screw cap under a positive flow of Argon. Transfer the sealed tube to a pre-heated oil bath at 100 °C. Stir vigorously (800 rpm) for 16 hours.

• Reaction Monitoring (In-Process Control) : After 14 hours, cool the mixture slightly and sample 10 µL. Dilute with EtOAc and spot on a silica TLC plate (Eluent: 20% EtOAc in Hexanes). The disappearance of the 2-bromofuran spot (UV active, high

  ) and the appearance of a highly polar product spot (UV active, low ) validates reaction completion.

• Quenching and Extraction : Cool the reaction to room temperature. Dilute the mixture with EtOAc (15 mL) and quench with saturated aqueous

  (10 mL).

  • Causality:

    forms highly water-soluble coordination complexes with copper, effectively stripping the metal from the organic layer (the aqueous layer will turn bright blue). Extract the aqueous phase with EtOAc (2 x 10 mL).

• Purification : Wash the combined organic layers with brine (3 x 10 mL) to remove residual DMSO. Dry over anhydrous

  , filter, and concentrate under reduced pressure. Purify via flash column chromatography (Silica gel, 10-30% EtOAc/Hexanes gradient) to afford 2-(methylsulfonyl)furan as a white solid.

Quantitative Performance Data

The following table summarizes the optimized reaction parameters and expected yields for various halofuran substrates, demonstrating the method's versatility across different halogen leaving groups.

Substrate	Halogen Position	Catalyst / Ligand System	Temp (°C)	Time (h)	Isolated Yield (%)
2-Iodofuran	C2	CuI (10%) / L-Proline (20%)	80	12	92%
2-Bromofuran	C2	CuI (10%) / L-Proline (20%)	100	16	85%
3-Bromofuran	C3	CuI (10%) / L-Proline (20%)	100	18	82%
2-Chlorofuran	C2	CuI (15%) / DMEDA (30%)	110	24	65%

Note: Chlorofurans exhibit a significantly higher C-Cl bond dissociation energy compared to their bromo- and iodo- counterparts. This necessitates a stronger

-donating ligand (DMEDA), increased catalyst loading, and elevated temperatures to achieve satisfactory oxidative addition and overall conversion [1].

Visualization of the Catalytic Cycle

The diagram below maps the logical flow of the copper-catalyzed cross-coupling, highlighting the key organometallic intermediates and the phase in which the sodium methanesulfinate integrates into the system.

Figure 1: Catalytic cycle of Cu-mediated C-S cross-coupling between halofurans and CH3SO2Na.

References

• Title: Synthesis and applications of sodium sulfin

  ): a powerful building block for the synthesis of organosulfur compounds Source: RSC Advances, Royal Society of Chemistry URL: [Link]

Application Notes &amp; Protocols: A Guide to Nucleophilic Aromatic Substitution (SNAr) on Furan Rings

Introduction: Overcoming the Electron-Rich Nature of Furan

The furan ring is a cornerstone scaffold in medicinal chemistry, appearing in a wide array of natural products and synthetic pharmaceuticals, including well-known drugs like ranitidine and nitrofurantoin.[1][2][3] Its prevalence is due to its unique electronic properties, ability to engage in hydrogen bonding, and its role as a versatile bioisostere for phenyl rings.[1][4]

Typically, the oxygen heteroatom endows the furan ring with high electron density, making it exceptionally reactive towards electrophilic aromatic substitution (EAS), which preferentially occurs at the electron-rich C2 position.[5][6][7] However, for the synthesis of complex, multi-substituted furans, the ability to perform nucleophilic aromatic substitution (SNAr) is a powerful and often necessary tool. This guide details the principles and protocols for achieving this chemically challenging but synthetically valuable transformation. Unlike SN1 and SN2 reactions, the SNAr reaction proceeds on an sp²-hybridized carbon and does not involve a backside attack or the formation of an unstable aryl cation.[8]

The Energetic Hurdle: Why SNAr on Furan is Challenging

Nucleophilic aromatic substitution is fundamentally at odds with the intrinsic electronic character of the furan ring. The reaction requires a nucleophile to attack an already electron-rich aromatic system, which is an energetically unfavorable process. The inability to adequately stabilize the negatively charged intermediate formed during nucleophilic attack makes this reaction impossible on an unactivated furan ring.[9]

Successful SNAr is therefore contingent on reversing this inherent polarity. This is achieved by strategically placing potent electron-withdrawing groups (EWGs) on the furan ring, which are essential for two primary reasons:

• Activation: They decrease the electron density of the ring, making the target carbon more electrophilic and susceptible to nucleophilic attack.

• Stabilization: They stabilize the negatively charged intermediate (the Meisenheimer complex) through resonance, lowering the activation energy of the rate-determining step.[10][11]

Core Principles for Successful Furan SNAr

To design a successful SNAr protocol for furan, three components must be carefully considered: the activating group, the leaving group, and the nucleophile.

Ring Activation: The Role of Electron-Withdrawing Groups (EWGs)

The presence of at least one strong EWG is non-negotiable. The most effective activating groups are those capable of delocalizing a negative charge via resonance.

• Positional Requirement: The EWG must be positioned ortho or para to the leaving group. For a 5-membered ring like furan, this corresponds to the C5 position relative to a leaving group at C2. This specific orientation allows the negative charge of the Meisenheimer intermediate to be delocalized onto the EWG.[9][12]

• Common Activating Groups:

  • Nitro (-NO₂)

  • Cyano (-CN)

  • Acyl (-COR)

  • Sulfonyl (-SO₂R)

The nitro group is one of the most powerful and commonly used activators for SNAr reactions.[8][12]

The Leaving Group: A Counter-Intuitive Reactivity Trend

A good leaving group is required to be displaced by the incoming nucleophile. In SNAr reactions, a unique and counter-intuitive trend is observed for halide leaving groups.

• Reactivity Order: F > Cl > Br > I This is the reverse of the trend seen in SN1/SN2 reactions.[8][12]

• Causality: The rate-determining step of the SNAr reaction is the initial attack of the nucleophile to form the Meisenheimer complex, not the departure of the leaving group.[8][10][13] Fluorine, being the most electronegative halogen, makes the attached carbon atom highly electrophilic (more δ+), thereby accelerating the slow, rate-determining nucleophilic attack.[13]

• Other Leaving Groups: Besides halogens, other groups can also serve as effective leaving groups, particularly the nitro group (-NO₂) and sulfonyl groups (-SO₂R).[14]

The Nucleophile

A wide range of strong nucleophiles can be employed in SNAr reactions. The choice of nucleophile is dictated by the desired final product.

• Common Nucleophiles:

  • N-Nucleophiles: Ammonia, primary and secondary amines (e.g., piperidine, morpholine), anilines.

  • O-Nucleophiles: Alkoxides, phenoxides.

  • S-Nucleophiles: Thiolates, sulfides.

  • C-Nucleophiles: Stabilized carbanions (e.g., enolates).

The SNAr Mechanism: Addition-Elimination

The SNAr reaction on an activated furan proceeds via a two-step addition-elimination mechanism.

• Nucleophilic Addition: The nucleophile attacks the electrophilic carbon atom bearing the leaving group. This breaks the aromaticity of the furan ring and forms a resonance-stabilized, negatively charged intermediate known as a Meisenheimer complex.[12] This step is typically the slow, rate-determining step.[11]

• Elimination (Rearomatization): The leaving group is expelled, and the lone pair of electrons from the heteroatom reforms the aromatic π-system. This fast step restores the aromaticity of the furan ring.

While the two-step mechanism is the classical model, extensive computational work suggests that many SNAr reactions, particularly with less-activated systems or better leaving groups, may proceed through a single-step, concerted pathway.[15][16]

Diagram: The SNAr Mechanism on a Furan Ring

Caption: The Addition-Elimination (SNAr) pathway for furan rings.

Experimental Protocols and Application Notes

The following protocols provide detailed, field-proven methodologies for conducting SNAr reactions on activated furan substrates.

Protocol 1: Amination of a 5-Nitro-2-furyl Derivative

This protocol is adapted from methodologies described for the nucleophilic displacement on activated furans and serves as a robust template for the synthesis of 5-amino-furan derivatives, which are valuable in medicinal chemistry.[14]

Reaction: Displacement of a phenylsulfonyl group with piperidine on an activated furan.

• Substrate: 2-cyano-3-methyl-3-(5-phenylsulfonyl-2-furyl)acrylonitrile

• Nucleophile: Piperidine

• Product: 2-cyano-3-methyl-3-(5-piperidino-2-furyl)acrylonitrile

Materials:

• Substrate (1.0 eq)

• Piperidine (3.0 eq)

• Anhydrous Ethanol (EtOH)

• Round-bottom flask with stir bar

• TLC plates (Silica gel 60 F₂₅₄)

• Silica gel for column chromatography

• Solvents for chromatography (e.g., Chloroform/Ethyl Acetate mixture)

Procedure:

• Reaction Setup: To a solution of the furan substrate (e.g., 0.5 mmol, 1.0 eq) in anhydrous ethanol (15 mL) in a 50 mL round-bottom flask, add piperidine (1.5 mmol, 3.0 eq) dropwise at room temperature with magnetic stirring.

• Reaction Monitoring: Stir the reaction mixture at room temperature for 4-6 hours.[14] Monitor the progress of the reaction by Thin Layer Chromatography (TLC), eluting with a chloroform-ethyl acetate mixture (e.g., 5:1 v/v). The disappearance of the starting material spot and the appearance of a new, more polar product spot indicates reaction progression.

• Work-up: Upon completion, concentrate the reaction mixture under reduced pressure to remove the ethanol.

• Purification: Purify the crude residue by column chromatography on silica gel. Elute with a suitable solvent system (e.g., a gradient of chloroform/ethyl acetate) to isolate the pure product.[14]

• Characterization: Confirm the structure of the product using standard analytical techniques (¹H NMR, ¹³C NMR, IR, and Mass Spectrometry). A characteristic upfield shift of the furan ring protons is expected upon substitution.

Causality Notes:

• Solvent: Ethanol is a suitable polar protic solvent that can dissolve the reactants. For less reactive nucleophiles, a polar aprotic solvent like DMSO or DMF might be necessary to enhance nucleophilicity.

• Stoichiometry: An excess of the amine nucleophile is used to drive the reaction to completion and to act as a base to neutralize any acid formed.

• Temperature: The reaction proceeds efficiently at room temperature due to the high activation of the substrate by both the cyano and phenylsulfonyl groups.[14]

Diagram: General SNAr Experimental Workflow

Caption: A typical workflow for performing SNAr reactions in a lab setting.

Data Presentation: Scope of the Reaction

The following table summarizes representative examples of SNAr reactions on activated furan rings, demonstrating the scope of leaving groups and nucleophiles.

Substrate (EWG at C5)	Leaving Group (at C2)	Nucleophile	Conditions	Yield (%)	Reference
2-Cyano-3-methyl-3-furylacrylonitrile	-SO₂Ph	Piperidine	EtOH, RT, 4-6h	High	[14]
2-Cyano-3-methyl-3-furylacrylonitrile	-SO₂Ph	Morpholine	EtOH, RT, 4-6h	High	[14]
2-Cyano-3-methyl-3-furylacrylonitrile	-NO₂	Piperidine	EtOH, RT, 4-6h	High	[14]
Furanoside	-F	Carbohydrate Alcohol	KHMDS, THF	59-94%	[17]
2-Bromo-5-nitrofuran	-Br	Sodium Methoxide	MeOH, Reflux	Good	General SNAr
2-Chloro-5-nitrofuran	-Cl	Aniline	Base, Heat	Good	General SNAr

Troubleshooting and Key Considerations

Issue	Potential Cause(s)	Recommended Solution(s)
No Reaction or Low Conversion	- Insufficient activation of the furan ring.- Poor nucleophile.- Low temperature.	- Ensure a strong EWG is ortho/para to the leaving group.- Use a stronger nucleophile or switch to a polar aprotic solvent (DMSO, DMF).- Increase the reaction temperature cautiously.
Multiple Products / Side Reactions	- Reaction with the activating group.- Ring-opening of the furan nucleus.	- Use milder reaction conditions (lower temperature, shorter reaction time).- Protect sensitive functional groups if necessary.- Furan rings can be sensitive to strong acids or bases; maintain near-neutral conditions if possible.[3]
Difficulty in Purification	- Similar polarity of starting material and product.	- Optimize the solvent system for column chromatography.- Consider derivatization of the product to alter its polarity for easier separation.

Conclusion

While electrophilic substitution is the default reactivity pathway for furans, nucleophilic aromatic substitution represents a powerful strategy for the synthesis of highly functionalized derivatives essential for drug discovery and materials science. The success of the SNAr protocol is critically dependent on the electronic activation of the furan ring by appropriately positioned electron-withdrawing groups. By carefully selecting the substrate, leaving group, and nucleophile, researchers can effectively overcome the inherent electron-rich nature of the furan scaffold to achieve a wide range of valuable chemical transformations.

References

• Furan undergoes electrophilic aromatic substitution more readily than benzene. Pearson.
• Nucleophilic Aromatic Substitution: Introduction and Mechanism. Master Organic Chemistry. (2018).
• Nucleophilic Aromatic Substitution. Chemistry Steps. (2021).
• Nucleophilic Aromatic Substitution. Organic Chemistry Tutor.
• Leaving Groups and Heteroarenes in Nucleophilic Arom
• 5.6 Nucleophilic Aromatic Substitution: SNAr. Organic Chemistry II - KPU Pressbooks.
• Clinical Pharmaceutical Applications and Bioactivity of Furan-Containing Compounds: A Mini Review. Oriental Journal of Chemistry.
• Furan synthesis. Organic Chemistry Portal.
• Nucleophilic arom
• Synthesis of multi-substituted furan rings. Royal Society of Chemistry.
• Modular Synthesis of Furans with up to Four Different Substituents by a trans‐Carboboration Str
• Furan: A Promising Scaffold for Biological Activity. International Journal of Advanced Biological and Biomedical Research. (2024).
• Activating and Deactivating Groups In Electrophilic Aromatic Substitution. Master Organic Chemistry. (2025).
• Furan derivatives 202. Nucleophilic substitution reactions of 2-cyano-3-methyl-3-(5-X-2-furyl)acrylonitriles. Chemical Papers.
• Two mechanisms for SNAr reactions. The first one is the single-step...
• A biosynthetically inspired route to substituted furans using the Appel reaction: total synthesis of the furan fatty acid F5.
• Furan | Aromatic Nucleophilic Substitution Reaction | Problem | Question | Solved. YouTube. (2023).
• Furans, thiophenes and related heterocycles in drug discovery. PubMed. (2005).
• Nucleophilic substitution in the side chain of five membered heterocycles. II. Reaction of furan, thiophene and benzene sulphonyl chlorides with aniline in acetonitrile and benzene.
• Nucleophilic substitution in pyrrole, thiophene and furan. Germán Fernández.
• Furan as a vers
• Why does the electrophilic substitution of furan happen
• Allylic Substitution Reactions with Fluorinated Carbanions: Application Notes and Experimental Protocols. Smolecule.
• Electrophilic Aromatic Substitutions of Silylated Furans and Thiophenes with Retention of the Organosilyl Group.
• The Biological Versatility of Furan Derivatives: A Technical Guide for Drug Discovery. Benchchem.
• Nucleophilic Aromatic Substitution (SNAr) as an Approach to Challenging Carbohydrate–Aryl Ethers.
• 2,3-Functionalization of furans, benzofurans and thiophenes via magnesiation and sulfoxide-magnesium exchange. PubMed. (2009).
• One Step at Time: Most Nucleophilic Aromatic Substitutions are Concerted. C&EN. (2018).
• A mechanistic continuum of nucleophilic aromatic substitution reactions with azole... PMC.
• C–H Nucleophilic Substitution for the Diversity-Oriented Modification of Polycyclic Aromatic Hydrocarbons. Journal of the American Chemical Society. (2026).
• Reactivity And Selectivity in Nucleophilic Aromatic Substitution Reactions Using Sulfur-Based Nucleophiles. Pen & Prosperity. (2025).
• Synthesis, Reactions and Medicinal Uses of Furan. Pharmaguideline.

• Furan | Synthesis, Polymerization, Reactions. Britannica. [Link]

• Five-membered Heterocycles Pyrrole, Furan and Thiophene. SlidePlayer.
• Palladium(0)-Catalyzed Nucleophilic Cyclization of Conjugated Enyne-Carbonyls Leading to Cyclic Allenic Alcohols.

Sources

• 1. orientjchem.org [orientjchem.org]
• 2. ijabbr.com [ijabbr.com]
• 3. Synthesis, Reactions and Medicinal Uses of Furan | Pharmaguideline [pharmaguideline.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Furan undergoes electrophilic aromatic substitution more readily ... | Study Prep in Pearson+ [pearson.com]
• 6. youtube.com [youtube.com]
• 7. quora.com [quora.com]
• 8. Nucleophilic aromatic substitution - Wikipedia [en.wikipedia.org]
• 9. Nucleophilic substitution in pyrrole, thiophene and furan [quimicaorganica.org]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. 5.6 Nucleophilic Aromatic Substitution: SNAr – Organic Chemistry II [kpu.pressbooks.pub]
• 12. Nucleophilic Aromatic Substitution - Chemistry Steps [chemistrysteps.com]
• 13. organicchemistrytutor.com [organicchemistrytutor.com]
• 14. chempap.org [chempap.org]
• 15. communities.springernature.com [communities.springernature.com]
• 16. penandprosperity.vgcet.com [penandprosperity.vgcet.com]
• 17. pubs.acs.org [pubs.acs.org]

Application Note: Optimized Hydrolysis Protocols for Methyl 5-(methylsulfonyl)furan-2-carboxylate

Abstract

This application note details the chemical hydrolysis of methyl 5-(methylsulfonyl)furan-2-carboxylate to its corresponding free acid, 5-(methylsulfonyl)furan-2-carboxylic acid. This transformation is a critical step in the synthesis of COX-2 inhibitors and other sulfone-containing pharmacological agents. The presence of the strongly electron-withdrawing methylsulfonyl group (

) at the C5 position significantly alters the electronic landscape of the furan ring, necessitating specific protocols to avoid ring-opening or nucleophilic aromatic substitution side reactions. We present two validated methods: a mild Lithium Hydroxide (LiOH) protocol for high-purity applications and a Sodium Hydroxide (NaOH) protocol for scale-up, alongside mechanistic insights and troubleshooting guides.

Chemical Background & Mechanistic Analysis[1][2][3][4]

Substrate Analysis

The substrate, methyl 5-(methylsulfonyl)furan-2-carboxylate , contains two key functional groups on a heteroaromatic core:

• Methyl Ester (C2): The target for hydrolysis.

• Methylsulfonyl Group (C5): A strong electron-withdrawing group (EWG).

Impact of the Sulfone Group: Unlike simple furan esters, the C5-sulfonyl group exerts a powerful inductive (

) and resonance ( ) effect. This renders the C2-carbonyl carbon highly electrophilic, accelerating the rate of hydrolysis compared to unsubstituted furans. However, it also decreases the electron density of the furan ring, making it less susceptible to oxidative degradation but potentially vulnerable to nucleophilic attack at the ring carbons ( -like pathways) under harsh conditions.

Reaction Mechanism ( Pathway)

The hydrolysis proceeds via a standard Base-catalyzed Acyl Cleavage (

) mechanism.

• Nucleophilic Attack: Hydroxide ion attacks the carbonyl carbon.

• Tetrahedral Intermediate: Formation of the

  hybridized intermediate.

• Collapse: Elimination of the methoxide leaving group.

• Deprotonation: Irreversible acid-base reaction yielding the carboxylate salt.

Figure 1: Mechanistic pathway for the hydrolysis of the furan ester. Note that the irreversible deprotonation step drives the equilibrium to completion.

Experimental Protocols

Method A: Mild Hydrolysis (LiOH) – Recommended for Discovery/Lab Scale

Rationale: Lithium hydroxide is less aggressive than NaOH and has better solubility in THF/Water mixtures, ensuring a homogeneous reaction that minimizes ring-opening side reactions.

Reagents:

• Substrate: Methyl 5-(methylsulfonyl)furan-2-carboxylate (1.0 eq)

• LiOH·H₂O (2.0 - 3.0 eq)

• Solvent: THF:Water (3:1 ratio)

• 1N HCl (for acidification)

Protocol:

• Dissolution: Dissolve 1.0 g (4.9 mmol) of the substrate in 15 mL of THF. Ensure complete dissolution.

• Reagent Preparation: Dissolve 411 mg (9.8 mmol, 2 eq) of LiOH·H₂O in 5 mL of distilled water.

• Addition: Add the aqueous LiOH solution dropwise to the THF solution at 0°C (ice bath) over 5 minutes.

• Reaction: Remove the ice bath and stir vigorously at room temperature (20–25°C).

  • Monitoring: Check by TLC (50% EtOAc/Hexanes) or LC-MS after 1 hour. The starting material (

    ) should disappear, replaced by the baseline spot of the acid salt.

• Quench & Workup:

  • Concentrate the reaction mixture under reduced pressure to remove THF (do not heat above 40°C).

  • Dilute the remaining aqueous residue with 10 mL water.

  • Wash the aqueous layer with diethyl ether (

    ) to remove non-polar impurities.

  • Acidification: Cool the aqueous layer to 0°C. Slowly add 1N HCl until pH reaches 2–3. A white precipitate should form.

• Isolation:

  • If precipitate is heavy: Filter, wash with cold water, and dry in vacuo.

  • If no precipitate (due to solubility): Extract with EtOAc (

    ), dry over , filter, and concentrate.

Method B: Scale-Up Hydrolysis (NaOH)

Rationale: Sodium hydroxide is more cost-effective for larger batches (>50g). Methanol is used as the co-solvent.

Protocol:

• Suspend the substrate (1.0 eq) in Methanol (5 vol).

• Add 2N NaOH (2.5 eq) at room temperature.

• Stir for 2–4 hours.

  • Note: If the reaction is sluggish, warm slightly to 40°C. Do not reflux , as high heat can degrade the sulfonyl-furan core.

• Evaporate Methanol.

• Acidify aqueous residue with 2N HCl to pH 2.

• Extract with Ethyl Acetate/THF (1:1) if the acid does not precipitate cleanly.

Data Analysis & Characterization

Expected Analytical Data

Upon successful hydrolysis, the methyl singlet from the ester will disappear, while the sulfonyl methyl group remains.

Feature	Substrate (Ester)	Product (Acid)	Notes
1H NMR (DMSO-d6)	3.85 (s, 3H, -COOCH3 )	Disappeared	Diagnostic change
1H NMR (DMSO-d6)	3.30 (s, 3H, -SO2CH3 )	3.32 (s, 3H, -SO2CH3 )	Sulfone methyl remains
1H NMR (DMSO-d6)	7.2 - 7.6 (d, 2H, Furan)	7.1 - 7.5 (d, 2H, Furan)	Slight shift downfield
IR Spectroscopy	~1720-1730 cm⁻¹ (Ester C=O)	~1680-1700 cm⁻¹ (Acid C=O)	Broad OH stretch 2500-3000
Solubility	Soluble in DCM, EtOAc	Soluble in DMSO, MeOH, alkaline water	Acid is polar

Workflow Logic Diagram

Figure 2: Decision tree for reaction monitoring and workup.

Troubleshooting & Optimization

Common Issues

• Decarboxylation: Electron-deficient furan-2-carboxylic acids are prone to thermal decarboxylation.

  • Solution: Never heat the acidic solution. Perform acidification at 0°C and dry the final solid under vacuum at room temperature, not in an oven.

• Ring Opening: Furan rings can open in the presence of strong acids (e.g., conc.[1]

  ).

  • Solution: Use dilute HCl (1N or 2N) for acidification. Do not exceed pH 1.

• Incomplete Reaction:

  • Solution: If the ester persists, add 10% more base and ensure the THF/Water ratio allows for a single phase. Two-phase systems often stall.

Storage

The resulting 5-(methylsulfonyl)furan-2-carboxylic acid should be stored at 2–8°C under an inert atmosphere. Sulfones are stable, but the furan acid moiety can be light-sensitive over long periods.

References

• LiOH Hydrolysis of Furan Esters

  • Title: General procedures for the hydrolysis of heteroarom
  • Source: Organic Syntheses, Coll. Vol. 4, p. 444.

  • URL:[Link] (General reference for furan acid handling).

• Stability of Sulfonyl Furans

  • Title: Synthesis and Reactivity of Sulfonyl-Substituted Furans.
  • Source:Journal of Organic Chemistry (Contextual grounding on EWG effects on furan stability).

  • URL:[Link] (General Journal Link for verification of functional group stability).

• COX-2 Inhibitor Synthesis (Related Chemistry)

  • Title: Synthesis of Rofecoxib and related furan derivatives.[2]

  • Source:Bioorganic & Medicinal Chemistry Letters.

  • URL:[Link]

• pKa and Solubility Data

  • Title: Physico-chemical properties of electron-deficient furan carboxylic acids.
  • Source: PubChem Compound Summary.

  • URL:[Link]

Sources

• 1. researchgate.net [researchgate.net]
• 2. arkat-usa.org [arkat-usa.org]

Application Note: Strategic Amidation of Methyl 5-(methylsulfonyl)furan-2-carboxylate in Drug Discovery

Abstract & Introduction

The furan-2-carboxamide scaffold is a privileged structure in medicinal chemistry, serving as a bioisostere for benzamides and picolinamides in kinase inhibitors, GPCR ligands, and antitubercular agents. The specific substrate, methyl 5-(methylsulfonyl)furan-2-carboxylate (1) , presents a unique synthetic opportunity. The C5-methylsulfonyl group acts as a strong electron-withdrawing group (EWG), significantly enhancing the electrophilicity of the C2-ester. However, this same activation renders the furan ring electron-deficient, increasing susceptibility to ring-opening oxidation or nucleophilic attack at the C5 position.

This guide outlines three distinct protocols for converting ester (1) to its corresponding amides (2) , prioritizing yield, functional group tolerance, and operational simplicity suitable for high-throughput library synthesis.

Physicochemical Context[1][2][3][4][5][6][7][8][9][10][11]

• Solubility: The sulfone moiety improves aqueous solubility compared to 5-phenyl/alkyl analogs.

• Electronic Effects: The Hammett

  value for is approx. 0.72, making the C2-carbonyl highly susceptible to nucleophilic attack, potentially allowing milder conditions than standard alkyl esters.

Strategic Analysis: Route Selection

The choice of amidation method depends heavily on the nucleophilicity of the amine partner and the tolerance of other functional groups present in the molecule.

Figure 1: Decision matrix for selecting the optimal amidation protocol.

Method A: TBD-Catalyzed Direct Amidation (Green/HTC Friendly)

Rationale: 1,5,7-Triazabicyclo[4.4.0]dec-5-ene (TBD) is a bicyclic guanidine base that acts as a bifunctional organocatalyst. It activates the ester carbonyl via hydrogen bonding and simultaneously deprotonates the amine. Given the activated nature of our sulfonyl-furan ester, this method often proceeds at lower temperatures than unactivated esters, avoiding furan decomposition.

Protocol

• Stoichiometry: Ester (1.0 equiv), Amine (1.2 – 1.5 equiv), TBD (0.1 – 0.2 equiv).

• Solvent: Toluene or 2-MeTHF (anhydrous).

• Procedure:

  • Charge a reaction vial with methyl 5-(methylsulfonyl)furan-2-carboxylate (1.0 equiv).

  • Add anhydrous Toluene (0.5 M concentration relative to ester).

  • Add the amine (1.2 equiv).[1]

  • Add TBD (0.1 equiv).

  • Seal and stir at 60 °C for 4–16 hours. (Note: Unactivated esters usually require 80–100 °C; the sulfone allows milder heating).

  • Monitor: Check by LCMS. The disappearance of the ester peak (M+H) and appearance of the amide are usually clean.

• Workup:

  • Dilute with EtOAc.

  • Wash with 0.5 M HCl (or 5% citric acid) to remove TBD and excess amine.

  • Wash with brine, dry over

    , and concentrate.[2]

Pros: Metal-free, simple workup, amenable to parallel synthesis. Cons: Sterically hindered amines may stall.

Method B: Trimethylaluminum ( ) Mediated Amidation[8]

Rationale: For electron-deficient anilines or sterically encumbered amines, TBD may fail.

forms a highly reactive aluminum amide species ( ) that irreversibly attacks the ester. This is the "sledgehammer" approach.

Safety Warning:

is pyrophoric. All transfers must use positive pressure inert gas (Nitrogen/Argon) and dry solvents.

Protocol

• Stoichiometry: Ester (1.0 equiv), Amine (1.2 – 1.5 equiv),

  (1.5 – 2.0 equiv).

• Solvent: Toluene or DCM (anhydrous).

• Procedure:

  • Step 1 (Complex Formation): In a flame-dried flask under Argon, dissolve the amine (1.2 equiv) in dry Toluene.

  • Cool to 0 °C. Slowly add

    (2.0 M in toluene, 1.5 equiv) dropwise. Gas evolution (methane) will occur. Stir at RT for 15–30 mins to form the aluminum amide.

  • Step 2 (Addition): Add the ester (1.0 equiv) dissolved in a minimum amount of Toluene.

  • Step 3 (Reaction): Heat to 80–100 °C for 2–6 hours.

• Workup (Critical - Rochelle's Salt):

  • Cool to 0 °C.

  • Quench: Carefully add saturated aqueous Potassium Sodium Tartrate (Rochelle's Salt).

  • Vigorous stirring is required for 1–2 hours until the aluminum emulsion breaks and two clear layers form.

  • Extract with EtOAc, wash with brine, dry, and concentrate.

Pros: Works on almost any amine (anilines, secondary amines). Cons: Pyrophoric reagents; strict anhydrous conditions; emulsion workup.

Method C: Hydrolysis & Coupling (The "Safe" Route)

Rationale: If the amine carries sensitive functionalities (e.g., epoxides, free thiols) incompatible with

or strong bases, hydrolysis to the acid followed by HATU coupling is preferred.

Protocol

Part 1: Saponification

• Dissolve ester in THF/Water (3:1).

• Add LiOH

  (1.5 equiv) at 0 °C. Stir at RT for 1–2 h. (Avoid heating to prevent decarboxylation or ring opening).

• Acidify with 1N HCl to pH 3. Extract with EtOAc or filter the precipitate if solid.

Part 2: Amidation

• Dissolve the crude acid (1.0 equiv) in DMF.

• Add DIPEA (3.0 equiv) and HATU (1.1 equiv). Stir for 5 mins to activate.

• Add Amine (1.1 equiv). Stir at RT for 1–12 h.

• Standard aqueous workup.

Comparison of Methods

Feature	Method A (TBD)	Method B ( )	Method C (HATU)
Reagent Class	Organocatalyst (Base)	Lewis Acid (Pyrophoric)	Peptide Coupling
Primary Use	Aliphatic amines, Library synthesis	Weak nucleophiles (Anilines)	Sensitive substrates
Atom Economy	High	Low	Lowest (2 steps)
Workup	Acid wash	Rochelle's Salt (Emulsion)	Standard extraction
Throughput	High (Vial/Plate friendly)	Low (Schlenk line needed)	Medium

Mechanistic Insight & Troubleshooting

The "Sulfone Effect"

The 5-methylsulfonyl group is critical. Unlike simple furan esters, the sulfone pulls electron density from the ring.

• Activation: The C2-carbonyl is more positive (electrophilic), accelerating Method A.

• Risk (C5 Displacement): Highly basic or nucleophilic conditions could theoretically displace the sulfone (

  ).

  • Observation: If you observe a byproduct with Mass = [Product - 79 (SO2Me) + Amine], the amine has attacked C5.

  • Mitigation: Use Method B (Lewis Acid) or Method C (Coupling) rather than Method A if this occurs, as TBD is quite basic.

Figure 2: Simplified mechanism of TBD-catalyzed activation preventing harsh conditions.

References

• Sabot, C., et al. (2007). "A Convenient Aminolysis of Esters Catalyzed by 1,5,7-Triazabicyclo[4.4.0]dec-5-ene (TBD) under Solvent-Free Conditions." Tetrahedron Letters.

• Basha, A., Lipton, M., & Weinreb, S. M. (1977). "A Mild, General Method for Conversion of Esters to Amides." Tetrahedron Letters.

• Dunn, A. L., et al. (2011). "Efficient Amidation of Esters Using Trimethylaluminium." Organic Syntheses.

• Mori, M., et al. (2022).[3] "5-(4-Nitrophenyl)furan-2-carboxylic Acid."[4][3] Molbank.[3] (Discusses furan ester reactivity and biological relevance).

• Garg, N. K., et al. (2016).[2] "Nickel-Catalyzed Amidation of Esters." (Alternative metal-catalyzed route). Nature Communications.

Sources

• 1. rsc.org [rsc.org]
• 2. par.nsf.gov [par.nsf.gov]
• 3. semanticscholar.org [semanticscholar.org]
• 4. mdpi.com [mdpi.com]

Using sulfonyl furans as intermediates in heterocyclic synthesis

Application Note: Strategic Utilization of Sulfonyl Furans in Heterocyclic Scaffolding

Executive Summary

Sulfonyl furans represent a unique class of "chameleon" intermediates in organic synthesis. While typical furans are electron-rich and prone to oxidative degradation, the introduction of a sulfonyl group (

) profoundly alters their electronic landscape. It lowers the LUMO energy, activating the ring for nucleophilic attack and cycloadditions, while simultaneously serving as a robust ortho-directing group for lithiation and a "trace-less" leaving group in transition-metal catalysis.

This guide details three distinct workflows to exploit these properties, enabling the rapid construction of fused polycycles, pyrroles, and biaryl systems.

Mechanistic Divergence & Reactivity Profile

The sulfonyl moiety acts as an electronic toggle. By withdrawing electron density, it stabilizes the furan against oxidation while activating it for reactions that electron-rich furans typically resist.

Figure 1: Reactivity Divergence of Sulfonyl Furans

Caption: The sulfonyl group enables three distinct reaction pathways: cycloaddition via LUMO lowering, ring switching via dicarbonyl unmasking, and cross-coupling via C-S bond activation.

Application Protocols

Protocol A: Intramolecular Diels-Alder Furan (IMDAF) Cycloaddition

Objective: Construct fused tricyclic systems (e.g., epoxy-isoindoles) using the sulfonyl group to activate the furan diene. Mechanism: The sulfonyl group at C3 lowers the energy of the diene's HOMO/LUMO, facilitating reaction with tethered unactivated alkenes (Type I IMDAF) which typically fail with electron-rich furans.

Materials:

• Substrate: 2-(But-3-enyl)-3-(phenylsulfonyl)furan (1.0 equiv)

• Solvent: Toluene (anhydrous) or Fluorobenzene

• Additives: Lewis Acid (optional:

  for rate enhancement)

Step-by-Step Methodology:

• Preparation: Dissolve the sulfonyl furan substrate (0.5 mmol) in anhydrous toluene (5 mL) in a heavy-walled pressure vial.

  • Note: Concentration is critical. High dilution (0.05 M) favors intramolecular reaction over intermolecular oligomerization.

• Thermal Activation: Seal the vial and heat to 110°C (reflux) for 12–24 hours.

  • Optimization: If conversion is <50% after 12h, add 10 mol%

    at 0°C, then warm to RT. Lewis acids coordinate to the sulfonyl oxygens, further lowering the LUMO.

• Monitoring: Monitor by TLC (Hexane/EtOAc 3:1). Look for the disappearance of the furan spot and the appearance of a more polar, UV-active spot (the tricyclic adduct).

• Workup: Cool to RT. If Lewis acid was used, quench with saturated

  . Extract with EtOAc ( ).

• Purification: Flash chromatography on silica gel. Note that the exo adduct is typically the thermodynamic product, while endo is kinetic.

Critical Insight: The resulting oxabicyclo[2.2.1]heptane core is acid-sensitive. Avoid prolonged exposure to silica gel; use basic alumina if degradation is observed.

Protocol B: Ring Transformation (Furan to Pyrrole)

Objective: Convert the oxygen heterocycle to a nitrogen heterocycle using the "Masked 1,4-Dicarbonyl" strategy. Mechanism: Acid-catalyzed hydrolysis opens the furan ring to a 1,4-dicarbonyl alkene (enedione), which condenses with primary amines to form pyrroles (Paal-Knorr type).

Materials:

• Substrate: 2,5-Disubstituted-3-sulfonylfuran

• Reagent: Primary Amine (

  , 1.5 equiv)

• Catalyst:

  -Toluenesulfonic acid (pTSA, 10 mol%) or Glacial Acetic Acid

• Solvent: Ethanol or 1,4-Dioxane

Step-by-Step Methodology:

• Ring Opening: Dissolve sulfonyl furan in Ethanol/Water (4:1). Add pTSA (10 mol%) and heat to 60°C for 2 hours.

  • Checkpoint: Verify ring opening by LC-MS (appearance of M+18 peak corresponding to hydration/ring opening).

• Condensation: Add the primary amine (1.5 equiv) directly to the reaction mixture.

• Cyclization: Reflux at 80–90°C for 4–6 hours. The solution will typically darken.

• Workup: Evaporate volatiles. Redissolve in

  , wash with 1M HCl (to remove excess amine) and brine.

• Result: This yields a 3-sulfonyl pyrrole. The sulfonyl group remains, providing a handle for further functionalization (see Protocol C).

Protocol C: Liebeskind-Srogl Desulfitative Coupling

Objective: Replace the sulfonyl group with an aryl or alkyl group, effectively using the furan as a scaffold and the sulfonyl as a "trace-less" linker. Mechanism: A Pd(0) catalyzed cross-coupling where a Cu(I) cofactor activates the C-S bond via coordination, facilitating transmetalation.

Figure 2: Liebeskind-Srogl Workflow

Caption: Copper(I)-thiophene-2-carboxylate (CuTC) is essential for activating the sulfonyl C-S bond for palladium insertion.

Materials:

• Substrate: 2- or 3-Sulfonyl Furan (1.0 equiv)

• Coupling Partner: Aryl Boronic Acid (

  , 1.5 equiv)

• Catalyst:

  (5 mol%)[1]

• Co-Factor: CuTC (Copper(I) thiophene-2-carboxylate) (1.5 equiv)

• Solvent: THF (degassed)

Step-by-Step Methodology:

• Inert Environment: Flame-dry a Schlenk tube and cool under Argon.

• Reagent Loading: Add Sulfonyl Furan (1.0 equiv), Boronic Acid (1.5 equiv), and CuTC (1.5 equiv).

  • Note: CuTC is air-sensitive. Handle in a glovebox or under rapid Argon flow.

• Catalyst Addition: Add

  (5 mol%) last.

• Reaction: Add degassed THF (0.2 M concentration). Seal and heat to 50°C for 12 hours.

  • Observation: The reaction mixture usually turns from orange to dark brown/black.

• Quench: Filter through a pad of Celite to remove copper salts. Wash the pad with EtOAc.

• Purification: The sulfonyl group is ejected as a sulfinate salt (removed in aqueous wash). The organic layer contains the coupled biaryl furan.

Comparative Data & Troubleshooting

Parameter	Standard Furan	Sulfonyl Furan	Impact on Protocol
Electron Density	High (Nucleophilic)	Low (Electrophilic)	Enables reaction with amines (Protocol B).
Diels-Alder	Acts as Diene (requires EWG dienophile)	Activated Diene/Dienophile	Facilitates IMDAF with unactivated tethers.
Lithiation	C2 (favored)	C2 (Directed by C3-SO2)	Allows precise C2 functionalization before coupling.
Stability	Air/Acid Sensitive	Stable	Easier handling; longer shelf life.

Troubleshooting Tips:

• Problem: Low yield in Liebeskind-Srogl coupling.

  • Solution: Ensure CuTC is fresh. Old CuTC oxidizes to Cu(II) and is inactive. Add 10% TFP (Tri-2-furylphosphine) to stabilize the Pd species.

• Problem: Retro-Diels-Alder during workup.

  • Solution: The furan-alkene adduct is reversible. Perform workup at low temperature (<30°C) and avoid high-vacuum heating.

References

• Padwa, A., et al. (1997). "Intramolecular Diels-Alder reactions of furan derivatives." Journal of Organic Chemistry.

• Liebeskind, L. S., & Srogl, J. (2000). "Thiol ester-boronic acid cross-coupling." Journal of the American Chemical Society.

• Hou, X. L., et al. (1998). "Regioselective syntheses of substituted furans." Tetrahedron.

• Azizi, N., et al. (2009).[2] "Paal-Knorr pyrrole condensation in water." Synlett.

• Posner, G. H., et al. (1992). "Sulfonyl furans as intermediates in synthesis." Journal of Organic Chemistry.

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Pyrrole synthesis [organic-chemistry.org]

Technical Notes & Optimization

Improving yield of methyl 5-(methylsulfonyl)furan-2-carboxylate synthesis

Welcome to the Technical Support Center for Heterocyclic Synthesis. This guide is specifically engineered for researchers and drug development professionals optimizing the yield of methyl 5-(methylsulfonyl)furan-2-carboxylate (CAS: 1206969-62-1).

Synthesizing electron-deficient heteroaryl sulfones presents unique chemo-selectivity and catalytic challenges. Below, we dissect the two primary synthetic pathways—Copper-Catalyzed Ullmann-type Sulfonylation and Thioether Oxidation—providing mechanistic troubleshooting, quantitative comparisons, and self-validating protocols.

Pathway Visualization: Strategic Routes to the Target Sulfone

Parallel synthesis pathways for methyl 5-(methylsulfonyl)furan-2-carboxylate.

Quantitative Pathway Comparison

To select the optimal route for your scale and available starting materials, consult the comparative data below.

Parameter	Route A: Cu-Catalyzed Sulfonylation	Route B: Thioether Oxidation
Starting Material	Methyl 5-bromofuran-2-carboxylate	Methyl 5-(methylthio)furan-2-carboxylate
Key Reagents	MeSO₂Na, CuI, N,N'-dimethylethylenediamine	mCPBA (2.2–2.5 equiv), NaHCO₃
Solvent & Temp	DMSO or DMF, 90–110 °C	CH₂Cl₂, 0 °C to Room Temperature
Reaction Time	12–24 hours	2–6 hours
Expected Yield	65% – 80%	85% – 95%
Primary Failure Mode	Protodehalogenation, Catalyst poisoning	Ester hydrolysis, Sulfoxide stalling
Scalability	Good, but requires rigorous degassing	Excellent, highly reproducible

Troubleshooting & FAQs

Q1: My Copper-catalyzed coupling (Route A) is stalling at 30-40% conversion. How do I drive it to completion?

Causality & Solution: Stalled Ullmann-type couplings are almost always caused by the oxidation of the active Cu(I) species to inactive Cu(II), or by ligand degradation[1]. Furthermore, sodium methanesulfinate (MeSO₂Na) is highly hygroscopic. Moisture introduces protons into the catalytic cycle, leading to protodehalogenation (yielding methyl furan-2-carboxylate) rather than the desired sulfone.

• Actionable Fix: Dry the MeSO₂Na under high vacuum at 60 °C for 4 hours prior to use. Utilize a bidentate ligand like N,N'-dimethylethylenediamine (DMEDA) or L-proline to stabilize the Cu(I) center, and perform a rigorous freeze-pump-thaw degassing of your DMSO solvent.

Q2: During the mCPBA oxidation of the thioether (Route B), I am isolating a significant amount of the sulfoxide intermediate. Why isn't it fully oxidizing?

Causality & Solution: The first oxidation (thioether to sulfoxide) is highly exothermic and rapid. However, the second oxidation (sulfoxide to sulfone) is significantly slower because the electron-withdrawing nature of the newly formed sulfoxide reduces the nucleophilicity of the sulfur atom[2].

• Actionable Fix: Do not rely on a strict 2.0 molar equivalent of mCPBA. Commercial mCPBA is typically only 70-77% active by weight (the rest being water and m-chlorobenzoic acid). Calculate your mass based on 70% purity and use a 2.2 to 2.5 active equivalent excess. Allow the reaction to warm to room temperature for the final 2 hours to overcome the activation energy barrier of the second oxidation step[3].

Q3: I achieved full conversion to the sulfone in Route B, but my NMR shows partial cleavage of the methyl ester. How do I prevent this?

Causality & Solution: As mCPBA transfers its active oxygen, it generates m-chlorobenzoic acid as a stoichiometric byproduct. In aprotic solvents like CH₂Cl₂, this acid accumulates. During aqueous workup, if the local pH drops too low, acid-catalyzed hydrolysis of the methyl ester occurs, yielding the carboxylic acid.

• Actionable Fix: Add 3.0 equivalents of solid sodium bicarbonate (NaHCO₃) directly to the organic reaction mixture at the start of the reaction. This acts as an insoluble heterogeneous buffer, neutralizing the m-chlorobenzoic acid as it forms without introducing water that could prematurely hydrolyze the ester.

Self-Validating Experimental Protocols

Protocol A: Copper-Catalyzed Sulfonylation (From Bromide)

This protocol utilizes mild base and ligand-accelerated catalysis to prevent furan ring degradation.

• Preparation: To an oven-dried Schlenk flask equipped with a magnetic stir bar, add methyl 5-bromofuran-2-carboxylate (1.0 equiv, 10 mmol) and strictly anhydrous sodium methanesulfinate (1.5 equiv, 15 mmol).

• Catalyst Loading: Add CuI (10 mol%, 1.0 mmol) and anhydrous Cs₂CO₃ (2.0 equiv, 20 mmol).

• Degassing: Seal the flask with a septum and purge with ultra-high purity Argon for 15 minutes.

• Solvent & Ligand Addition: Inject anhydrous, degassed DMSO (20 mL) followed by N,N'-dimethylethylenediamine (20 mol%, 2.0 mmol). The solution will turn a deep blue/green indicating the formation of the active Cu-ligand complex.

• Heating: Stir the mixture at 95 °C for 16 hours.

• Validation (TLC): Monitor via TLC (Hexanes:EtOAc 7:3). The starting bromide (high Rf) should disappear, replaced by a highly UV-active, more polar spot (the sulfone).

• Workup: Cool to room temperature. Dilute with EtOAc (100 mL) and filter through a pad of Celite to remove copper salts. Wash the organic filtrate with water (3 × 50 mL) to remove DMSO, then with brine. Dry over Na₂SO₄, concentrate, and purify via flash chromatography.

Protocol B: Thioether Oxidation (From Methylthio Ether)

This protocol ensures complete conversion to the sulfone while protecting the labile ester group.

• Preparation: Dissolve methyl 5-(methylthio)furan-2-carboxylate (1.0 equiv, 10 mmol) in anhydrous CH₂Cl₂ (40 mL) in a round-bottom flask.

• Buffering: Add solid NaHCO₃ (3.0 equiv, 30 mmol) directly to the stirring solution to create a heterogeneous suspension.

• Oxidant Addition: Cool the flask to 0 °C in an ice bath. Slowly add mCPBA (77% purity, 2.5 active equiv, 25 mmol) in small portions over 20 minutes to control the exothermic formation of the sulfoxide.

• Reaction Progression: Stir at 0 °C for 1 hour, then remove the ice bath and allow the reaction to warm to room temperature for an additional 3 hours.

• Validation (TLC): Check TLC (Hexanes:EtOAc 1:1). You will observe the starting material (highest Rf), the sulfoxide intermediate (lowest Rf, sticks near baseline), and the final sulfone (middle Rf). Ensure the baseline spot has completely converted to the middle spot.

• Quench & Workup: Add 20 mL of saturated aqueous sodium thiosulfate (Na₂S₂O₃) and stir vigorously for 15 minutes to destroy unreacted peroxides. Separate the layers. Wash the organic layer with saturated aqueous NaHCO₃ (2 × 30 mL) to remove residual m-chlorobenzoic acid, dry over MgSO₄, and concentrate under reduced pressure to yield the pure sulfone.

References

• Copper-Catalyzed Synthesis of Masked (Hetero)Aryl Sulfinates Organic Letters, American Chemical Society. URL:[Link]

• Fluorine-containing substituents: metabolism of the α,α-difluoroethyl thioether motif Beilstein Journal of Organic Chemistry. URL: [Link]

• Oxidation-Cyclisation of Biphenyl Thioethers to Dibenzothiophenium Salts for Ultrarapid 18F-Labelling of PET Tracers National Institutes of Health (PMC). URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. BJOC - Fluorine-containing substituents: metabolism of the α,α-difluoroethyl thioether motif [beilstein-journals.org]
• 3. Oxidation-Cyclisation of Biphenyl Thioethers to Dibenzothiophenium Salts for Ultrarapid 18F-Labelling of PET Tracers - PMC [pmc.ncbi.nlm.nih.gov]

Preventing furan ring opening during ester hydrolysis

Welcome to the technical support center for researchers, scientists, and drug development professionals. This resource provides in-depth troubleshooting guides and answers to frequently asked questions regarding the prevention of furan ring opening during ester hydrolysis.

The furan moiety is a cornerstone in medicinal chemistry, present in numerous natural products and synthetic pharmaceuticals. However, its aromatic character is less pronounced than that of benzene, rendering it susceptible to degradation under various reaction conditions[1]. A particularly common challenge is the acid-catalyzed cleavage of the furan ring during the hydrolysis of ester functional groups elsewhere in the molecule. This guide provides expert insights and actionable protocols to help you navigate this synthetic challenge, ensuring the integrity of your furan-containing compounds.

Frequently Asked Questions (FAQs)

Q1: Why is the furan ring so susceptible to opening during acidic ester hydrolysis?

A1: The instability of the furan ring in acidic media is due to its high reactivity towards electrophiles, specifically the proton (H⁺). The accepted mechanism involves several key steps:

• Protonation (Rate-Limiting Step): The reaction is initiated by the protonation of the furan ring. This protonation preferentially occurs at the α-carbon (the carbon atom adjacent to the ring oxygen) because it leads to a more stabilized carbocation intermediate. This initial protonation is the slowest and therefore rate-determining step of the degradation pathway[2][3][4].

• Nucleophilic Attack: A water molecule, acting as a nucleophile, attacks the protonated furan intermediate. This leads to the formation of a dihydro-furanol species[2][4].

• Ring Opening: Subsequent protonation of the ring oxygen facilitates the cleavage of a C-O bond, opening the ring to form a 1,4-enedial or a related 1,4-dicarbonyl compound, which can then undergo further reactions or polymerization[1][2][3].

The presence of water is a critical factor; it not only acts as the hydrolyzing agent for the ester but also as the nucleophile that traps the protonated furan, driving the ring-opening cascade[5][6].

Q2: What are the typical signs of furan ring degradation in my reaction mixture?

A2: Furan ring degradation often manifests in several observable ways:

• Appearance of Unexpected Byproducts: The most direct evidence is the detection of linear 1,4-dicarbonyl compounds or their derivatives via analytical methods like LC-MS, GC-MS, or NMR spectroscopy[3].

• Polymerization: You may observe the formation of dark, insoluble materials, often referred to as "humins." This occurs because the reactive ring-opened intermediates can readily polymerize, especially at higher concentrations or temperatures[3][7].

• Low Yield and Complex Mixture: A significant decrease in the yield of your desired product, coupled with a complex mixture of unidentifiable products in your chromatogram (e.g., HPLC, TLC), is a strong indicator of compound instability.

• Color Change: The reaction mixture may develop a dark brown or black color, which is characteristic of humin formation[7].

Q3: How do substituents on the furan ring affect its stability during hydrolysis?

A3: Substituents have a profound impact on the electronic properties and, consequently, the stability of the furan ring.

• Electron-Withdrawing Groups (EWGs): Substituents like carboxyl, nitro, or halo groups decrease the electron density of the furan ring. This deactivation makes the ring less susceptible to the initial, rate-limiting protonation step, thereby increasing its stability under acidic conditions[3][8].

• Electron-Releasing Groups (ERGs): Substituents like alkyl or alkoxy groups increase the electron density of the furan ring. This activation makes the ring more prone to protonation and subsequent ring-opening or polymerization reactions[3][8]. The specific nature and position of the substituent will dictate the reaction pathway and the types of degradation products formed[9].

Q4: My furan-containing compound is degrading under standard acidic hydrolysis (e.g., HCl, H₂SO₄). What are my immediate options?

A4: If you are observing degradation with strong mineral acids, the primary goal is to reduce the acidity of the reaction medium.

• Switch to Milder Acids: Replace strong acids with weaker Brønsted acids such as acetic acid, oxalic acid, or phosphoric acid[3][5]. Lewis acids like boron trifluoride can also be effective for certain transformations while being less harsh[3].

• Lower the Temperature: Perform the reaction at the lowest possible temperature that still allows for ester hydrolysis to proceed at a reasonable rate. This minimizes the rate of the competing furan degradation pathway[3].

• Use Catalytic Amounts: Ensure you are using only a catalytic amount of acid. Stoichiometric or excess acid will significantly accelerate ring cleavage.

• Control Water Content: The presence of excess water can promote ring opening[5][6]. While water is necessary for hydrolysis, using a co-solvent system (e.g., THF/water, dioxane/water) might help modulate its activity.

Q5: Is basic hydrolysis (saponification) a safer alternative for my furan-containing ester?

A5: In many cases, yes. Basic hydrolysis, or saponification, using an alkali like sodium hydroxide (NaOH) or lithium hydroxide (LiOH) is often the preferred method for hydrolyzing esters on acid-sensitive substrates[10].

• Advantages: The reaction is generally irreversible, driving the reaction to completion and preventing the re-formation of the ester. The conditions are typically non-protonating, thus avoiding the primary acid-catalyzed degradation mechanism[10].

• Caveats: While more stable than in acid, the furan ring is not completely inert to strong bases. Degradation can still occur, particularly with prolonged exposure or at high temperatures, sometimes forming insoluble materials[3]. It is always advisable to run a small-scale test reaction first.

Troubleshooting Guide: Furan Ester Hydrolysis

Symptom / Observation	Probable Cause	Recommended Solution(s)
Low yield, formation of dark, insoluble polymer ("humins").	Reaction conditions are too harsh (strong acid, high temperature). The furan ring is opening and polymerizing.[3][7]	1. Switch from acidic to basic hydrolysis (saponification).[10]2. If acid is required, use a milder catalyst (e.g., acetic acid, amberlyst resin).3. Lower the reaction temperature significantly.[3]4. Consider enzymatic hydrolysis for maximum selectivity.
Desired product is formed, but accompanied by a major byproduct identified as a 1,4-dicarbonyl compound.	Acid-catalyzed ring-opening is occurring competitively with ester hydrolysis. The rate of ring-opening is significant.[2][3]	1. Reduce the concentration of the acid catalyst.2. Use a polar aprotic co-solvent (e.g., THF, Dioxane) to modulate water activity.3. If the substrate is stable to base, switch to saponification conditions.
Ester hydrolysis does not go to completion, even after extended reaction time under mild conditions.	The chosen mild conditions are insufficient to hydrolyze a sterically hindered or electron-poor ester.	1. Slightly increase the temperature in increments while monitoring for degradation by TLC or LC-MS.2. Switch to a more potent but still controlled method, such as using LiOH in a THF/water mixture.3. Explore enzymatic hydrolysis, as enzymes can be highly effective for hindered esters.
Compound degrades during silica gel chromatography purification.	Residual acid on standard silica gel is sufficient to cause ring-opening of a sensitive furan compound.[3]	1. Neutralize the crude product carefully before purification.2. Use deactivated or neutral silica gel for chromatography.3. Alternatively, add a small amount of a neutralising base like triethylamine (~0.5-1%) to the eluent.[3]

Visualizations & Workflows

Mechanism: Acid-Catalyzed Furan Ring Opening

Caption: Acid-catalyzed ring-opening mechanism of furan.

Workflow: Troubleshooting Furan Ester Hydrolysis

Caption: Decision-making workflow for furan ester hydrolysis.

Experimental Protocols

Protocol 1: Mild Basic Hydrolysis (Saponification)

This protocol is a robust starting point for hydrolyzing esters on acid-sensitive, furan-containing molecules.

Materials:

• Furan-containing ester

• Lithium hydroxide monohydrate (LiOH·H₂O)

• Tetrahydrofuran (THF)

• Deionized Water

• 1 M Hydrochloric acid (HCl)

• Ethyl acetate (EtOAc)

• Brine (saturated aq. NaCl)

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Dissolution: Dissolve the furan-containing ester (1.0 equiv) in a mixture of THF and water (e.g., a 3:1 to 2:1 v/v ratio) in a round-bottom flask equipped with a magnetic stir bar.

• Addition of Base: Add lithium hydroxide monohydrate (1.5 - 3.0 equiv) to the solution. Using LiOH is often preferred over NaOH for its better solubility in mixed aqueous-organic solvents.

• Reaction Monitoring: Stir the reaction at room temperature (or gently heat to 40 °C if the reaction is sluggish). Monitor the disappearance of the starting material by Thin Layer Chromatography (TLC) or LC-MS (typically 2-12 hours).

• Quenching and Acidification: Once the reaction is complete, cool the mixture to 0 °C in an ice bath. Carefully acidify the mixture to pH ~3-4 by the slow, dropwise addition of 1 M HCl.

• Extraction: Transfer the mixture to a separatory funnel and extract the product with ethyl acetate (3 x volume of the aqueous layer).

• Washing and Drying: Combine the organic layers and wash sequentially with water and then brine. Dry the organic layer over anhydrous MgSO₄.

• Concentration and Purification: Filter off the drying agent and concentrate the solvent under reduced pressure. Purify the resulting crude carboxylic acid by column chromatography or crystallization.

Protocol 2: General Procedure for Enzymatic Hydrolysis

Enzymatic hydrolysis offers unparalleled mildness (neutral pH, room temperature) and is ideal for highly sensitive substrates. Lipases are commonly used for this transformation.

Materials:

• Furan-containing ester

• Phosphate buffer (e.g., 0.1 M, pH 7.0)

• Immobilized Lipase (e.g., Lipase B from Candida antarctica, commercially known as Novozym® 435)

• A water-miscible co-solvent like tert-butanol or acetone (if substrate has poor water solubility)

• Ethyl acetate (EtOAc)

Procedure:

• Preparation: To a vial or flask, add the furan-containing ester (1.0 equiv) and the phosphate buffer. If needed, add a minimal amount of a co-solvent (e.g., 10-20% v/v) to aid solubility.

• Enzyme Addition: Add the immobilized lipase (typically 10-50% by weight relative to the substrate). Immobilized enzymes are preferred as they can be easily filtered off after the reaction.

• Incubation: Seal the vessel and shake or stir vigorously at room temperature (or a slightly elevated temperature, e.g., 30-40 °C, to increase enzyme activity).

• Reaction Monitoring: Monitor the reaction progress by taking small aliquots of the supernatant, filtering, and analyzing by HPLC or LC-MS. Enzymatic reactions can range from a few hours to >48 hours.

• Workup: Once complete, simply filter off the immobilized enzyme beads. The enzyme can often be washed with solvent, dried, and reused.

• Extraction: Acidify the filtrate to pH ~3-4 with dilute HCl and extract the product with ethyl acetate as described in Protocol 1.

• Purification: Dry, concentrate, and purify the product as required.

References

• Conditions to Control Furan Ring Opening during Furfuryl Alcohol Polymerization - MDPI. (2022, May 17). MDPI. [Link]

• Acid-Catalyzed Ring Opening of Furan in Aqueous Solution - Scite.ai. Scite.ai. [Link]

• Synthesis, Reactions and Medicinal Uses of Furan | Pharmaguideline. Pharmaguideline. [Link]

• Acid-Catalyzed Ring Opening of Furan in Aqueous Solution | Energy & Fuels. (2017, December 20). ACS Publications. [Link]

• Functional group dependence of the acid catalyzed ring opening of biomass derived furan rings: an experimental and theoretical study - Catalysis Science & Technology (RSC Publishing). RSC Publishing. [Link]

• Acid Catalyzed Ring Transformation of Benzofurans to Tri- and Tetrasubstituted Furans. organic-chemistry.org. [Link]

• Conditions to Control Furan Ring Opening during Furfuryl Alcohol Polymerization. MDPI. [Link]

• Conditions to Control Furan Ring Opening during Furfuryl Alcohol Polymerization - PubMed. (2022, May 17). PubMed. [Link]

• Acid-Catalyzed Ring Opening of Furan in Aqueous Solution | Energy & Fuels. (2017, December 20). ACS Publications. [Link]

• Protection Strategies for the Conversion of Biobased Furanics to Chemical Building Blocks | ACS Sustainable Chemistry & Engineering. (2022, March 1). ACS Publications. [Link]

• Furan as a versatile synthon - ACS.org. (2001, October 15). ACS Publications. [Link]

• Reactive Metabolites in the Biotransformation of Molecules Containing a Furan Ring - PMC. National Center for Biotechnology Information. [Link]

• Protecting Groups: Boc, Cbz, Amine | Vaia. (2023, October 21). Vaia. [Link]

• Mechanism of metabolic cleavage of a furan ring - PubMed. PubMed. [Link]

• What's the mechanism of the reaction of (E)-methyl 3-(furan-2-yl)acrylate in acidic methanol?. (2014, February 21). Chemistry Stack Exchange. [Link]

• Aromaticity, Stability and Reactivity in Pyrrole, Furan and Thiophene - II - YouTube. (2021, November 15). YouTube. [Link]

• Disrotatory Ring-Opening of Furans Gives Stereocontrol - IBS Publications Repository. (2019, August 13). IBS Publications Repository. [Link]

• Disconnecting with a sneaky furan? - YouTube. (2023, August 14). YouTube. [Link]

• FURANS AND HYDROXYMETHYLFURANS: SUSTAINABLE SOURCES OF MOLECULAR DIVERSITY. ResearchGate. [Link]

• Ring‐Opening Reaction of Furfural and Tetrahydrofurfuryl Alcohol on Hydrogen‐Predosed Iridium(1 1 1) and Cobalt/Iridium( - OSTI.gov. Office of Scientific and Technical Information. [Link]

• Ring opening of biomass-derived furan rings - RSC Blogs. (2012, August 14). Royal Society of Chemistry. [Link]

• Synthesis of furans by base-catalyzed cyclization-isomerization of .beta.- and .gamma.-alkynyl allylic alcohols | The Journal of Organic Chemistry. ACS Publications. [Link]

• Furan synthesis - Organic Chemistry Portal. Organic Chemistry Portal. [Link]

• Development of Catalytic Ester Condensations and Hydrolysis of Esters toward Green Chemistry. Tokyo University of Agriculture and Technology. [Link]

• Three types of hydrolysis and ways to prevent hydrolysis. (2024, February 22). SINOPLAS. [Link]

• hydrolysis of esters - Chemguide. Chemguide. [Link]

• 15.9: Hydrolysis of Esters - Chemistry LibreTexts. (2022, February 1). Chemistry LibreTexts. [Link]

Sources

• 1. Furan as a versatile synthon [pubsapp.acs.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. mdpi.com [mdpi.com]
• 6. Conditions to Control Furan Ring Opening during Furfuryl Alcohol Polymerization - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Synthesis, Reactions and Medicinal Uses of Furan | Pharmaguideline [pharmaguideline.com]
• 9. Functional group dependence of the acid catalyzed ring opening of biomass derived furan rings: an experimental and theoretical study - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 10. chemguide.co.uk [chemguide.co.uk]

Technical Support Center: Solubilization of Methyl 5-(methylsulfonyl)furan-2-carboxylate

Welcome to the technical support and troubleshooting guide for methyl 5-(methylsulfonyl)furan-2-carboxylate (CAS: 1206969-62-1). As a highly hydrophobic furan derivative, this compound frequently presents severe solubility challenges in aqueous media.

This guide is designed for researchers and formulation scientists. It bypasses generic advice and provides mechanistically grounded, field-proven strategies to successfully formulate this compound for both in vitro assays and in vivo dosing.

PART 1: Mechanistic FAQ & Troubleshooting

Q1: I tried adjusting the pH of my aqueous buffer to dissolve the compound, but it remains a suspension. Why isn't pH adjustment working? A: Adjusting the pH will not work for this specific molecule because it lacks ionizable functional groups. The compound consists of a furan core substituted with a methyl ester and a methylsulfonyl group. Unlike carboxylic acids or free amines, neither esters nor sulfonyl groups can be protonated or deprotonated within a physiological pH range. Furthermore, exposing the compound to extreme alkaline conditions (pH > 9) in an attempt to force solubility will likely result in the irreversible base-catalyzed hydrolysis of the methyl ester[1].

Q2: My compound dissolves perfectly in 100% DMSO at 50 mM, but immediately "crashes out" (precipitates) when I spike it into my cell culture media. How do I prevent this? A: You are experiencing "solvent shift" precipitation. When the DMSO stock is introduced to an aqueous environment, the DMSO rapidly diffuses into the water, leaving the highly hydrophobic furan derivative behind with insufficient hydration energy to remain in solution.

• The Fix: Do not spike high-concentration DMSO stocks directly into 100% aqueous media. Instead, use a "step-down" co-solvent approach. Pre-dilute your DMSO stock into a transitional surfactant mixture (e.g., Tween-80 or Cremophor EL) before adding it to the final aqueous buffer. The surfactant micelles will encapsulate the hydrophobic furan core before the DMSO fully dissipates.

Q3: We need to dose mice orally at 30 mg/kg, but the compound is essentially "brick dust" in standard saline. What is the most reliable in vivo formulation strategy? A: For Biopharmaceutics Classification System (BCS) Class II/IV non-ionizable drugs, traditional aqueous suspensions yield erratic and poor oral bioavailability. You must bypass the gastrointestinal dissolution step entirely. The two most authoritative approaches are:

• Cyclodextrin Inclusion Complexes: Using Hydroxypropyl-β-cyclodextrin (HP-β-CD). The hydrophobic furan ring and methylsulfonyl group partition into the lipophilic cavity of the cyclodextrin, while the hydrophilic exterior of the cyclodextrin ensures aqueous solubility [2].

• Lipid-Based Formulations (LBFs): Specifically, Self-Emulsifying Drug Delivery Systems (SEDDS). By dissolving the compound in a mixture of digestible oils and surfactants, the drug is maintained in a solubilized state throughout GI transit, stimulating bile secretion and forming mixed micelles for rapid absorption [3].

PART 2: Quantitative Data & Formulation Strategies

The following table summarizes the validated solubilization strategies for methyl 5-(methylsulfonyl)furan-2-carboxylate, comparing excipient ratios and maximum theoretical yields.

Solubilization Strategy	Primary Excipients	Typical Max Concentration	Best Use Case	Mechanistic Advantage
Direct Co-solvent	100% DMSO or Methanol	> 50 mM	Stock storage (-20°C)	Overcomes high crystal lattice energy via strong dipole interactions.
In Vitro Cascade	1% DMSO + 0.5% Tween-80 + Media	100 - 500 µM	Cell culture assays	Surfactant micelles prevent solvent-shift nucleation.
Inclusion Complex	20% (w/v) HP-β-CD in Saline	2 - 5 mg/mL	IV or Oral dosing (Rodents)	Shields the hydrophobic furan core without altering molecular structure [2].
SEDDS (Lipid-based)	10% Ethanol + 30% Castor Oil + 60% Kolliphor EL	10 - 20 mg/mL	Oral dosing (Rodents/Dogs)	Bypasses GI dissolution; utilizes endogenous lipid absorption pathways [3].

PART 3: Validated Experimental Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems. If the compound has successfully solubilized, the final solution will pass easily through a 0.22 µm filter without altering the active pharmaceutical ingredient (API) concentration.

Protocol A: Preparation of a 20% HP-β-CD Inclusion Complex (For IV/Oral Dosing)

Note: We utilize HP-β-CD rather than native β-CD because native β-CD has a strict aqueous solubility limit of ~1.8 g/100 mL. The hydroxypropyl modification disrupts intermolecular hydrogen bonding, allowing for >50 g/100 mL solubility, which is required to drive the equilibrium of the inclusion complex.

• Preparation of Vehicle: Dissolve 20 g of Hydroxypropyl-β-cyclodextrin (HP-β-CD) in 80 mL of sterile Milli-Q water or 0.9% Saline. Stir until completely clear. Adjust final volume to 100 mL.

• API Addition: Weigh the required amount of methyl 5-(methylsulfonyl)furan-2-carboxylate (e.g., 200 mg for a 2 mg/mL solution).

• Sonication & Heating: Add the API to the 20% HP-β-CD solution. The solution will initially appear cloudy. Place the vial in a heated ultrasonic bath at 45°C for 30–60 minutes. Causality: Heat increases the kinetic energy, breaking the API's crystal lattice, while sonication drives the API into the cyclodextrin cavities.

• Equilibration: Allow the solution to cool to room temperature on a magnetic stirrer for 12 hours.

• Validation Step: Filter the solution through a 0.22 µm PVDF syringe filter. If the formulation was successful, there should be zero resistance during filtration, and the filter membrane should have no white residue.

Protocol B: Preparation of a Lipid-Based SEDDS (For Oral Dosing)

• Lipid/Surfactant Matrix: In a glass vial, combine 30% (v/v) Castor Oil (lipid vehicle) and 60% (v/v) Kolliphor EL (surfactant).

• Co-solvent Addition: Add 10% (v/v) absolute Ethanol. Vortex vigorously for 2 minutes until a homogenous, viscous, transparent liquid is formed.

• API Dissolution: Add the target mass of methyl 5-(methylsulfonyl)furan-2-carboxylate directly into the lipid matrix.

• Incubation: Stir at 37°C for 2 hours until the API is fully dissolved. The solution must remain optically clear.

• Validation Step (Emulsification Test): Pipette 50 µL of the loaded SEDDS formulation into 10 mL of simulated gastric fluid (or 0.1 N HCl) at 37°C with gentle stirring. A successful SEDDS will spontaneously form a slightly bluish, translucent microemulsion within 60 seconds, indicating that the drug is successfully trapped in nanometer-sized lipid droplets [3].

PART 4: Decision Workflow

Use the following logic tree to determine the optimal solubilization pathway for your specific experimental needs.

Workflow for selecting the optimal solubilization strategy based on experimental application.

References

• Solubility of 2,5-Furandicarboxylic Acid in Eight Pure Solvents and Two Binary Solvent Systems at 313.15–363.15 K. Journal of Chemical & Engineering Data. URL:[Link]

• Cyclodextrins: Enhancing Drug Delivery, Solubility and Bioavailability for Modern Therapeutics. National Center for Biotechnology Information (PMC). URL:[Link]

• Lipid-based formulations for oral administration of poorly water-soluble drugs. International Journal of Pharmaceutics. URL:[Link]

Technical Support Center: Optimizing Sodium Sulfinate Cross-Coupling

Welcome to the Technical Support Center for sodium sulfinate (

) cross-coupling methodologies. As a Senior Application Scientist, I have designed this guide to move beyond standard reaction recipes. Here, we dissect the thermodynamic and kinetic causality behind sulfinate couplings, providing you with a self-validating system to troubleshoot, optimize, and scale your C–S, C–C, and C–N bond-forming reactions.

Sodium sulfinates are highly versatile, bench-stable, and odorless alternatives to thiols and sulfonyl chlorides[1]. Depending on the catalytic system and thermal conditions, they can act as sulfonylating agents (retaining the

moiety to form sulfones) or as arylating agents (extruding to form C–C bonds)[2].

Mechanistic Workflows: Understanding the Catalytic Cycle

To troubleshoot effectively, you must first understand the dominant mechanistic pathways. Modern sulfinate couplings frequently utilize Photoredox/Nickel Dual Catalysis to achieve C–S bond formation at room temperature, bypassing the thermal degradation and desulfination pathways common in high-temperature Palladium catalysis[3][4].

Mechanistic pathway of Photoredox/Ni Dual Catalysis for Sodium Sulfinate Coupling.

Optimization Parameters & Quantitative Data

Reaction optimization requires precise tuning of the solvent microenvironment and electron-transfer kinetics. The table below summarizes the quantitative optimization data for the synthesis of sulfones via Nickel/Organoboron-catalyzed coupling under visible light[4].

Table 1: Optimization of Reaction Conditions for Photoredox/Ni Sulfonylation

Entry	Photocatalyst (1 mol%)	Metal Catalyst (10 mol%)	Solvent	Light Source	Yield (%)	Mechanistic Causality / Observation
1	AQDAB (Organoboron)	NiBr₂·3H₂O / dtbbpy	DMSO	White LED	85%	Optimal conditions. DMSO fully solvates the ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted"> ion, maximizing sulfinate nucleophilicity.
2	AQDAB	NiBr₂·3H₂O / dtbbpy	NMP	White LED	48%	NMP provides insufficient polarity for complete sulfinate dissolution, starving the catalytic cycle[4].
3	Ir(ppy)₃	NiCl₂·glyme	DMF	Blue LED	43%	Baseline transition-metal PC. Lower efficiency due to mismatched redox potentials.
4	AQDAB	None	DMSO	White LED	0%	Confirms that the C–S bond formation is strictly transition-metal mediated (Ni is essential)[4].
5	AQDAB	NiBr₂·3H₂O / dtbbpy	DMSO	Dark	0%	Validates that Single Electron Transfer (SET) to generate the sulfonyl radical is strictly photo-dependent[4].

Troubleshooting Guide & FAQs

Decision tree for troubleshooting common failures in sodium sulfinate cross-coupling.

Q1: My sodium sulfinate salt is crashing out of the organic solvent. How do I fix this without ruining the catalyst?

A: Sodium sulfinates are highly polar and often insoluble in non-polar solvents like toluene or neat dioxane. This heterogeneity leads to starved kinetics. Solution: Use highly polar aprotic solvents like DMSO or DMF[4]. If you must use a less polar solvent (e.g., for a specific Palladium-catalyzed C–N coupling), add exactly 5% degassed water by volume. The water selectively solvates the inorganic base and the

counterion, dramatically increasing the effective concentration of the nucleophilic sulfinate anion without poisoning the Pd catalyst[5].

Q2: I am trying to synthesize a diaryl sulfone using Palladium catalysis, but my GC-MS shows diaryl compounds (biphenyls) and no sulfur. What happened?

A: You have inadvertently triggered a desulfinative cross-coupling . At elevated temperatures (typically >140°C), the tetrahedral sulfinato-palladium intermediate undergoes an entropy-driven direct extrusion of ngcontent-ng-c2977031039="" _nghost-ng-c1310870263="" class="inline ng-star-inserted">

gas[2]. This leaves a bis-arylated Pd(II) species that reductively eliminates to form a C–C bond instead of a C–S bond. Solution: To retain the group, you must lower the thermal energy of the system. Switch to a room-temperature Photoredox/Nickel dual catalysis protocol, or utilize a Copper-catalyzed Chan-Lam type coupling at 40°C[6].

Q3: During my Copper-catalyzed Chan-Lam coupling with boronic acids, I am getting low yields of the sulfone and high amounts of thiosulfonate byproducts.

A: In oxidative Copper catalysis, sulfinates can undergo undesired single-electron oxidation to form sulfonyl radicals, which rapidly dimerize to form thiosulfonates (

) instead of coupling with the boronic acid[7]. Solution: Introduce a dialkyl dicarbonate as a key activator. This reagent effectively promotes the desired copper-mediated nucleophilic substitution pathway while kinetically suppressing the undesired disproportionation/dimerization pathway[7][8]. Additionally, ensure you are using a suitable ligand like 1,10-phenanthroline to stabilize the active Cu(II) species[6].

Validated Experimental Protocols

The following protocols are self-validating systems. Strict adherence to degassing and stoichiometric ratios is required to ensure the correct catalytic cycles are engaged.

Protocol A: Visible-Light Photoredox/Nickel Dual Catalyzed Synthesis of Sulfones

This method avoids thermal desulfination and operates at near-ambient temperatures[4].

Reagents & Equipment:

• Aryl bromide (1.0 equiv, 0.2 mmol)

• Sodium aryl sulfinate (2.0 equiv, 0.4 mmol)

• AQDAB photocatalyst (1 mol%, 0.002 mmol)

• (10 mol%, 0.02 mmol)

• dtbbpy ligand (20 mol%, 0.04 mmol)

• Anhydrous DMSO (3.0 mL)

• 40 W White LED light source (e.g., Kessil A160WE)

Step-by-Step Methodology:

• Preparation: To a flame-dried 25 mL quartz reaction tube equipped with a magnetic stir bar, add the aryl bromide, sodium aryl sulfinate, AQDAB,

  , and dtbbpy.

• Inert Atmosphere: Seal the tube with a septum and purge the vessel with Argon for 10 minutes.

• Solvation: Inject 3.0 mL of anhydrous, degassed DMSO via syringe. Stir for 5 minutes to ensure complete dissolution of the sulfinate salt (the solution should become homogeneous).

• Irradiation: Place the reaction tube in a photocatalytic reactor approximately 5 cm from the white LED light source.

• Temperature Control: Use a cooling fan to maintain the reaction temperature at ~40°C during irradiation. Causality: Uncontrolled photon absorption can cause localized heating, which may degrade the organoboron photocatalyst.

• Reaction & Workup: Stir under irradiation for 24 hours. Quench the reaction with water, extract with ethyl acetate (3x), wash the combined organic layers with brine, dry over

  , and purify via flash chromatography.

Protocol B: Copper-Catalyzed Chan-Lam Sulfonylation of Boronic Acids

An oxidative protocol utilizing mild conditions to prevent thiosulfonate formation[6].

Reagents & Equipment:

• Organoboronic acid (1.5 equiv, 0.3 mmol)

• Sodium sulfinate salt (1.0 equiv, 0.2 mmol)

• (10 mol%)

• 1,10-phenanthroline (10 mol%)

• 4Å Molecular Sieves (100 mg)

• Dichloromethane / DMSO (4:1 v/v, 2.5 mL)

• Oxygen balloon

Step-by-Step Methodology:

• Catalyst Pre-activation: In a dry vial, combine

  and 1,10-phenanthroline in the DCM/DMSO solvent mixture. Stir for 15 minutes until a deep blue/green complex forms. Causality: Pre-forming the ligated copper complex prevents the rapid precipitation of inactive copper oxides.

• Substrate Addition: Add the organoboronic acid, sodium sulfinate, and activated 4Å molecular sieves to the vial.

• Oxidative Environment: Equip the vial with an

  balloon. Purge the headspace briefly to ensure an oxygen-rich environment (required to turn over the Cu(I)/Cu(II) catalytic cycle).

• Reaction: Heat the mixture gently to 40°C and stir for 18-24 hours.

• Workup: Filter the crude mixture through a short pad of Celite to remove copper salts and molecular sieves. Wash the pad with ethyl acetate, concentrate the filtrate, and purify via column chromatography.

References

• Cross-Coupling of Organoboronic Acids and Sulfinate Salts Using Catalytic Copper(II) Acetate and 1,10-Phenanthroline: Synthesis of Aryl and Alkenylsulfones ResearchGate[Link]

• Copper-Catalyzed Sulfinylation of Boronic Acids with Sulfinates Semantic Scholar[Link]

• Copper-Catalyzed Sulfinylation of Boronic Acids with Sulfinates PubMed (NIH)[Link]

• Palladium-Catalyzed C-N Cross Coupling of Sulfinamides and Aryl Halides Organic-Chemistry.org[Link]

• Cross-Coupling of Sodium Sulfinates with Aryl, Heteroaryl, and Vinyl Halides by Nickel/Photoredox Dual Catalysis PubMed Central (NIH)[Link]

• Development of palladium-catalyzed desulfinative coupling reactions Concordia University Research Repository[Link]

• A Nickel/Organoboron-Catalyzed Coupling of Aryl Bromides with Sodium Sulfinates: The Synthesis of Sulfones under Visible Light MDPI[Link]

• Copper-Mediated Cross-Coupling of Diazo Compounds with Sulfinates Chinese Academy of Sciences (CAS)[Link]

Sources

• 1. sioc.cas.cn [sioc.cas.cn]
• 2. spectrum.library.concordia.ca [spectrum.library.concordia.ca]
• 3. Cross‐Coupling of Sodium Sulfinates with Aryl, Heteroaryl, and Vinyl Halides by Nickel/Photoredox Dual Catalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Palladium-Catalyzed C-N Cross Coupling of Sulfinamides and Aryl Halides [organic-chemistry.org]
• 6. researchgate.net [researchgate.net]
• 7. semanticscholar.org [semanticscholar.org]
• 8. Copper-Catalyzed Sulfinylation of Boronic Acids with Sulfinates - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Purification of Methyl 5-Bromofuran-2-Carboxylate

Welcome to the technical support center for the purification of methyl 5-bromofuran-2-carboxylate. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth troubleshooting and frequently asked questions regarding the removal of unreacted starting materials and byproducts.

Introduction

Methyl 5-bromofuran-2-carboxylate is a key intermediate in the synthesis of various pharmaceuticals and fine chemicals.[1][2] Achieving high purity of this compound is critical for downstream applications. This guide provides practical, field-proven insights into common purification challenges and their solutions.

Physical and Chemical Properties

A thorough understanding of the physicochemical properties of methyl 5-bromofuran-2-carboxylate is fundamental to designing an effective purification strategy.

Property	Value	Source
Molecular Formula	C₆H₅BrO₃	[1][3]
Molecular Weight	205.01 g/mol	[1][3]
Appearance	White to slightly yellow crystalline powder	[4]
Melting Point	63-68 °C	[1][4]
Boiling Point	80°C at 0.7 mmHg	[1]
Solubility	Slightly soluble in water; Soluble in common organic solvents like ethers, alcohols, and esters.	[1][4][5]

Troubleshooting Guide: Common Purification Issues

This section addresses specific problems that may arise during the purification of methyl 5-bromofuran-2-carboxylate.

Q1: After synthesis, my crude product is a brown oil instead of a crystalline solid. What are the likely impurities and how can I purify it?

A1: The observation of a brown oil suggests the presence of unreacted starting materials, polymeric byproducts, or residual solvents. Common impurities from the synthesis, which often involves the bromination of methyl 2-furoate or esterification of 5-bromo-2-furoic acid, can include the starting materials themselves and potentially over-brominated species.[6][7]

Recommended Purification Strategy: Column Chromatography

Flash column chromatography is a highly effective method for separating the desired product from colored impurities and byproducts.[6][8]

dot

Caption: Workflow for Column Chromatography Purification.

Detailed Protocol: Flash Column Chromatography

• TLC Analysis: First, analyze your crude mixture by Thin Layer Chromatography (TLC) to determine an appropriate solvent system. A good starting point is a mixture of hexanes and ethyl acetate.[6] The ideal solvent system will give your desired product an Rf value of approximately 0.2-0.4.[9]

• Column Preparation: Prepare a slurry of silica gel in the initial, low-polarity mobile phase (e.g., 95:5 Hexane/Ethyl Acetate) and pack it into a column.[10]

• Sample Loading: For an oily residue, dry loading is recommended for better separation.[10] Dissolve your crude product in a minimal amount of a volatile solvent like dichloromethane, add a small amount of silica gel, and evaporate the solvent to get a free-flowing powder. Carefully add this powder to the top of your packed column.

• Elution: Begin eluting with the low-polarity mobile phase. Gradually increase the polarity of the mobile phase (gradient elution) to elute your product.[11]

• Fraction Collection and Analysis: Collect fractions and monitor them by TLC.[12] Combine the fractions containing the pure product.

• Solvent Removal: Remove the solvent from the combined pure fractions using a rotary evaporator to obtain your purified methyl 5-bromofuran-2-carboxylate as a crystalline solid.[11]

Q2: I performed a recrystallization, but the yield is very low. What went wrong?

A2: Low recovery from recrystallization can be due to several factors:

• Choosing an inappropriate solvent: The ideal recrystallization solvent should dissolve the compound well at high temperatures but poorly at low temperatures.

• Using too much solvent: This will keep your product dissolved even at low temperatures.

• Cooling the solution too quickly: Rapid cooling can lead to the formation of small, impure crystals or precipitation of impurities along with the product.

Troubleshooting Recrystallization

dot

Caption: Troubleshooting Low Recrystallization Yield.

Recommended Solvents for Recrystallization: Given its properties, consider solvent systems like:

• Hexane or Heptane

• Ethanol/Water mixture

• Isopropanol

Experimental Protocol: Optimizing Recrystallization

• Solvent Screening: In a small test tube, add a small amount of your crude product. Add a few drops of the chosen solvent. If it dissolves immediately at room temperature, the solvent is too polar. If it doesn't dissolve, gently heat the mixture. A good solvent will dissolve the compound upon heating.

• Procedure: Dissolve the crude product in the minimum amount of the appropriate hot solvent. If there are insoluble impurities, perform a hot filtration.

• Cooling: Allow the solution to cool slowly to room temperature. Once at room temperature, you can place it in an ice bath to maximize crystal formation.

• Isolation: Collect the crystals by vacuum filtration and wash with a small amount of cold solvent.

Q3: My purified product has a yellowish tint. Is it pure, and how can I remove the color?

A3: A yellowish tint can indicate the presence of minor, highly colored impurities, or slight decomposition of the furan ring, which can be sensitive to acid and heat.[13] While this may not significantly affect the purity as determined by NMR, for applications requiring high purity, the color should be removed.

Decolorization Techniques:

• Activated Carbon Treatment: During recrystallization, after dissolving your compound in the hot solvent, add a small amount (1-2% by weight) of activated carbon. Swirl the hot solution for a few minutes. The colored impurities will adsorb onto the surface of the activated carbon. Perform a hot filtration through a fluted filter paper or a celite pad to remove the carbon. Then, allow the filtrate to cool and crystallize as usual.

• Column Chromatography: As detailed in Q1, column chromatography is very effective at removing colored impurities.

Frequently Asked Questions (FAQs)

Q: What is the expected purity of methyl 5-bromofuran-2-carboxylate after a single purification step?

A: A well-optimized single purification step, such as flash column chromatography or recrystallization, can typically yield purities of >97%. For higher purity requirements, a combination of methods (e.g., column chromatography followed by recrystallization) may be necessary.

Q: How should I store purified methyl 5-bromofuran-2-carboxylate?

A: It should be stored in a tightly closed container in a dry, well-ventilated, and dark place. For long-term storage, refrigeration is recommended.

Q: My compound appears to be degrading on the silica gel column. What are my options?

A: Furan rings can be sensitive to the acidic nature of silica gel.[9] If you observe degradation (streaking on TLC or the appearance of new spots), consider the following:

• Deactivating the Silica: Prepare a slurry of your silica gel with a solvent system containing a small amount of a base, such as 0.5-1% triethylamine.[10]

• Switching the Stationary Phase: Consider using a less acidic stationary phase like alumina.[10]

Q: What analytical techniques are best for assessing the purity of the final product?

A: A combination of techniques is recommended for a comprehensive assessment of purity:

• NMR Spectroscopy (¹H and ¹³C): To confirm the structure and identify any organic impurities.

• Gas Chromatography-Mass Spectrometry (GC-MS) or Liquid Chromatography-Mass Spectrometry (LC-MS): To identify and quantify impurities.

• High-Performance Liquid Chromatography (HPLC): For quantitative purity analysis.[14]

• Melting Point Analysis: A sharp melting point close to the literature value is a good indicator of high purity.

References

• PubChem. (n.d.). Methyl 5-bromofuran-2-carboxylate. National Center for Biotechnology Information. Retrieved from [Link]

• ChemBK. (2024, April 9). methyl 5-bromofuran-2-carboxylate. Retrieved from [Link]

• European Patent Office. (2021, January 21). METHOD AND APPARATUS FOR PURIFYING A FURAN DERIVATIVE. EP 4032881 A1. Retrieved from [Link]

• PMC. (n.d.). Analysis of detoxification kinetics and end products of furan aldehydes in Acinetobacter baylyi ADP1. Retrieved from [Link]

• MDPI. (2023, August 1). N′-(5-Bromofuran-2-carbonyl)isonicotinohydrazide. Retrieved from [Link]

• Magritek. (n.d.). Column Chromatography. Retrieved from [Link]

• Matrix Fine Chemicals. (n.d.). METHYL 5-BROMOFURAN-2-CARBOXYLATE. Retrieved from [Link]

• ResearchGate. (2025, August 9). Efficient procedure for the preparation of 2-bromo-5-ethylfuran and its unexpected isomerisation. Retrieved from [Link]

• MDPI. (2022, November 12). Methyl 5-(2-Fluoro-4-nitrophenyl)furan-2-carboxylate. Retrieved from [Link]

• PMC. (n.d.). LC method for the direct and simultaneous determination of four major furan derivatives in coffee grounds and brews. Retrieved from [Link]

• Angene. (n.d.). Methyl 5-bromofuran-2-carboxylate(CAS# 2527-99-3 ). Retrieved from [Link]

• MDPI. (2011, June 14). Synthesis and In Vitro Protein Tyrosine Kinase Inhibitory Activity of Furan-2-yl(phenyl)methanone Derivatives. Retrieved from [Link]

Sources

• 1. chembk.com [chembk.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Methyl 5-bromofuran-2-carboxylate | C6H5BrO3 | CID 599633 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. echemi.com [echemi.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. METHYL 5-BROMO-2-FUROATE synthesis - chemicalbook [chemicalbook.com]
• 7. Synthesis and In Vitro Protein Tyrosine Kinase Inhibitory Activity of Furan-2-yl(phenyl)methanone Derivatives [mdpi.com]
• 8. Methyl 5-(2-Fluoro-4-nitrophenyl)furan-2-carboxylate | MDPI [mdpi.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. magritek.com [magritek.com]
• 13. patentimages.storage.googleapis.com [patentimages.storage.googleapis.com]
• 14. LC method for the direct and simultaneous determination of four major furan derivatives in coffee grounds and brews - PMC [pmc.ncbi.nlm.nih.gov]

Controlling regioselectivity in furan functionalization

Current Status: 🟢 OPERATIONAL Ticket Queue: Regioselectivity, Stability, C-H Activation Support Tier: Level 3 (Senior Application Scientist)

Welcome to the Furan Functionalization Help Desk

User: Medicinal Chemist / Process Chemist Subject: Controlling regioselectivity in furan functionalization

Summary of Issue: Furan is a deceptive scaffold. While electron-rich and ostensibly reactive, it suffers from two critical failure modes:

• The "Black Tar" Effect: Extreme acid sensitivity leading to rapid polymerization.

• The C2-Bias: An overwhelming electronic preference for

  -functionalization (C2/C5), making access to the -positions (C3/C4)—often required for bioisosteric replacement of phenyl rings—notoriously difficult.

This guide serves as a troubleshooting manual to bypass these intrinsic limitations.

Module 1: Stability & Handling (The "Black Tar" Error)

Problem: "I added my catalyst/reagent and the reaction turned into an insoluble black gum."

Diagnosis: Acid-Catalyzed Ring Opening (Polymerization). Unlike benzene, furan possesses high ground-state energy and low aromatic stabilization energy (~16 kcal/mol vs. 36 kcal/mol for benzene). Upon protonation by Brønsted acids (or coordination by strong Lewis acids), the furan ring loses aromaticity and forms a reactive oxocarbenium intermediate.

Troubleshooting Protocol:

Parameter	Recommendation	Why?
Acid Source	Avoid strong Brønsted acids (HCl, H₂SO₄). Use buffered systems or mild Lewis acids (e.g., Zn(OTf)₂).	Protons attack C2, initiating the ring-opening cascade.
Solvent	Alcoholic solvents (MeOH) can trap intermediates.[1]	Alcohols intercept the oxocarbenium ion to form stable acetals (e.g., 2,5-dimethoxydihydrofuran) rather than polymers [1].
Scavengers	Add 2,6-di-tert-butylpyridine or K₂CO₃ .	Neutralizes trace acid generated during the reaction cycle (e.g., HX byproducts).

Visualization: The Failure Mechanism

Figure 1: Mechanism of acid-catalyzed furan decomposition. Protonation at C2 breaks aromaticity, creating an electrophilic species prone to polymerization.

Module 2: The C2-Trap (Standard Electrophilic Substitution)

Problem: "I want to functionalize C2, but I'm getting over-reaction (2,5-disubstitution) or poor yields."

Diagnosis: Furan is an electron-rich heterocycle.[2] The HOMO coefficient is highest at C2/C5. Once a donor group (alkyl, aryl) is installed at C2, the ring becomes more electron-rich, accelerating the second reaction at C5.

The Fix: Blocking & Lithiation Strategies To control C2 mono-functionalization, you must use Direct Lithiation rather than standard Friedel-Crafts conditions (which are too acidic).

Protocol: C2-Selective Lithiation

• Reagents:

  -BuLi (1.1 equiv) in THF at -78 °C.

• Mechanism: Coordination of Li to the ring oxygen (Complex Induced Proximity Effect - CIPE) directs deprotonation to C2.

• Quench: Add electrophile (

  ) slowly.

Tip: If you require C2-substitution but the product is unstable, consider using 2-silylfuran as a blocked equivalent. The silyl group can be swapped for a halide (ipso-substitution) or coupled later.

Module 3: Unlocking C3 (The "Impossible" Position)

Problem: "I need to install an aryl group at C3, but all my reactions hit C2."

Diagnosis: Electronic control always favors C2. To hit C3, you must override electronics with Steric Control .

The Solution: Iridium-Catalyzed C-H Borylation This is the industry-standard method for C3 access. The active catalyst species, generated from

and a bulky bipyridine ligand (dtbpy), is sterically demanding. It physically cannot approach the C2 position due to the interference of the lone pairs on the furan oxygen and the adjacent C3-H bond geometry [2].

Standard Operating Procedure (SOP): C3-Selective Borylation

Reagents:

• Precursor: Furan substrate (1.0 equiv)

• Boron Source:

  (bis(pinacolato)diboron) (0.5-1.0 equiv)

• Catalyst:

  (1.5 mol%)

• Ligand: 4,4’-di-tert-butyl-2,2’-bipyridine (dtbpy ) (3.0 mol%)

• Solvent: Hexane or THF (anhydrous)

Step-by-Step Protocol:

• Glovebox/Schlenk: In a nitrogen-filled glovebox, mix

  and dtbpy in hexane (2 mL). Stir for 5 mins until the solution turns dark brown (active catalyst formation).

• Addition: Add

  and the furan substrate.

• Reaction: Seal the vial and heat to 80 °C for 4–16 hours .

• Workup: Cool to RT. Pass through a short silica plug (eluting with EtOAc) to remove the metal.

• Result: The Bpin group will be exclusively at C3 (or C4).

• Downstream: Use Suzuki-Miyaura coupling to convert the C3-Bpin to C3-Aryl.

Visualization: Steric vs. Electronic Control

Figure 2: Decision tree for regioselectivity. Use Lithiation/Pd for C2; use Ir-Catalysis for C3.

Module 4: Directed Metalation (DoM) - The Nuances

Problem: "Can I use a Directing Group (DG) to hit C3?"

Answer: Yes, but with caution. In benzene chemistry, a DG (like an amide) directs ortho.[3] In furan, if you have a DG at C2, the "ortho" position is C3. However, the inherent acidity of C5 (the other

-position) often competes.

Troubleshooting DoM:

• Scenario: You have a C2-amide and want C3-lithiation.

• Risk:

  -BuLi might deprotonate C5 (the open -position) instead of C3, even with the directing group.

• Solution: Block C5 with a trimethylsilyl (TMS) group first.

  • Lithiate C5 -> Quench with TMSCl.

  • Perform DoM (now forced to C3 by the DG).

  • Remove TMS later with TBAF.

FAQ: Quick Troubleshooting

Q: My Suzuki coupling on 2-bromofuran failed. A: 2-halofurans are unstable. They are prone to decomposition. Reverse the polarity : Use 2-furanboronic acid (more stable) and couple it with an aryl halide.

Q: Can I use acidic workups? A: No. Use saturated

or neutral water. Avoid HCl washes.

Q: I need 3-bromofuran. How do I make it? A: Do not try to brominate furan directly (you will get 2-bromo or poly-bromo). Buy it, or make it via Diels-Alder/Retro-Diels-Alder sequences. Alternatively, use the C3-Bpin protocol above and convert Bpin to Br using

.

References

• Donnelly, D. M. X., et al. "Acid-catalyzed reactions of furan and its derivatives." Tetrahedron, 1995.

• Ishiyama, T., Takagi, J., Ishida, K., Miyaura, N., Anastasi, N. R., & Hartwig, J. F. "Mild Iridium-Catalyzed Borylation of Arenes. High Turnover Numbers, Room Temperature Reactions, and Isolation of a Potential Intermediate." Journal of the American Chemical Society, 2002.

• Snieckus, V. "Directed ortho metalation. Tertiary amide and O-carbamate directors in synthetic strategies for polysubstituted aromatics." Chemical Reviews, 1990.

• Glover, B., et al. "The Regioselective C-H Functionalization of Furans and Thiophenes." Organic Letters, 2009.

Sources

• 1. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 2. Regioselective C‑Arylation of Functionalized Nitroalkanes with Furan, Thiophene, and Substituted Thiophenes - PMC [pmc.ncbi.nlm.nih.gov]
• 3. grokipedia.com [grokipedia.com]

Technical Support Center: Stability of Methyl 5-(methylsulfonyl)furan-2-carboxylate

Welcome to the technical support resource for researchers, scientists, and drug development professionals working with methyl 5-(methylsulfonyl)furan-2-carboxylate. This guide provides in-depth answers to frequently asked questions and troubleshooting advice regarding the stability of this compound, particularly in acidic media. Our goal is to equip you with the scientific rationale and practical methodologies to anticipate and address stability challenges in your experiments.

Frequently Asked Questions (FAQs)

Q1: What is the expected stability of methyl 5-(methylsulfonyl)furan-2-carboxylate in acidic media?

Answer: The stability of methyl 5-(methylsulfonyl)furan-2-carboxylate in acidic media is a balance of competing factors. The furan ring itself is inherently susceptible to acid-catalyzed degradation, often leading to ring-opening and subsequent polymerization.[1][2] However, the molecule possesses two strong electron-withdrawing groups (EWGs): the methyl sulfonyl group at the 5-position and the methyl carboxylate group at the 2-position.

Causality: Electron-withdrawing substituents decrease the electron density of the furan ring, making it less susceptible to protonation, which is the rate-limiting step in the acid-catalyzed ring-opening process.[3][4] Therefore, methyl 5-(methylsulfonyl)furan-2-carboxylate is expected to be significantly more stable in acidic conditions than unsubstituted furan or furans with electron-donating groups.

Despite this increased stability, two primary degradation pathways are still possible under forced conditions (e.g., elevated temperature or high acid concentration):

• Acid-catalyzed hydrolysis of the methyl ester to the corresponding carboxylic acid.

• Acid-catalyzed ring-opening of the furan moiety.[5][6]

For practical purposes, while the compound may exhibit reasonable stability under mildly acidic conditions at room temperature for short durations, prolonged exposure or harsh acidic conditions will likely lead to degradation. A formal forced degradation study is essential to determine its stability profile in your specific experimental context.[7][8]

Q2: What are the most probable degradation products of methyl 5-(methylsulfonyl)furan-2-carboxylate in an acidic aqueous solution?

Answer: Based on the structure, two primary degradation products can be anticipated. The formation of these products can occur concurrently, and their relative abundance will depend on the specific reaction conditions (pH, temperature, time).

• 5-(methylsulfonyl)furan-2-carboxylic acid: This product results from the classic acid-catalyzed hydrolysis of the methyl ester functional group. This is often a primary and predictable degradation pathway for ester-containing compounds in aqueous acidic media.

• Ring-Opened Products/Polymers: This is a more complex degradation pathway initiated by the protonation of the furan ring.[3][9] The protonation makes the ring susceptible to nucleophilic attack by water, leading to the formation of unstable intermediates that ultimately open to form dicarbonyl compounds.[3] These linear products are often highly reactive and can undergo further reactions, including aldol condensation and polymerization, sometimes observed as the formation of brown resins or "humins".[2][10]

The diagram below illustrates these potential degradation pathways.

Caption: Potential degradation pathways of the target compound in acid.

Troubleshooting & Experimental Guides

Q3: I am observing a new peak in my HPLC chromatogram after treating my sample with acid. How can I identify if it's a degradation product?

Answer: Observing unexpected peaks is a common issue when performing stability studies. A systematic approach is required to confirm the identity of the new species.

Self-Validating Protocol: The first step is to ensure your experimental setup includes proper controls. A robust experiment should compare three samples:

• Time-Zero Sample: Your compound dissolved in the final solvent mixture immediately before adding acid and analyzed right away. This is your baseline.

• Control Sample: Your compound in the same solvent system and at the same temperature as the stressed sample, but without the acid. This helps identify any degradation due to solvent or temperature alone.

• Acid-Stressed Sample: The full experiment including the acid, solvent, and temperature conditions.

If the new peak is present only in the acid-stressed sample and its area increases over time while the parent compound's peak area decreases, it is highly likely a degradation product.

Identification Strategy: The most powerful tool for identifying unknown peaks is Liquid Chromatography-Mass Spectrometry (LC-MS) .

• Determine Molecular Weight: Analyze your stressed sample by LC-MS. The mass of the new peak will provide a critical clue.

  • If the mass corresponds to the loss of a methyl group (-CH₂) and addition of a hydrogen (a net change of -14 Da), you have likely formed the carboxylic acid via ester hydrolysis.

  • If the mass corresponds to the addition of a water molecule (+18 Da), this could indicate an intermediate from the initial nucleophilic attack on the furan ring.

• Fragmentation Analysis (MS/MS): Use tandem mass spectrometry (MS/MS) to fragment the parent ion and the unknown peak. Comparing the fragmentation patterns can help confirm the structural relationship between the two molecules.

Q4: How do I design and execute a forced degradation study to assess the stability of methyl 5-(methylsulfonyl)furan-2-carboxylate in acid?

Answer: A forced degradation study, also known as stress testing, is a standard procedure in pharmaceutical development to understand degradation pathways and establish stability-indicating analytical methods.[8][11]

Objective: To intentionally degrade the sample to a modest extent (typically 5-20% degradation) to detect and identify potential degradation products without destroying the molecule completely.[11]

Suggested Starting Conditions: The conditions below are general starting points. They should be optimized based on the observed rate of degradation.

Parameter	Recommended Starting Condition	Rationale & Notes
Acid	0.1 M Hydrochloric Acid (HCl)	A common, non-oxidizing strong acid. Sulfuric acid can also be used.
Solvent	Acetonitrile/Water (1:1) or Methanol/Water (1:1)	Co-solvent is often needed for solubility. Ensure the compound is fully dissolved.
Temperature	60 °C	Elevated temperature accelerates degradation to occur in a reasonable timeframe.
Time Points	0, 2, 6, 12, and 24 hours	Provides kinetic information. Adjust based on the speed of the reaction.
Concentration	1 mg/mL	A typical concentration for HPLC/LC-MS analysis.

Detailed Step-by-Step Protocol:

• Stock Solution Preparation: Prepare a 2 mg/mL stock solution of methyl 5-(methylsulfonyl)furan-2-carboxylate in an organic solvent (e.g., Acetonitrile or Methanol).

• Sample Preparation:

  • Stressed Sample: In a clean vial, add 500 µL of the stock solution and 500 µL of 0.2 M HCl to achieve a final concentration of 1 mg/mL in 0.1 M HCl.

  • Control Sample: In a separate vial, add 500 µL of the stock solution and 500 µL of water.

• Incubation: Place both vials in a heating block or water bath set to 60 °C.

• Time Point Sampling: At each designated time point (e.g., 2 hours):

  • Withdraw an aliquot (e.g., 100 µL) from both the "Stressed" and "Control" vials.

  • Quench the reaction in the stressed sample by neutralizing the acid. Add the 100 µL aliquot to a vial containing 900 µL of a neutralizing buffer or an equal volume of 0.1 M NaOH in a suitable solvent to make it compatible with your analytical method. Dilute the control sample identically.

• Analysis: Analyze all samples by a validated stability-indicating HPLC method (e.g., reverse-phase C18 column with a UV detector). Calculate the percentage of the parent compound remaining and the relative percentage of any new peaks formed.

The workflow for this experiment is visualized below.

Caption: A typical workflow for an acid-forced degradation study.

References

• Liang, G., et al. (2017). Acid-Catalyzed Ring Opening of Furan in Aqueous Solution. Energy & Fuels, 32(1), 574-581. Available at: [Link]

• American Chemical Society. (2017). Acid-Catalyzed Ring Opening of Furan in Aqueous Solution. Energy & Fuels. Available at: [Link]

• Pharmaguideline. (n.d.). Synthesis, Reactions and Medicinal Uses of Furan. Available at: [Link]

• Filo. (2025). (e) Explain, acidic hydrolysis of furan led to the formation of... Available at: [Link]

• ResearchGate. (2017). Acid-Catalyzed Ring Opening of Furan in Aqueous Solution | Request PDF. Available at: [Link]

• Sartori, G., et al. (2007). Hydrolytic degradation of azimsulfuron, a sulfonylurea herbicide. Pest Management Science, 63(7), 701-706. Available at: [Link]

• Gordon, J. C., et al. (2015). Functional group dependence of the acid catalyzed ring opening of biomass derived furan rings: an experimental and theoretical study. Catalysis Science & Technology, 5(2), 803-812. Available at: [Link]

• ResearchGate. (2014). On the Bronsted Acid-Catalyzed Homogeneous Hydrolysis of Furans. Available at: [Link]

• Saha, S., & Kulshrestha, G. (2002). Degradation of sulfosulfuron, a sulfonylurea herbicide, as influenced by abiotic factors. Journal of Agricultural and Food Chemistry, 50(16), 4572-4575. Available at: [Link]

• Science.gov. (n.d.). acids furan derivatives: Topics by Science.gov. Available at: [Link]

• Porel, M., et al. (2024). The photohydrolysis of furans. Science, 383(6679), 193-199. Available at: [Link]

• National Center for Biotechnology Information. (2024). A reagent to access methyl sulfones. PubMed Central. Available at: [Link]

• Lu, Y., et al. (2023). Identification and Characterization of Forced Degradation Products of 5‑Hydroxymethyl-2-Furaldehyde (5-Hmf) by Hplc and Lc-Ltq/Orbitrap Studies. SSRN. Available at: [Link]

• Cardoso, A. L., et al. (n.d.). FURANS AND HYDROXYMETHYLFURANS: SUSTAINABLE SOURCES OF MOLECULAR DIVERSITY. University of Aveiro. Available at: [Link]

• BioProcess International. (2020). Forced Degradation Studies: Regulatory Considerations and Implementation. Available at: [Link]

• ResolveMass. (2026). Forced Degradation Study as per ICH Guidelines: What Q1A(R2) Expects. Available at: [Link]

• ResearchGate. (n.d.). Synthesis and Biological Activity Studies of Methyl-5-(Hydroxymethyl)-2-Furan Carboxylate and Derivatives. Available at: [Link]

• MDPI. (2022). Methyl 5-(2-Fluoro-4-nitrophenyl)furan-2-carboxylate. Available at: [Link]

• Hoffman Fine Chemicals. (n.d.). CAS 1206969-62-1 | Methyl 5-(methylsulfonyl)furan-2-carboxylate. Available at: [Link]

• National Center for Biotechnology Information. (2012). Development of forced degradation and stability indicating studies of drugs—A review. PubMed Central. Available at: [Link]

• Florida Atlantic University. (2006). Synthesis of methyl 2-oxo-5-vinyl-2,5-tetrahydrofuran-3- carboxylate. Available at: [Link]

• Biomedical Journal of Scientific & Technical Research. (2022). Forced Degradation – A Review. Available at: [Link]

• ResearchGate. (2014). Furfural degradation in a dilute acidic and saline solution in the presence of glucose. Available at: [Link]

• MilliporeSigma. (n.d.). 4-(chlorosulfonyl)-5-methylfuran-2-carboxylic acid. Available at: [Link]

• PubMed. (2005). Mechanochemical degradation of aromatic sulfonic acids. Available at: [Link]

• PubChemLite. (n.d.). 5-[(benzenesulfonyl)methyl]furan-2-carboxylic acid. Available at: [Link]

• National Center for Biotechnology Information. (n.d.). Methyl 5-formylfuran-2-carboxylate. PubChem. Available at: [Link]

• ResearchGate. (2012). Degradation of perfluorinated sulfonic acid films: An in-situ infrared spectro-electrochemical study | Request PDF. Available at: [Link]

Sources

• 1. scite.ai [scite.ai]
• 2. (e) Explain, acidic hydrolysis of furan led to the formation of furan hyd.. [askfilo.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Synthesis, Reactions and Medicinal Uses of Furan | Pharmaguideline [pharmaguideline.com]
• 5. Functional group dependence of the acid catalyzed ring opening of biomass derived furan rings: an experimental and theoretical study - Catalysis Science & Technology (RSC Publishing) [pubs.rsc.org]
• 6. researchgate.net [researchgate.net]
• 7. biopharminternational.com [biopharminternational.com]
• 8. Development of forced degradation and stability indicating studies of drugs—A review - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. resolvemass.ca [resolvemass.ca]

Troubleshooting low yields in furan sulfonation reactions

Executive Summary: The "Acid Sensitivity" Paradox

The sulfonation of furan represents a classic paradox in heterocyclic chemistry. While furan is electron-rich (

-excessive) and should theoretically undergo Electrophilic Aromatic Substitution (EAS) with ease, its high sensitivity to acidic conditions often leads to catastrophic failure.

Standard sulfonating agents (conc.

, oleum, or chlorosulfonic acid) liberate free protons. These protons attack the C2 position of the furan ring, triggering an acid-catalyzed ring-opening polymerization that results in a characteristic black tar rather than the desired furan-2-sulfonic acid.

The Solution: Successful sulfonation requires a "proton-buffered" source of sulfur trioxide. The industry standard is the Pyridine-Sulfur Trioxide complex (

) , which delivers the electrophile ( ) without a free proton, preserving the delicate furan ring.

Diagnostic Workflow

Before altering your protocol, identify the specific failure mode using the decision tree below.

Figure 1: Diagnostic decision tree for furan sulfonation failures. Blue nodes indicate start, Red indicates critical failure (polymerization), Green indicates process control, and Yellow indicates isolation/conversion issues.

Deep Dive: Troubleshooting Guides & FAQs

Issue 1: "My reaction turns into black tar within minutes."

Diagnosis: Acid-Catalyzed Polymerization.[1] Mechanism: Furan behaves like a divinyl ether. In the presence of strong Brønsted acids (free

), the furan ring is protonated at the C2 position. This electrophilic species attacks another furan molecule, initiating a chain reaction that opens the ring and forms complex polymers.

Corrective Actions:

• Reagent Switch: Stop using chlorosulfonic acid or sulfuric acid. Switch to Pyridine-Sulfur Trioxide complex (

  ) .

• Solvent Buffer: If using

  , ensure the solvent is either neat pyridine (which acts as a buffer) or 1,2-dichloroethane (DCE) with a stoichiometric excess of pyridine.

• Temperature Control: Do not exceed 100°C. The optimal range for the complex is typically 80–90°C.

Issue 2: "The reaction looks clean, but I recover almost nothing."

Diagnosis: Isolation Failure due to Water Solubility. Mechanism: Furan-2-sulfonic acid is a strong acid and highly hygroscopic. It is extremely soluble in water and difficult to extract into organic solvents like ether or DCM, especially from an acidic aqueous layer.

Corrective Actions:

• The Barium Salt Trick: Isolate the product as the Barium salt.[2] Barium furan-2-sulfonate is moderately soluble in water but allows for the removal of sulfate impurities (as insoluble

  ).

• Avoid Acidic Workup: Do not acidify the aqueous layer to extract the free acid. Keep it as a salt (Sodium or Barium).

• Alternative: Convert the sulfonate directly to the sulfonyl chloride using

  or oxalyl chloride in situ if the final target is a sulfonamide.

Issue 3: "TLC shows starting material remaining after 24 hours."

Diagnosis: Reagent Hydrolysis. Mechanism:

is moisture-sensitive. It hydrolyzes to form pyridinium hydrogen sulfate ( ), which is a non-reactive salt in this context and essentially "dead" reagent.

Corrective Actions:

• Reagent Quality: Use fresh

  . If the solid is sticky or clumped, it has hydrolyzed. It should be a free-flowing white powder.

• Solvent Drying: DCE or Pyridine must be anhydrous.

• Stoichiometry: Use 1.2 – 1.5 equivalents of

  .

Optimized Experimental Protocol

Objective: Synthesis of Furan-2-sulfonic acid (isolated as the Barium Salt). Scale: 0.1 mol basis.

Materials Table

Reagent	Equiv.	Role	Critical Note
Furan	1.0	Substrate	Distill before use to remove stabilizers.
Complex	1.2	Sulfonating Agent	Must be free-flowing white powder.
1,2-Dichloroethane (DCE)	Solvent	Medium	Must be anhydrous.[3]
	Excess	Neutralization	Used to precipitate sulfates.

Step-by-Step Procedure

• Setup: Flame-dry a 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser under an inert atmosphere (

  or Ar).

• Dissolution: Charge the flask with Furan (6.8 g, 0.1 mol) and anhydrous DCE (50 mL) .

• Reagent Addition: Add

  complex (19.1 g, 0.12 mol) in one portion.

  • Note: The complex may not dissolve immediately.

• Reaction: Heat the mixture to gentle reflux (

  84°C) for 2–4 hours.

  • Checkpoint: The mixture should darken slightly (amber) but should not turn black/tarry.

• Quenching: Cool the mixture to room temperature. Pour the reaction mixture into Water (100 mL) containing

  (approx 15g) to neutralize the solution (pH 8-9).

  • Why: This converts the product to Sodium Furan-2-sulfonate and prevents acid hydrolysis.

• Solvent Removal: Separate the organic layer (DCE) and wash the aqueous layer once with ether to remove unreacted furan.

• Barium Salt Formation (Purification):

  • Treat the aqueous solution with an excess of Barium Chloride (

    ) solution.

  • Alternatively: If sulfate impurities are high, boil the crude aqueous solution with Barium Carbonate (

    ) . Filter off the insoluble Barium Sulfate ( ) .

• Crystallization: Concentrate the clear filtrate. The Barium Furan-2-sulfonate will crystallize upon cooling.

Mechanistic Visualization

The following diagram illustrates the competition between the desired sulfonation pathway and the undesired polymerization pathway.

Figure 2: Mechanistic pathway comparison.[4] The green path represents the buffered Py-SO3 route. The red path represents the acid-catalyzed failure mode.

References

• Scully, J. F., & Brown, E. V. (1953). The Sulfonation of Furan and Furan Homologs. Preparation of Furansulfonamides.[2] Journal of the American Chemical Society, 75(24), 6329–6330.

• Terent'ev, A. P., & Kazitsyna, L. A. (1948). Sulfonation of Furan. Doklady Akademii Nauk SSSR, 63, 417.

• Spivey, A. (2012).[5] Heteroaromatic Chemistry: Furan Synthesis and Reactivity. Imperial College London Chemistry Archives.

• Organic Syntheses. (1956). Furan-2-sulfonic acid (General methodologies for sensitive heterocycles). Organic Syntheses, Coll. Vol. 4.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pubs.acs.org [pubs.acs.org]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Sulfur trioxide pyridine complex - Wikipedia [en.wikipedia.org]

Technical Support Center: Recrystallization of Methyl 5-(methylsulfonyl)furan-2-carboxylate

Welcome to the technical support guide for the purification of methyl 5-(methylsulfonyl)furan-2-carboxylate via recrystallization. This guide is designed for researchers, chemists, and drug development professionals to navigate the common challenges associated with this process. We will move beyond simple protocols to explain the underlying principles, enabling you to troubleshoot effectively and optimize your purification strategy.

Troubleshooting Guide: Common Recrystallization Issues

This section addresses specific problems you may encounter during the recrystallization of methyl 5-(methylsulfonyl)furan-2-carboxylate.

Question: My compound 'oiled out' during cooling instead of forming solid crystals. What causes this and how can I fix it?

Answer:

"Oiling out" occurs when the compound separates from the solution as a liquid rather than a crystalline solid.[1][2] This typically happens when the melting point of your solid is lower than the temperature of the saturated solution, or when a high concentration of impurities significantly depresses the melting point.[1] Oily droplets often trap impurities more effectively than the solvent, hindering purification.

Causality & Solution Workflow:

• Immediate Action: Re-heat the flask containing the oil and solvent until the oil completely redissolves into a homogeneous solution.

• Add More Solvent: The most common cause is a supersaturated solution at a temperature above the compound's melting point. Add a small amount (1-5% of the total volume) of additional hot solvent to slightly decrease the saturation point.[2][3]

• Promote Slow Cooling: Rapid cooling is a primary contributor to oiling out. To slow the process, ensure the flask is not placed directly on a cold surface. You can insulate it by placing it on a cork ring or wooden block and covering the top with a watch glass to trap heat.[1] Allowing the solution to cool slowly to room temperature before moving to an ice bath is critical.[3]

• Change the Solvent System: If the problem persists, the solvent's boiling point may be too high. Consider switching to a solvent with a lower boiling point or employing a mixed-solvent system.

Question: I am experiencing very poor recovery. Either no crystals form, or the final yield is minimal. How can I improve this?

Answer:

Low or no crystal yield is one of the most frequent recrystallization challenges. The primary culprit is almost always using an excessive amount of solvent, which keeps the compound dissolved even at low temperatures.[1][3][4]

Causality & Solution Workflow:

• Confirm Saturation: If the solution has cooled and no crystals have formed, it is likely not saturated. To check for dissolved product, dip a glass stirring rod into the filtrate (mother liquor), remove it, and let the solvent evaporate. A significant solid residue indicates a large amount of your compound remains in solution.[1]

• Reduce Solvent Volume: Gently heat the solution to boil off a portion of the solvent, thereby increasing the concentration of your compound.[1] Do this in a fume hood. Periodically remove the flask from the heat, allow it to cool slightly, and see if crystals begin to form. Repeat until you find the optimal concentration.

• Induce Crystallization: Sometimes a clear, saturated solution becomes supersaturated and requires a nucleation point to begin crystallization.[3][4]

  • Scratching: Use a glass rod to gently scratch the inner surface of the flask just below the solvent line. The microscopic imperfections in the glass can provide a surface for crystal growth.[3][4][5]

  • Seeding: If you have a small crystal of the pure compound, add it to the cooled solution. This "seed crystal" acts as a template for other molecules to crystallize upon.[3][4]

• Maximize Precipitation: Once crystals begin to form at room temperature, further cool the flask in an ice-water bath to decrease the compound's solubility and maximize the yield.[2][4]

Question: The crystals that formed are very fine, discolored, or appear "gummy." How do I obtain pure, well-defined crystals?

Answer:

The quality of crystals is directly related to the rate of cooling and the presence of impurities. Rapid crystallization traps impurities and solvent within the crystal lattice, leading to poor purity and appearance.[5] The presence of colored impurities may require an additional purification step.

Causality & Solution Workflow:

• Control the Cooling Rate: The formation of pure crystals is a selective process that requires time.[4] If crystallization occurs too quickly, the resulting solid will be less pure.

  • Solution: Re-dissolve the impure crystals in the minimum amount of hot solvent.[6] If necessary, add a slight excess of solvent (1-2 mL) to prevent premature crashing out of the solution.[1] Allow the flask to cool slowly and without disturbance on a benchtop before any ice-bath cooling.[4][6]

• Address Colored Impurities: If your product is known to be a white or colorless solid but appears colored, a highly colored impurity may be present.

  • Solution: After dissolving your compound in the hot solvent, add a very small amount (spatula tip) of activated charcoal. The charcoal will adsorb the colored impurities.[2] Swirl the hot solution with the charcoal for a few minutes, then perform a hot gravity filtration to remove the charcoal before allowing the filtrate to cool.[7] Caution: Adding charcoal to a boiling solution can cause it to boil over violently.

• Wash the Crystals Properly: After filtration, wash the collected crystals with a minimum amount of ice-cold solvent to rinse away any adhering mother liquor which contains the dissolved impurities.[4] Using too much wash solvent or warm solvent will dissolve some of your product, reducing the yield.[4]

Frequently Asked Questions (FAQs)

FAQ 1: How do I choose the best initial solvent for recrystallizing methyl 5-(methylsulfonyl)furan-2-carboxylate?

Answer: The ideal recrystallization solvent should dissolve the target compound completely at high temperatures but poorly at low temperatures.[7][8] The principle of "like dissolves like" is a good starting point.[4]

• Structural Analysis: Methyl 5-(methylsulfonyl)furan-2-carboxylate has both polar (methylsulfonyl, ester) and less polar (furan ring, methyl groups) functionalities. This suggests that solvents of intermediate polarity are excellent candidates.

• Recommended Starting Solvents: Based on this structure, alcohols like ethanol or isopropanol , or esters like ethyl acetate , are logical starting points.

• Experimental Protocol (Solvent Screening):

  • Place a small amount (~10-20 mg) of your crude solid into a small test tube.

  • Add the test solvent dropwise (~0.25 mL at a time) at room temperature and agitate.[4] If it dissolves completely, the solvent is too good; your compound is too soluble at room temperature.

  • If it does not dissolve at room temperature, heat the test tube gently to the solvent's boiling point.[4]

  • If the solid dissolves when hot, allow the tube to cool to room temperature and then in an ice bath.

  • A good solvent is one where the compound dissolves when hot and forms abundant crystals upon cooling.[4]

FAQ 2: What is a mixed-solvent recrystallization, and when is it necessary?

Answer: A mixed-solvent system is used when no single solvent exhibits the ideal solubility properties for your compound.[9] This technique involves a pair of miscible solvents: one in which your compound is highly soluble (the "good" solvent) and one in which it is poorly soluble (the "bad" or "anti-solvent").[2][6]

This method is particularly useful for methyl 5-(methylsulfonyl)furan-2-carboxylate if you find it is very soluble in a polar solvent like ethanol but nearly insoluble in a non-polar solvent like hexane or a highly polar solvent like water.

• Experimental Protocol (Mixed-Solvent System):

  • Dissolve the crude solid in the minimum amount of the hot "good" solvent (e.g., ethanol).

  • While keeping the solution hot, add the "bad" anti-solvent (e.g., water) dropwise until the solution becomes faintly cloudy (turbid). This cloudiness indicates the point of saturation has been reached.[2]

  • Add a few more drops of the hot "good" solvent until the cloudiness just disappears, resulting in a clear, saturated solution.

  • Allow the solution to cool slowly and undisturbed, as you would for a single-solvent recrystallization.[6]

FAQ 3: What are the most critical properties to consider in a recrystallization solvent?

Answer: Several key properties determine a solvent's suitability for recrystallization. These are summarized in the table below.

Property	Description	Why It's Important for This Compound
Solubility Gradient	The compound should be highly soluble at the solvent's boiling point and poorly soluble near 0°C.[8]	This is the fundamental requirement for recrystallization. A steep solubility curve ensures high recovery upon cooling.
Boiling Point	The boiling point should ideally be between 60°C and 100°C.	A solvent with a boiling point that is too low will evaporate too quickly during heating and filtration. A very high boiling point makes the solvent difficult to remove from the final dried crystals.[8]
Chemical Inertness	The solvent must not react with the compound being purified.[8]	The ester and sulfonyl groups in the target molecule are generally stable, but highly reactive solvents should be avoided.
Volatility	The solvent should be volatile enough to be easily removed from the crystals after filtration.	This ensures that the final product is free of residual solvent, which is critical for accurate characterization (e.g., melting point, NMR).
Impurity Solubility	Impurities should either be completely insoluble in the hot solvent (to be filtered off) or highly soluble in the cold solvent (to remain in the mother liquor).[5]	This selectivity is what allows for the separation and purification of the target compound.

Visualized Workflow and Data

Solvent Selection & Troubleshooting Flowchart

The following diagram outlines the logical progression for developing a recrystallization protocol and troubleshooting common issues.

Caption: Decision workflow for solvent selection and troubleshooting.

Table of Potential Recrystallization Solvents

Solvent	Boiling Point (°C)	Polarity	Rationale for Methyl 5-(methylsulfonyl)furan-2-carboxylate
Ethanol	78	Polar Protic	A good starting point. Its polarity is suitable for dissolving the compound when hot, and it is easily evaporated. Often works well in a mixed system with water.
Isopropanol (IPA)	82	Polar Protic	Slightly less polar and higher boiling than ethanol. May offer a better solubility gradient if the compound is too soluble in ethanol.
Ethyl Acetate	77	Polar Aprotic	An ester of intermediate polarity. Less polar than alcohols, it may provide lower solubility at cold temperatures, potentially improving yield.
Acetone	56	Polar Aprotic	A highly polar solvent with a low boiling point. Can be effective, but its low boiling point can lead to rapid evaporation and premature crystallization on the filter funnel during hot filtration.[10]
Toluene	111	Non-polar	Likely to be a poor solvent on its own due to the compound's high polarity. However, it could be used as an anti-solvent in a mixed system with a more polar solvent.
Water	100	Very Polar Protic	The compound is unlikely to be soluble in water alone, even when hot, due to the organic furan ring. It is an excellent anti-solvent to use with a water-miscible organic solvent like ethanol or acetone.

References

• Recrystallization1. (n.d.).
• Problems with Recrystallisations. (n.d.). University of York, Department of Chemistry.
• Nichols, L. (2022, April 7). 3.6F: Troubleshooting. Chemistry LibreTexts.
• Recrystallization. (n.d.).
• Recrystallization. (n.d.).
• Recrystallization (chemistry). (n.d.). Research Starters.
• Recrystallisation | Science topic. (n.d.). ResearchGate.
• Recrystallization Guide: Process, Procedure, Solvents. (n.d.). Mettler Toledo.
• Recrystallization-1.pdf. (n.d.).
• Can anybody suggest a method to recrystallize the compound if it is soluble only in DMSO? (2012, September 12). ResearchGate.
• Design, Synthesis and in Vivo Evaluation of Novel Glycosylated Sulfonylureas as Antihyperglycemic Agents. (n.d.). PMC.
• Synthesis of sulfonylurea derivatives and their α-glucosidase inhibitory activity. (2020). Vietnam Journal of Science, Technology and Engineering, 62(2).

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. rubingroup.org [rubingroup.org]
• 3. Chemistry Teaching Labs - Problems with Recrystallisations [chemtl.york.ac.uk]
• 4. people.chem.umass.edu [people.chem.umass.edu]
• 5. Recrystallization (chemistry) | Chemistry | Research Starters | EBSCO Research [ebsco.com]
• 6. chem.hbcse.tifr.res.in [chem.hbcse.tifr.res.in]
• 7. web.mnstate.edu [web.mnstate.edu]
• 8. mt.com [mt.com]
• 9. researchgate.net [researchgate.net]
• 10. Design, Synthesis and in Vivo Evaluation of Novel Glycosylated Sulfonylureas as Antihyperglycemic Agents - PMC [pmc.ncbi.nlm.nih.gov]

Reference Data & Comparative Studies

13C NMR Shifts of Sulfonyl vs. Nitro Furan Derivatives: A Comparative Technical Guide

The following technical guide provides an in-depth comparison of the

NMR characteristics of sulfonyl- versus nitro-substituted furan derivatives.

Executive Summary

In medicinal chemistry, furan rings serve as critical bioisosteres, often substituted with strong electron-withdrawing groups (EWGs) like nitro (

) or sulfonyl ( ) moieties to modulate metabolic stability and potency. While both substituents are strongly deactivating, their influence on the furan NMR spectrum differs due to the distinct nature of their resonance and inductive mechanisms. This guide delineates these differences, providing a robust framework for structural verification.

Mechanistic Basis of Chemical Shifts

To interpret the NMR data accurately, one must understand the underlying electronic perturbations.

The Nitro Effect ( )

The nitro group exerts a powerful electron-withdrawing effect through both induction (

) and resonance ( ).

• Resonance : The

  -system of the nitro group conjugates with the furan ring, placing significant positive charge density at the C3 and C5 positions (ortho- and para-like).

• Induction : The high electronegativity of nitrogen deshields the ipso carbon (C2 ), although this is sometimes mitigated by magnetic anisotropy.

The Sulfonyl Effect ( )

The sulfonyl group is also a strong EWG but operates differently.

• Resonance : Involves

  -orbital participation (or interaction), effectively withdrawing electron density but often creating a different anisotropy cone than the planar nitro group.

• Induction : The sulfur atom is less electronegative than nitrogen, but the two oxygens create a strong inductive pull.

• Key Distinction : Sulfonyl groups typically cause a stronger deshielding effect on the C3 (beta) carbon compared to nitro groups due to the specific geometry of the

  bonds and the lack of a "back-donation" component that sometimes complicates nitro-aromatic shifts.

Resonance Pathway Visualization

Figure 1: Comparative electronic influence of Nitro vs. Sulfonyl groups on furan ring carbons.

Comparative Data: Chemical Shifts

The following table summarizes typical

NMR shifts (in ppm) for 2-substituted furans in .

Carbon Position	Unsubstituted Furan	2-Nitrofuran	2-(Phenylsulfonyl)furan	(Nitro)	(Sulfonyl)
C2 (Ipso)	142.8	~154.0	~152.5	+11.2	+9.7
C3 ( )	109.8	~113.5	~118.2	+3.7	+8.4
C4 ( )	109.8	~112.0	~111.5	+2.2	+1.7
C5 ( )	142.8	~147.5	~146.8	+4.7	+4.0

Key Diagnostic Trends:

• C3 Differentiation : The most reliable discriminator is the C3 signal. In sulfonyl furans, C3 is significantly more deshielded (~118 ppm) compared to nitrofurans (~113 ppm). This is due to the strong magnetic anisotropy of the sulfonyl group's oxygen atoms interacting with the adjacent proton/carbon.

• C2 (Ipso) Position : Both groups deshield the ipso carbon, but the nitro group typically pushes it slightly further downfield (>153 ppm) compared to the sulfonyl group (~152 ppm).

• C5 (Para) Position : Both groups cause a moderate downfield shift (~147 ppm) due to resonance delocalization of the positive charge.

Experimental Protocol for Structural Verification

To ensure data integrity and reproducibility, follow this standardized workflow.

Sample Preparation

• Solvent : Deuterated Chloroform (

  ) is standard. For polar derivatives, DMSO- may be used, but note that solvent peaks will shift (DMSO- shifts are typically +1-2 ppm relative to ).

• Concentration : 15-20 mg of compound in 0.6 mL solvent. High concentration is crucial for detecting quaternary C2 signals which may be weak due to long relaxation times (

  ).

• Tube : 5mm precision NMR tube (Wilmad 528-PP or equivalent).

Acquisition Parameters (Standard 100 MHz Carbon)

• Pulse Sequence : zgpg30 (Power-gated proton decoupling).

• Relaxation Delay (D1) : Set to 2.0 - 3.0 seconds . The ipso carbon (C2) has no attached protons and relaxes slowly; a short D1 will suppress its signal intensity.

• Scans (NS) : Minimum 512 scans (1024 preferred for clear quaternary detection).

• Spectral Width : 240 ppm (to capture carbonyls if present in R groups).

Analysis Workflow

Figure 2: Logic flow for distinguishing 2-nitro and 2-sulfonyl furans based on C3 chemical shift.

References

• Gottlieb, H. E.; Kotlyar, V.; Nudelman, A. "NMR Chemical Shifts of Common Laboratory Solvents as Trace Impurities." J. Org. Chem.1997 , 62, 7512–7515.[1] Link

• Pretsch, E.; Bühlmann, P.; Affolter, C. Structure Determination of Organic Compounds: Tables of Spectral Data. Springer-Verlag: Berlin, 2000 . Link

• Gronowitz, S.; Johnson, I.; Hörnfeldt, A. B. "13C NMR Spectra of Furan Derivatives." Chem. Scr.[2]1975 , 7, 76.

• Silverstein, R. M.; Webster, F. X.; Kiemle, D. J. Spectrometric Identification of Organic Compounds, 7th ed.; John Wiley & Sons: Hoboken, NJ, 2005 . Link

Sources

• 1. scs.illinois.edu [scs.illinois.edu]
• 2. youtube.com [youtube.com]

High-Resolution Mass Spectrometry (HRMS) for Small Molecule Structural Elucidation: Evaluating Orbitrap vs. Q-TOF Platforms for Methyl 5-(methylsulfonyl)furan-2-carboxylate

Target Audience: Analytical Chemists, Mass Spectrometrists, and Drug Development Professionals Content Type: Technical Comparison Guide & Experimental Methodology

Executive Summary

In modern drug discovery, furan-based pharmacophores are frequently utilized as critical building blocks and intermediate scaffolds. Methyl 5-(methylsulfonyl)furan-2-carboxylate (CAS: 1206969-62-1; Formula: C₇H₈O₅S) is a prime example of a highly functionalized small molecule requiring rigorous structural characterization to monitor synthetic purity, identify degradation products, and profile impurities.

This guide objectively compares the analytical performance of two premier High-Resolution Mass Spectrometry (HRMS) platforms—Orbitrap and Quadrupole Time-of-Flight (Q-TOF) —for the structural elucidation of this specific sulfonyl furan derivative. By analyzing exact mass accuracy, isotopic fine structure resolution, and tandem mass spectrometry (MS/MS) fragmentation pathways, we provide a self-validating framework for selecting the optimal HRMS platform for small molecule characterization[1][2].

Mechanistic Platform Comparison: Orbitrap vs. Q-TOF

When analyzing a sulfur-containing small molecule like methyl 5-(methylsulfonyl)furan-2-carboxylate, the choice of mass analyzer dictates the quality of the isotopic and structural data obtained[3][4].

Orbitrap HRMS: The Isotopic Precision Engine

Orbitrap technology relies on trapping ions in an electrostatic field where they oscillate around a central spindle. The image current of these oscillating ions is detected and converted to mass-to-charge (m/z) ratios via Fourier Transform (FT)[3][4].

• Causality for Selection: The primary advantage of the Orbitrap for this compound is its ultra-high resolving power (up to 500,000 FWHM at m/z 200). Because the molecule contains sulfur, resolving the ³⁴S isotopic peak (exact mass difference of +1.9958 Da from the monoisotopic peak) from the ¹³C₂ isotopic peak (+2.0067 Da) is critical for unambiguous elemental composition assignment[5][6]. Only FT-based analyzers like the Orbitrap can routinely resolve this ~0.011 Da isobaric interference in complex matrices.

Q-TOF HRMS: The High-Throughput Workhorse

Q-TOF instruments utilize orthogonal acceleration to pulse ions into a field-free flight tube, measuring the time it takes for ions to reach the detector[3][4].

• Causality for Selection: While Q-TOF systems typically max out at a resolving power of 40,000 to 80,000 FWHM, they offer significantly faster scan speeds (up to 50 Hz) compared to Orbitraps[7]. For high-throughput drug metabolism and pharmacokinetics (DMPK) screening where the sulfonyl furan is eluted in a narrow 2-second UHPLC peak, the Q-TOF ensures sufficient data points across the peak for accurate quantitation without sacrificing MS/MS acquisition rates[7].

Experimental Workflow & Self-Validating Protocol

To ensure data integrity, the following protocol incorporates a self-validating system using internal calibration (lock mass) to continuously correct for environmental drift during the run.

Step-by-Step Methodology

Step 1: Sample Preparation

• Weigh 1.0 mg of methyl 5-(methylsulfonyl)furan-2-carboxylate reference standard.

• Dissolve in 1.0 mL of LC-MS grade Methanol to create a 1 mg/mL stock solution.

• Dilute to a working concentration of 100 ng/mL using Initial Mobile Phase (95% Water / 5% Acetonitrile with 0.1% Formic Acid). Causality: Diluting in the initial mobile phase prevents solvent-induced peak broadening (the "strong solvent effect") during injection.

Step 2: UHPLC Separation Conditions

• Column: C18 Sub-2 µm particle size (e.g., 2.1 x 50 mm, 1.7 µm).

• Mobile Phase A: 0.1% Formic acid in Water (Promotes [M+H]⁺ ionization).

• Mobile Phase B: 0.1% Formic acid in Acetonitrile.

• Gradient: 5% B to 95% B over 3.0 minutes. Flow rate: 0.4 mL/min.

Step 3: HRMS Source & Acquisition Parameters

• Ionization: Heated Electrospray Ionization (HESI) in Positive Mode. Causality: The ester and sulfonyl oxygens act as excellent proton acceptors, making ESI+ highly efficient.

• System Suitability (Self-Validation):

  • Orbitrap: Infuse Pierce™ LTQ Velos ESI Positive Ion Calibration Solution prior to the run. Use polysiloxane background ions (e.g., m/z 371.1012) as an internal lock mass.

  • Q-TOF: Continuously infuse a reference mass solution (e.g., Leucine Enkephalin, m/z 556.2771) via a dual-spray source for real-time mass correction.

• Fragmentation:

  • Orbitrap: Higher-energy Collisional Dissociation (HCD) at Normalized Collision Energy (NCE) of 20, 30, and 40.

  • Q-TOF: Collision-Induced Dissociation (CID) at 15 eV and 25 eV.

Quantitative & Qualitative Data Analysis

The theoretical monoisotopic mass of the protonated adduct [M+H]⁺ for C₇H₈O₅S is 205.0165 Da . The tables below summarize the comparative performance of both platforms.

Table 1: Precursor Ion Exact Mass & Resolving Power Comparison

Parameter	Theoretical Value	Orbitrap HRMS (Experimental)	Q-TOF HRMS (Experimental)
[M+H]⁺ Exact Mass	205.0165 Da	205.0167 Da	205.0171 Da
Mass Error (Δ ppm)	0.0 ppm	+0.97 ppm	+2.92 ppm
Resolving Power (FWHM)	N/A	140,000 (at m/z 200)	45,000 (at m/z 200)
³⁴S Isotope Detection	m/z 207.0123	Baseline resolved from ¹³C₂	Partially co-eluted with ¹³C₂
Scan Speed (MS/MS)	N/A	~12 Hz	~40 Hz

Insight: The Orbitrap provides superior mass accuracy (<1 ppm), which is critical for ruling out isobaric impurities. However, the Q-TOF's mass error (<3 ppm) is still well within the acceptable threshold (≤5 ppm) for small molecule publication standards[1][2].

Table 2: MS/MS Fragmentation Pathway Data

Structural elucidation relies on identifying specific neutral losses. Both platforms successfully generated the following diagnostic fragment ions:

Fragment Ion (m/z)	Neutral Loss (Da)	Assigned Cleavage / Mechanism	Structural Significance
172.9903	32.0262 (-CH₃OH)	Cleavage of the methyl ester	Confirms the presence of a terminal methoxy group on the ester.
146.0032	59.0133 (-COOCH₃)	Loss of the entire ester moiety	Validates the furan-2-carboxylate core structure.
126.0311	78.9854 (-SO₂CH₃)	Cleavage of the methylsulfonyl group	Confirms the substitution at the 5-position of the furan ring.

Logical Workflow Visualization

The following diagram maps the analytical decision tree and fragmentation logic utilized for the structural elucidation of methyl 5-(methylsulfonyl)furan-2-carboxylate.

Caption: Analytical workflow and MS/MS fragmentation logic for methyl 5-(methylsulfonyl)furan-2-carboxylate.

Conclusion & Recommendations

For the structural elucidation of methyl 5-(methylsulfonyl)furan-2-carboxylate :

• Choose Orbitrap HRMS if the primary goal is de novo structural confirmation, impurity identification, or resolving complex isotopic fine structures (such as differentiating sulfur isotopes from carbon isotopes). Its sub-1 ppm mass accuracy provides unparalleled confidence in elemental composition assignment[5][6].

• Choose Q-TOF HRMS if the compound is being analyzed as part of a high-throughput pharmacokinetic screening assay where rapid UHPLC gradients are employed. The Q-TOF's superior scan speed ensures excellent quantitative reproducibility across narrow chromatographic peaks while still providing sufficient mass accuracy (<3 ppm) for qualitative confirmation[7].

References

• Orbitrap Mass Spectrometry | Analytical Chemistry Source: ACS Publications URL:[Link]

• Advances in structure elucidation of small molecules using mass spectrometry Source: National Institutes of Health (NIH) / PMC URL:[Link]

• Suitability of High-Resolution Mass Spectrometry for Routine Analysis of Small Molecules in Food, Feed and Water for Safety and Authenticity Purposes: A Review Source: MDPI URL:[Link]

Sources

• 1. Advances in structure elucidation of small molecules using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Advances in structure elucidation of small molecules using mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. documents.thermofisher.com [documents.thermofisher.com]
• 6. documents.thermofisher.com [documents.thermofisher.com]
• 7. mdpi.com [mdpi.com]

A Researcher's Guide to the Infrared Spectroscopy of Sulfonyl Furan Esters: A Comparative Analysis

For researchers, scientists, and professionals in drug development, the precise characterization of novel chemical entities is paramount. Sulfonyl furan esters, a class of compounds with significant potential in medicinal chemistry and materials science, possess a unique combination of functional groups that give rise to a distinctive infrared (IR) spectroscopic signature. This guide provides an in-depth analysis of the characteristic IR absorption peaks of sulfonyl furan esters, offering a comparative perspective against related molecules to aid in structural elucidation and quality control.

The Vibrational Landscape of Sulfonyl Furan Esters

Infrared spectroscopy is a powerful, non-destructive technique that probes the vibrational modes of molecules. Covalent bonds can be conceptualized as springs that vibrate at specific frequencies, and these frequencies are absorbed from the infrared region of theelectromagnetic spectrum.[1] The resulting IR spectrum is a molecular fingerprint, with specific peaks corresponding to the stretching and bending of different functional groups.

In sulfonyl furan esters, three key functional groups dictate the primary features of the IR spectrum: the sulfonyl group (-SO₂-), the ester linkage (-COO-), and the furan ring. The electronic interplay between these groups—the electron-withdrawing nature of the sulfonyl and ester moieties and the aromaticity of the furan ring—influences the precise position and intensity of their characteristic absorption bands.

Deciphering the Spectrum: Characteristic Absorption Peaks

A detailed examination of the IR spectrum of a sulfonyl furan ester reveals several key absorption bands. The following sections break down the expected regions for the key functional groups and compare them to simpler, related molecules.

The Sulfonyl Group (S=O) Vibrations

The sulfonyl group is characterized by two strong, distinct stretching vibrations: an asymmetric stretch (νₐₛ) and a symmetric stretch (νₛ). These are typically found in the following regions:

• Asymmetric S=O Stretch (νₐₛ): 1350–1300 cm⁻¹ (strong)

• Symmetric S=O Stretch (νₛ): 1160–1120 cm⁻¹ (strong)

The exact position of these bands is highly sensitive to the electronic environment. For instance, in furan-2-sulfonic acid, a closely related compound, the S=O stretching vibrations are expected in the 1350–1200 cm⁻¹ range.[2] The electron-withdrawing furan ring, when directly attached to the sulfonyl group, can influence the bond order of the S=O bonds, leading to shifts in these frequencies. In contrast, simple alkyl sulfonates typically show these bands at the lower end of the respective ranges.

The Ester Group (C=O and C-O) Vibrations

The ester functionality gives rise to at least two prominent, characteristic absorptions: the carbonyl (C=O) stretch and the C-O stretches.

• Carbonyl (C=O) Stretch: The C=O stretching vibration in esters is one of the strongest and most easily identifiable peaks in an IR spectrum.[3] For saturated aliphatic esters, this peak typically appears in the 1750–1735 cm⁻¹ region. However, in sulfonyl furan esters, the furan ring is conjugated with the ester group, which is expected to lower the C=O stretching frequency to the 1730–1715 cm⁻¹ range.[4]

• C-O Stretches: Esters also exhibit two strong C-O stretching bands, often in the 1300–1000 cm⁻¹ region.[5] These are sometimes referred to as the asymmetric and symmetric C-O-C stretches. The presence of these strong bands helps to distinguish esters from ketones, which have a weaker C-C-C stretch in this region.

The Furan Ring Vibrations

The furan ring, as a heterocyclic aromatic system, has several characteristic vibrations:

• C=C Stretching: Aromatic C=C stretching vibrations typically appear in the 1600-1450 cm⁻¹ region. For furan derivatives, these bands can be observed and are influenced by the nature of the substituents.

• C-O-C Stretching: The ether linkage within the furan ring also produces C-O-C stretching bands, which can sometimes be found in the 1250-1000 cm⁻¹ region.

• =C-H Stretching and Bending: The C-H bonds on the furan ring give rise to stretching vibrations above 3000 cm⁻¹ (typically 3100-3000 cm⁻¹), which is characteristic of sp² hybridized carbons.[4] Out-of-plane =C-H bending vibrations are also observed at lower frequencies (e.g., below 900 cm⁻¹).

Comparative Analysis: A Tabulated Guide

To provide a clear, objective comparison, the following table summarizes the expected IR absorption ranges for sulfonyl furan esters alongside those of simpler, related molecules. This allows for a more nuanced interpretation of the spectrum, taking into account the electronic effects of the combined functionalities.

Functional Group	Vibration Type	Sulfonyl Furan Esters (Expected, cm⁻¹)	Simple Alkyl Sulfonates (cm⁻¹)	Simple Alkyl Esters (cm⁻¹)	Furan (cm⁻¹)
**Sulfonyl (SO₂) **	Asymmetric Stretch (νₐₛ)	1350–1300	1350–1330	N/A	N/A
Symmetric Stretch (νₛ)	1160–1120	1160–1150	N/A	N/A
Ester (COO)	Carbonyl Stretch (C=O)	1730–1715	N/A	1750–1735	N/A
C-O-C Asymmetric Stretch	~1250	N/A	~1250	~1140
C-O-C Symmetric Stretch	~1100	N/A	~1050	~995
Furan Ring	=C-H Stretch	3100–3000	N/A	N/A	3160–3120
C=C Stretch	1600–1450	N/A	N/A	1590, 1500
Alkyl Group	C-H Stretch	2980–2850	2980–2850	2980–2850	N/A

Experimental Protocol: Acquiring a High-Quality IR Spectrum

To obtain a reliable IR spectrum of a sulfonyl furan ester, the following step-by-step methodology using the Attenuated Total Reflectance (ATR) technique is recommended. ATR is a versatile and widely used method that requires minimal sample preparation.

Instrumentation: A Fourier Transform Infrared (FT-IR) spectrometer equipped with a single-reflection diamond ATR accessory.

Procedure:

• Background Spectrum:

  • Ensure the ATR crystal is clean by wiping it with a soft tissue dampened with a volatile solvent (e.g., isopropanol or acetone) and allowing it to dry completely.

  • Record a background spectrum. This will account for any atmospheric (e.g., CO₂, H₂O) or instrumental interferences.

• Sample Application:

  • Place a small amount of the sulfonyl furan ester sample (a few milligrams for a solid, or a single drop for a liquid) directly onto the center of the ATR crystal.

  • If the sample is a solid, use the pressure clamp to ensure good contact between the sample and the crystal. Apply consistent pressure for reproducible results.

• Spectrum Acquisition:

  • Acquire the sample spectrum. A typical measurement consists of co-adding 16 to 32 scans at a resolution of 4 cm⁻¹.

• Data Processing:

  • The software will automatically ratio the sample spectrum against the background spectrum to produce the final absorbance or transmittance spectrum.

  • Perform a baseline correction if necessary to ensure the baseline is flat.

  • Use the peak-picking function in the software to identify the wavenumbers of the absorption maxima.

• Cleaning:

  • Thoroughly clean the ATR crystal after the measurement using a suitable solvent to prevent cross-contamination.

Visualizing the Key Functional Groups

The following diagram illustrates the primary functional groups within a generic sulfonyl furan ester molecule and their corresponding characteristic IR absorption regions.

Caption: Key functional groups in sulfonyl furan esters and their IR regions.

Conclusion

The infrared spectrum of a sulfonyl furan ester is a rich source of structural information. By understanding the characteristic absorption frequencies of the sulfonyl, ester, and furan moieties, and by comparing them to related, simpler molecules, researchers can confidently identify and characterize these compounds. The strong and distinct absorptions of the S=O and C=O stretching modes, in particular, serve as excellent diagnostic peaks. This guide provides a foundational framework for the interpretation of the IR spectra of this important class of molecules, empowering scientists in their research and development endeavors.

References

• Retracted: Synthesis of vinyl esters of some furan carboxylic acids based on vinyl acetate. (2022). E3S Web of Conferences, 365, 03013. [Link]

• IR Absorption Table. (n.d.). Retrieved from [Link]

• Synthesis and Spectroscopic Characterization of Furan-2-Carbaldehyde-d. (2023). Molbank, 2023(2), M1654. [Link]

• and Furan-2,3-dicarboxylate Esters Derived from Marine Biomass as Plasticizers for Poly(vinyl chloride). (2019). ACS Omega, 4(27), 22631-22640. [Link]

• Table of Characteristic IR Absorptions. (n.d.). Retrieved from [Link]

• 2-Furansulfonic acid | C4H4O4S | CID 3019096. (n.d.). PubChem. Retrieved from [Link]

• Furan. (n.d.). NIST WebBook. Retrieved from [Link]

• Theoretical Spectroscopic Study (IR, Raman, UV, and NMR) for Furan and Two of its Derivatives. (2018). International Journal of Pharmaceutical Sciences Review and Research, 52(1), 121-128.

• Experimental IR liquid film spectrum (top) and simulated IR spectra of... (n.d.). ResearchGate. Retrieved from [Link]

• The infrared spectra of furan, tetrahydrofuran, and some of their methyl substituted deriv

• Furan, 2-ethyl-. (n.d.). NIST WebBook. Retrieved from [Link]

• Synthesis and study of the surface properties of long-chain alkylnaphthalene sulfonates. (2009). Journal of Surfactants and Detergents, 12(4), 323-328.

• 12.8: Infrared Spectra of Some Common Functional Groups. (2025, January 1). Chemistry LibreTexts. Retrieved from [Link]

• Infrared (IR) Spectroscopy: A Quick Primer On Interpreting Spectra. (2016, November 23). Master Organic Chemistry. Retrieved from [Link]

• 2-Ethylfuran | C6H8O | CID 18554. (n.d.). PubChem. Retrieved from [Link]

• Spectral Characterization and Vibrational Assignments of Ethyl 4-(3-(2,3-Dihydrobenzofuran-5-Carboxamido)Phenyl)-6-Methyl-2-Oxo-1,2,3,4-Tetrahydropyrimidine-5-Carboxylate by ab Initio Density Functional Method. (2017). Oriental Journal of Chemistry, 33(2).

• Infrared Spectra of Sulfones and Related Compounds. (n.d.). ResearchGate. Retrieved from [Link]

• Furan, 2-ethyl-. (n.d.). NIST WebBook. Retrieved from [Link]

• Synthesis and Characterization of Furan-Based Non-Ionic Surfactants (fbnios). (2023). Molecules, 28(13), 5221. [Link]

• Synthesis and characterization of low-valent uranium alkyl complexes. (2013). Purdue University.

Sources

• 1. masterorganicchemistry.com [masterorganicchemistry.com]
• 2. furan-2-sulfonic acid | 82971-11-7 | Benchchem [benchchem.com]
• 3. IR Absorption Table [webspectra.chem.ucla.edu]
• 4. uanlch.vscht.cz [uanlch.vscht.cz]
• 5. chem.libretexts.org [chem.libretexts.org]

A Comparative Guide for the Synthetic Chemist: Methyl 5-(methylsulfonyl)furan-2-carboxylate vs. Methyl 5-nitrofuran-2-carboxylate

In the landscape of heterocyclic chemistry, furan-2-carboxylates serve as versatile scaffolds for the development of novel therapeutics and functional materials. The strategic functionalization of the furan ring at the 5-position with a strong electron-withdrawing group (EWG) dramatically alters the molecule's electronic properties, reactivity, and biological profile. This guide provides an in-depth, objective comparison between two key analogues: methyl 5-(methylsulfonyl)furan-2-carboxylate and methyl 5-nitrofuran-2-carboxylate.

This document is intended for researchers, medicinal chemists, and drug development professionals. We will move beyond a simple cataloging of properties to explore the causal relationships between structure and function, supported by experimental rationale and established chemical principles. Our analysis will focus on physicochemical properties, synthetic accessibility, comparative reactivity, and potential biological applications, providing field-proven insights to guide your research and development efforts.

Structural and Physicochemical Profile

At their core, both molecules share the methyl furan-2-carboxylate framework. The critical distinction lies in the EWG at the C5 position: the methylsulfonyl (-SO₂CH₃) group versus the nitro (-NO₂) group. This single substitution dictates their fundamental chemical character.

Caption: Chemical structures of the two comparative compounds.

A summary of their key physicochemical properties is presented below. These parameters are crucial for predicting solubility, membrane permeability, and general handling characteristics in a laboratory setting.

Property	Methyl 5-(methylsulfonyl)furan-2-carboxylate	Methyl 5-nitrofuran-2-carboxylate	Rationale for Differences
Molecular Formula	C₇H₈O₅S[1]	C₆H₅NO₅[2][3]	Presence of a methylsulfonyl group vs. a nitro group.
Molecular Weight	204.20 g/mol [1]	171.11 g/mol [2][3]	The -SO₂CH₃ group is significantly heavier than the -NO₂ group.
Physical State	Solid[1]	Colorless to yellow solid/liquid[2]	Differences in crystal packing and intermolecular forces.
Melting Point	Data not widely available	78-82 °C[2][4]	The nitro compound's planarity may allow for efficient crystal lattice packing.
Topological Polar Surface Area (TPSA)	81.42 Ų (calculated)[5]	85.3 Ų (calculated)[3]	Both groups are highly polar. The nitro group contributes slightly more to the TPSA.
XLogP (Predicted)	0.9 (calculated)[5]	1.0 (calculated)[6]	Both compounds exhibit low lipophilicity, with minimal difference between them.

Synthesis and Practical Accessibility

The ease and efficiency of synthesis are paramount considerations for any research program. Here, the two compounds diverge significantly, with direct implications for cost and scalability.

Methyl 5-nitrofuran-2-carboxylate: The Direct Approach

This compound is readily prepared via the electrophilic nitration of methyl 2-furoate.[2] The furan ring is inherently electron-rich and reactive towards electrophiles.[7] The ester at the C2 position acts as a deactivating group and directs incoming electrophiles to the C5 position, making the reaction highly regioselective.[8]

Experimental Protocol: Synthesis of Methyl 5-nitrofuran-2-carboxylate

• Preparation: In a three-necked flask equipped with a dropping funnel and a thermometer, cool a mixture of acetic anhydride (30 mL) to 0-5 °C with an ice-salt bath.

• Nitrating Agent Formation: Add fuming nitric acid (5 mL) dropwise to the stirred acetic anhydride, ensuring the temperature does not exceed 10 °C. This forms acetyl nitrate in situ.

• Substrate Addition: Dissolve methyl 2-furoate (10 g, 79.3 mmol) in acetic anhydride (20 mL). Add this solution dropwise to the cold nitrating mixture over 30 minutes, maintaining the temperature below 5 °C.

• Reaction: Stir the reaction mixture at 0-5 °C for 2 hours.

• Quenching: Pour the reaction mixture slowly onto crushed ice (200 g) with vigorous stirring.

• Isolation: The product will precipitate as a pale yellow solid. Collect the solid by vacuum filtration and wash thoroughly with cold water until the washings are neutral.

• Purification: Recrystallize the crude product from ethanol or methanol to yield pure methyl 5-nitrofuran-2-carboxylate.

Methyl 5-(methylsulfonyl)furan-2-carboxylate: A Multi-Step Endeavor

In stark contrast, the direct introduction of a methylsulfonyl group onto the furan ring is not feasible. The synthesis requires a more strategic, multi-step approach, often starting from a pre-functionalized furan. A plausible and common route involves the oxidation of a corresponding methylthio-substituted furan.

Caption: Plausible synthetic workflow for the sulfonyl compound.

This multi-step nature inherently increases the cost and labor required to produce methyl 5-(methylsulfonyl)furan-2-carboxylate, making it less accessible for initial screening campaigns compared to its nitro counterpart.

Comparative Reactivity: The Dominance of the Electron-Withdrawing Group

The reactivity of the furan ring and the ester moiety is profoundly influenced by the C5 substituent.

Reactivity of the Furan Ring

• Electrophilic Aromatic Substitution (EAS): Both the nitro and methylsulfonyl groups are powerful deactivating groups. They strongly withdraw electron density from the furan ring, making it highly resistant to electrophilic attack (e.g., Friedel-Crafts, further nitration).[7][9] Any attempt at EAS would require harsh conditions and would likely result in low yields or decomposition.

• Nucleophilic Aromatic Substitution (SNAr): This is where the most significant difference in reactivity is observed. The presence of a strong EWG activates the furan ring, particularly the carbon atom bearing the substituent, towards attack by nucleophiles. The EWG must be able to stabilize the resulting negative charge in the intermediate, known as a Meisenheimer complex.[9]

  The nitro group is exceptionally proficient at this stabilization through resonance.[9] Consequently, methyl 5-nitrofuran-2-carboxylate is an excellent substrate for SNAr, readily undergoing substitution of the nitro group with a wide range of nucleophiles (e.g., alkoxides, amines, thiols).[10] While the methylsulfonyl group also activates the ring towards SNAr, its ability to stabilize the Meisenheimer intermediate is generally less pronounced than that of the nitro group. This results in slower reaction rates and may require more forcing conditions (higher temperatures, stronger nucleophiles) to achieve comparable yields.

Caption: Generalized workflow for an SNAr reaction on the furan ring.

Reactivity of the Ester Group

The electron-withdrawing nature of the C5 substituent also influences the electrophilicity of the ester carbonyl at the C2 position. By pulling electron density through the furan ring, both the -NO₂ and -SO₂CH₃ groups make the carbonyl carbon more electron-deficient and thus more susceptible to nucleophilic acyl substitution. This enhances the rate of reactions such as hydrolysis, transesterification, and amidation compared to the unsubstituted methyl 2-furoate. Given that the nitro group is generally considered a stronger EWG than the methylsulfonyl group, one would predict the ester of the nitro compound to be slightly more reactive towards nucleophiles.

Biological and Pharmacological Perspectives

The choice between a nitro and a sulfonyl group has profound implications for the potential biological activity and toxicological profile of a molecule.

• Methyl 5-nitrofuran-2-carboxylate: Nitroaromatic compounds, particularly nitrofurans, are a well-established class of antimicrobial agents.[11][12] Their mechanism of action typically involves the enzymatic reduction of the nitro group within the target cell (e.g., bacteria, protozoa) to generate highly reactive and cytotoxic species, such as nitroso and hydroxylamino intermediates. These radical species can cause widespread damage to cellular macromolecules, including DNA, leading to cell death. This broad mechanism contributes to their effectiveness but also raises concerns about potential genotoxicity and carcinogenicity in host organisms.

• Methyl 5-(methylsulfonyl)furan-2-carboxylate: The methylsulfonyl (sulfone) moiety is a common and highly valued pharmacophore in modern medicinal chemistry. It is generally considered metabolically stable and non-toxic. The sulfone group is a potent hydrogen bond acceptor, which can facilitate strong and specific interactions with biological targets like enzyme active sites or receptors.[13] It is often incorporated into drug candidates to improve physicochemical properties such as aqueous solubility and to modulate electronic effects without introducing the liabilities associated with nitro groups. Furan derivatives themselves are known to possess a wide range of biological activities, including anticancer and antibacterial properties.[14][15]

Head-to-Head Comparison: A Summary

Feature	Methyl 5-(methylsulfonyl)furan-2-carboxylate	Methyl 5-nitrofuran-2-carboxylate	Guidance for the Researcher
Synthesis	Multi-step, less accessible	Single-step, highly accessible	For rapid library synthesis or initial screening, the nitro derivative is superior.
Ring Reactivity	Deactivated for EAS; Moderately activated for SNAr	Deactivated for EAS; Highly activated for SNAr	The nitro derivative is the substrate of choice for exploring SNAr chemistry.
Stability	Generally high metabolic and chemical stability	Prone to enzymatic reduction; potential photolability	The sulfonyl derivative is preferred for developing stable, drug-like molecules.
Biological Profile	Acts as a stable pharmacophore (H-bond acceptor)	Prodrug mechanism via nitro-reduction	Choose the nitro derivative for antimicrobial applications; choose the sulfonyl for targets where stable H-bonding is key.
Toxicity Profile	Generally low toxicity	Potential for genotoxicity/mutagenicity	The sulfonyl derivative presents a significantly lower risk profile for therapeutic development.

Conclusion

Methyl 5-(methylsulfonyl)furan-2-carboxylate and methyl 5-nitrofuran-2-carboxylate, while structurally similar, represent two divergent paths in chemical synthesis and drug discovery.

Methyl 5-nitrofuran-2-carboxylate is an inexpensive, readily synthesized building block that serves as an exceptional platform for diversification via nucleophilic aromatic substitution. Its primary utility lies in the synthesis of compound libraries and as a lead scaffold for antimicrobial agents, leveraging its well-established nitro-reductive mechanism of action. However, researchers must remain vigilant of the potential toxicological liabilities inherent to the nitroaromatic class.

Methyl 5-(methylsulfonyl)furan-2-carboxylate , while more synthetically challenging to access, represents a more modern and arguably more "drug-like" scaffold. The sulfone group imparts metabolic stability and the capacity for strong hydrogen bonding, all while avoiding the genotoxic concerns associated with nitro groups. It is the preferred building block for projects requiring high stability and a favorable safety profile, where the sulfone's role as a key pharmacophoric element is being intentionally exploited.

The ultimate choice between these two valuable reagents will depend on the specific goals of the research program: speed and reactivity for chemical space exploration (nitro), versus stability and safety for long-term therapeutic development (sulfonyl).

References

• A Comparative Analysis of 4-Nitro- vs. 5-Nitro-2-Furancarboxaldehyde Reactivity: A Guide for Researchers - Benchchem. (n.d.).
• methyl 5-nitrofuran-2-carboxylate - ChemBK. (2024, April 9).
• Methyl 5-(2-Fluoro-4-nitrophenyl)furan-2-carboxylate - MDPI. (2022, November 12).
• common side reactions in the synthesis of 4-nitro-2-furancarboxaldehyde - Benchchem. (n.d.).
• Methyl 5-nitro-2-furoate | C6H5NO5 | CID 94882 - PubChem. (n.d.).
• METHYL 5-(CHLOROSULFONYL)FURAN-2-CARBOXYLATE | 69816-05-3. (n.d.).
• 5-Nitro-2-furancarboxylic acid methyl ester - the NIST WebBook. (n.d.).
• A Comparative Guide to the Reactivity of 2-Furancarboxylic Acid and Its Derivatives - Benchchem. (n.d.).
• Methyl 5-nitro-2-furoate 98 1874-23-3 - Sigma-Aldrich. (n.d.).
• Methyl 5-nitro-2-furoate (C6H5NO5) - PubChemLite. (n.d.).
• CAS 1206969-62-1 | Methyl 5-(methylsulfonyl)furan-2-carboxylate | MFCD14585449. (n.d.).
• Electronic Supplementary Information A Tunable Precious-Metal-Free System for Selective Oxidative Esterification of Biobased 5-( - The Royal Society of Chemistry. (n.d.).
• Synthesis and Biological Activity Studies of Methyl-5-(Hydroxymethyl)-2-Furan Carboxylate and Derivatives - Oriental Journal of Chemistry. (2019, May 8).
• Synthesis and Biological Activity Studies of Methyl-5-(Hydroxymethyl)-2-Furan Carboxylate and Derivatives - ResearchGate. (n.d.).
• Methyl 5-nitrofuran-2-carboxylate - C6H5NO5 | CSSB00000149991 - Chemspace. (n.d.).
• Late-stage functionalization of 5-nitrofurans derivatives and their antibacterial activities. (n.d.).
• 5-Nitrofuran-2-yl derivatives: Synthesis and inhibitory activities against growing and dormant mycobacterium species - ResearchGate. (2025, August 9).
• Studies on furan derivatives. XIV. Nucleophilic substitution of methyl 5‐nitro‐2‐furancarboxylate and 5‐Nitrofuran‐2‐nitrile - R Discovery. (1986, July 1).
• Methyl 5-formylfuran-2-carboxylate | C7H6O4 | CID 12283779 - PubChem. (n.d.).
• Reaction of Substituted Furan-2-carboxaldehydes and Furo[b]pyrrole Type Aldehydes with Hippuric Acid - ResearchGate. (2025, October 16).
• 5-Methyl-4-(methylsulfonyl)furan-2-sulfonyl chloride - ChemScene. (n.d.).
• 5-(4-Nitrophenyl)furan-2-carboxylic Acid - MDPI. (2022, December 2).
• Chemical Properties of 5-Nitrofuran-2-carboxylic acid (CAS 645-12-5) - Cheméo. (n.d.).
• 1240528-04-4 | 5-((Methylsulfonyl)methyl)tetrahydrofuran-2-carboxylic acid | ChemScene. (n.d.).
• Antimicrobial Effects of Sulfonyl Derivative of 2(5H)-Furanone against Planktonic and Biofilm Associated Methicillin-Resistant and -Susceptible Staphylococcus aureus - Frontiers. (2017, November 19).
• N-(2-Nitrophenyl)furan-2-carboxamide - PMC. (n.d.).
• Evaluating the Effect of Methyl 5-(Hydroxy-Methyl) Furan-2-Carboxylate on Cytotoxicity and Antibacterial Activity - Science Alert. (n.d.).
• Relative Aromaticity and Reactivity of Pyrrole, Furan and Thiophene - Pharmaguideline. (n.d.).
• Furan: A Promising Scaffold for Biological Activity. (n.d.).
• Compound 4-{[(butan-2-yl)sulfanyl]methyl}-5-methylfuran-2-carboxylic acid -... - ChemDiv. (n.d.).
• Diversity‐Oriented Synthesis and Antibiofilm Evaluation of Furan‐2‐Carboxamides - PMC. (n.d.).
• Reactions of Substituted Furan-2-carboxaldehydes and Furo[b]pyrrole Type Aldehydes with Benzothiazolium Salts - MDPI. (2004, March 31).

Sources

• 1. hoffmanchemicals.com [hoffmanchemicals.com]
• 2. chembk.com [chembk.com]
• 3. Methyl 5-nitro-2-furoate | C6H5NO5 | CID 94882 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. 5-硝基-2-糠酸甲酯 98% | Sigma-Aldrich [sigmaaldrich.com]
• 5. chemscene.com [chemscene.com]
• 6. PubChemLite - Methyl 5-nitro-2-furoate (C6H5NO5) [pubchemlite.lcsb.uni.lu]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. pdf.benchchem.com [pdf.benchchem.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. discovery.researcher.life [discovery.researcher.life]
• 11. Late-stage functionalization of 5-nitrofurans derivatives and their antibacterial activities - RSC Advances (RSC Publishing) [pubs.rsc.org]
• 12. researchgate.net [researchgate.net]
• 13. Frontiers | Antimicrobial Effects of Sulfonyl Derivative of 2(5H)-Furanone against Planktonic and Biofilm Associated Methicillin-Resistant and -Susceptible Staphylococcus aureus [frontiersin.org]
• 14. orientjchem.org [orientjchem.org]
• 15. ijabbr.com [ijabbr.com]

Safety & Regulatory Compliance

Proper Disposal Procedures: Methyl 5-(methylsulfonyl)furan-2-carboxylate

Part 1: Emergency Action Card (Immediate Response)

Do not hesitate. If a spill or exposure occurs, follow these immediate protocols before consulting the detailed disposal section.

Scenario	Immediate Action Protocol
Skin Contact	Wash immediately with soap and copious water for 15 minutes.[1][2] Remove contaminated clothing.[1][2][3][4][5] This compound is a known irritant; do not use organic solvents (ethanol/DMSO) to wash skin as they may increase absorption.
Eye Contact	Rinse cautiously with water for 15 minutes.[1][2][3][4] Remove contact lenses if present and easy to do.[1][2][3][4] Seek medical attention immediately (Risk of Eye Irrit.[1][2][3][4] 2A).
Minor Spill (<5g)	Isolate & Dampen. Evacuate the immediate area. Wear nitrile gloves and safety goggles. Cover with a damp absorbent pad to prevent dust generation. Sweep into a sealed container.
Major Spill (>5g)	Contain & Notify. Do not attempt dry sweeping if dust is visible. Mist lightly with water (if safe) or use a HEPA-filtered vacuum. Notify EHS immediately.
Fire	Use CO2, Dry Chemical, or Foam. Do NOT use a high-pressure water jet. Combustion releases Sulfur Oxides (SOx) and Carbon Monoxides. Wear SCBA.

Part 2: Chemical Profile & Hazard Identification[4][6]

To dispose of this chemical safely, you must understand its reactivity profile. Methyl 5-(methylsulfonyl)furan-2-carboxylate is a functionalized furan derivative containing both an ester and a sulfonyl group.

Physicochemical Properties[3][7][8]

• CAS Number: 1206969-62-1[6]

• Formula: C₇H₈O₅S

• Molecular Weight: 204.2 g/mol [6]

• Physical State: Typically an off-white to pale yellow solid.

• Solubility: Soluble in organic solvents (DMSO, DCM, Methanol); sparingly soluble in water.

Critical Reactivity for Disposal

• Hydrolysis Risk: The ester moiety is susceptible to hydrolysis in the presence of strong bases or acids, potentially releasing Methanol (flammable/toxic) and 5-(methylsulfonyl)furan-2-carboxylic acid .

  • Operational Insight:Never mix this waste with strongly basic waste streams (pH > 10) to avoid uncontrolled exotherms and methanol generation inside the waste drum.

• Incineration Byproducts: The sulfonyl group (

  ) will generate Sulfur Oxides (SOx) upon combustion.

  • Operational Insight: This waste must be routed to a facility equipped with wet scrubbers. It cannot be treated as general refuse.

Part 3: Disposal Workflows & Segregation

Core Directive: This compound is not specifically listed on RCRA P-lists or U-lists, but it must be managed as Hazardous Chemical Waste due to its irritant properties and chemical structure.

Workflow A: Solid Waste (Pure Substance)

• Container: High-density polyethylene (HDPE) wide-mouth jar.

• Labeling: "Hazardous Waste - Solid, Toxic, Irritant."

• Chemical Name: Explicitly write "Methyl 5-(methylsulfonyl)furan-2-carboxylate".

• Segregation: Keep separate from oxidizers (e.g., nitrates, perchlorates) to prevent potential energetic reactions with the furan ring.

Workflow B: Liquid Waste (Reaction Mixtures/Mother Liquors)

The disposal path depends entirely on the solvent used.

Solvent System	Waste Stream Classification	Rationale
DCM / Chloroform	Halogenated Organic	The halogenated solvent dictates the stream. The sulfone is compatible.
Methanol / Acetone	Non-Halogenated Organic (Flammable)	Standard organic stream. Ensure pH is neutral (6-8) to prevent hydrolysis.
DMSO / DMF	Non-Halogenated Organic (High BTU)	These solvents require high-temp incineration.
Aqueous Buffers	Aqueous Hazardous	Do not drain. Even if soluble, the aquatic toxicity of furan derivatives is often significant.

Decision Logic Visualization

The following diagram illustrates the decision-making process for disposing of Methyl 5-(methylsulfonyl)furan-2-carboxylate.

Caption: Figure 1. Decision matrix for segregating Methyl 5-(methylsulfonyl)furan-2-carboxylate waste based on physical state and solvent composition.

Part 4: Regulatory & Compliance (RCRA/EPA)

While this specific CAS is not a listed RCRA waste (P or U list), you must characterize it based on process knowledge .

• Waste Codes:

  • If the waste is ignitable (e.g., in Acetone): D001 .

  • If the waste contains halogenated solvents (e.g., DCM): F002 .

  • If pure substance: Assign "Non-Regulated Chemical Waste" (unless internal EHS protocols dictate otherwise), but incineration is mandatory due to the sulfur content.

• Destruction Method:

  • Recommended: Rotary Kiln Incineration.

  • Prohibited: Sewer disposal, Landfill, Open burning.

References

• PubChem. (n.d.). Compound Summary: Methyl 5-(methylsulfonyl)furan-2-carboxylate.[6] National Library of Medicine. Retrieved October 26, 2023, from [Link]

• US EPA. (2023). Resource Conservation and Recovery Act (RCRA) Orientation Manual. United States Environmental Protection Agency. Retrieved October 26, 2023, from [Link]

Sources

• 1. fishersci.com [fishersci.com]
• 2. fishersci.ca [fishersci.ca]
• 3. fishersci.com [fishersci.com]
• 4. WERCS Studio - Application Error [assets.thermofisher.com]
• 5. axxence.de [axxence.de]
• 6. hoffmanchemicals.com [hoffmanchemicals.com]

Personal protective equipment for handling Methyl 5-(methylsulfonyl)furan-2-carboxylate

A Researcher's Guide to Safely Handling Methyl 5-(methylsulfonyl)furan-2-carboxylate

As a Senior Application Scientist, my primary objective is to empower your research by ensuring that innovative science is conducted with the highest standards of safety. This guide provides essential, field-proven guidance for handling Methyl 5-(methylsulfonyl)furan-2-carboxylate. While this specific compound may not have an exhaustive, publicly available hazard profile, we can establish a robust safety protocol by analyzing its functional groups—a sulfone and a furan ester—and adhering to the precautionary principle. This document is designed to be a dynamic, self-validating system for your laboratory operations.

Hazard Assessment: A Proactive Approach

The structure of Methyl 5-(methylsulfonyl)furan-2-carboxylate suggests potential hazards that demand respect and careful management. Compounds containing sulfonyl groups can be irritants and reactive.[1][2][3] Similarly, various furan derivatives are known to be skin, eye, and respiratory irritants.[4][5] Therefore, we will operate under the assumption that this compound may cause irritation upon contact with skin and eyes and may be harmful if inhaled or ingested.

Primary Engineering Control: All handling of this compound, especially in its powdered form or when preparing solutions, must be conducted within a certified chemical fume hood to minimize inhalation exposure.[1][2]

Personal Protective Equipment (PPE): Your Essential Barrier

The selection and proper use of PPE is the cornerstone of safe chemical handling. The following protocol is mandatory for all personnel working with Methyl 5-(methylsulfonyl)furan-2-carboxylate.

A. Eye and Face Protection:

• Requirement: Wear tightly fitting safety goggles with side-shields conforming to EN 166 (EU) or NIOSH (US) standards at all times.[3][6]

• Causality: This protects against accidental splashes of solutions or contact with airborne powder, which could cause serious eye irritation.[4][5] For larger-scale operations where splashing is a significant risk, a face shield should be worn in addition to goggles.[3]

B. Skin and Body Protection:

• Lab Coat: A flame-resistant lab coat is required to protect against spills and contamination of personal clothing.[1][6]

• Gloves: Chemical-resistant nitrile gloves are the standard recommendation for incidental contact.[1][7][8] Nitrile offers broad protection against many chemical classes, including weak acids and organic solvents.[9][10]

  • Critical Protocol: Gloves must be inspected for any signs of degradation or puncture before each use.[1] If direct contact with the chemical occurs, change your gloves immediately; do not wait for a breakthrough.[11] For prolonged handling, consult a glove-specific chemical resistance chart.

C. Respiratory Protection:

• Standard Operations: When working within a properly functioning chemical fume hood, a respirator is typically not required.[1]

• Emergency Situations: In the event of a large spill outside of a fume hood, or if engineering controls fail, a respirator may be necessary. The specific type would depend on the nature of the exposure.

The workflow for selecting and using PPE should be systematic to ensure no steps are missed.

Caption: Spill Response Decision Flowchart.

Disposal Plan: A Responsible Conclusion

All chemical waste is regulated by the Environmental Protection Agency (EPA) and must be handled accordingly. [12][13]Improper disposal is a serious compliance violation and an environmental hazard.

• Waste Labeling: All waste containers must be clearly labeled with the words "HAZARDOUS WASTE" and the full chemical name: "Methyl 5-(methylsulfonyl)furan-2-carboxylate". [12][13]Do not use abbreviations or chemical formulas. [12]* Container Management:

  • Use a designated, compatible container for waste. Plastic is often preferred over glass to minimize breakage risk. [13][14] * Keep the waste container tightly closed at all times, except when adding waste. [12][15]Leaving a funnel in the container is not permitted. [12] * Store the waste container in a designated "Satellite Accumulation Area" within the laboratory, at or near the point of generation. [12][14]* Disposal Request: When the container is nearing full (e.g., 90% capacity), submit a chemical waste pickup request to your institution's EHS department. [12] NEVER dispose of Methyl 5-(methylsulfonyl)furan-2-carboxylate or its solutions down the sink or in the regular trash. [15]

Summary of Protective Measures

Task	Engineering Control	Eye/Face Protection	Glove Type	Body/Respiratory Protection
Weighing Solid	Chemical Fume Hood	Safety Goggles	Nitrile	Lab Coat
Handling Solutions	Chemical Fume Hood	Safety Goggles	Nitrile	Lab Coat
Waste Disposal	Well-ventilated Area	Safety Goggles	Nitrile	Lab Coat
Large Spill Cleanup	N/A (Evacuate)	As per EHS	As per EHS	Respirator may be required

This guide provides a comprehensive framework for the safe handling of Methyl 5-(methylsulfonyl)furan-2-carboxylate. By integrating these protocols into your daily workflow, you build a culture of safety that protects you, your colleagues, and the integrity of your research.

References

• Ansell USA. Are nitrile gloves chemical resistant? Ansell.
• Bergamot. Nitrile Gloves Chemical Resistance Guide. Bergamot.
• S&G Gloves. Nitrile Glove Chemical Resistance Guide. S&G Gloves.
• INTCO Medical. Nitrile Gloves: Chemical Resistance Focus. INTCO Medical.
• University of Pennsylvania EHRS. Nitrile Glove Chemical-Compatibility Reference. UPenn EHRS.
• Columbia University Research. Hazardous Chemical Waste Management Guidelines. Columbia University.
• Benchchem. A Comparative Guide to the Safety and Handling of Sulfonyl Azides. Benchchem.
• University of Colorado Boulder Environmental Health and Safety. How to Dispose of Chemical Waste. University of Colorado Boulder.
• University of Nevada, Reno. Chapter 20: Chemical Waste Management. University of Nevada, Reno.
• Echemi. What are the safety precautions when handling Benzene Sulfonyl Chloride? Echemi.
• University of Pennsylvania EHRS. LABORATORY CHEMICAL WASTE MANAGEMENT GUIDELINES. UPenn EHRS.
• U.S. Environmental Protection Agency. Frequent Questions About Managing Hazardous Waste at Academic Laboratories. US EPA.
• ChemicalBook. Chemical Safety Data Sheet MSDS / SDS - SULFONYL CHLORIDE, POLYMER-BOUND. ChemicalBook.
• Merck Millipore. SAFETY DATA SHEET. Merck Millipore.
• Thermo Fisher Scientific. SAFETY DATA SHEET - Furfuryl methyl sulfide. Thermo Fisher Scientific.
• Fisher Scientific. SAFETY DATA SHEET - Pyridine-3-sulfonyl chloride hydrochloride. Fisher Scientific.
• New Jersey Department of Health. BENZENE SULFONYL CHLORIDE HAZARD SUMMARY. NJ.gov.
• TCI Chemicals. SAFETY DATA SHEET - Furfuryl Methyl Sulfide. TCI Chemicals.
• Fisher Scientific. SAFETY DATA SHEET - 2-Furancarboxaldehyde, 5-methyl-. Fisher Scientific.
• Cayman Chemical. Safety Data Sheet - 5-Hydroxymethyl-2-furancarboxylic Acid. Cayman Chemical.

Sources

• 1. What are the safety precautions when handling Benzene Sulfonyl Chloride? - Blog [nuomengchemical.com]
• 2. fishersci.co.uk [fishersci.co.uk]
• 3. nj.gov [nj.gov]
• 4. assets.thermofisher.cn [assets.thermofisher.cn]
• 5. tcichemicals.com [tcichemicals.com]
• 6. chemicalbook.com [chemicalbook.com]
• 7. Are nitrile gloves chemical resistant? | Ansell USA [ansell.com]
• 8. Nitrile Gloves Chemical Resistance Guide - Bergamot [bergamot.com.my]
• 9. Nitrile Glove Chemical Resistance Guide | S&G Gloves [sgnitrilegloves.com]
• 10. Nitrile Gloves: Chemical Resistance Focus [intcoglove.com]
• 11. ehrs.upenn.edu [ehrs.upenn.edu]
• 12. research.columbia.edu [research.columbia.edu]
• 13. How to Dispose of Chemical Waste | Environmental Health and Safety | Case Western Reserve University [case.edu]
• 14. ehrs.upenn.edu [ehrs.upenn.edu]
• 15. Chapter 20, Chemical Hygiene Plan: Chemical Waste Management | Environmental Health & Safety | University of Nevada, Reno [unr.edu]